Bis-PEG11-NHS ester

• CAS: 123502-57-8

Core Science & Biosynthesis

The Dual-Action Mechanism of Bis-PEG11-NHS Ester: A Technical Guide to Precision Crosslinking

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of bioconjugation, the ability to selectively and stably link biomolecules is paramount. Among the arsenal of chemical tools available, homobifunctional crosslinkers play a pivotal role in elucidating protein interactions, developing antibody-drug conjugates (ADCs), and constructing novel biomaterials. This guide provides a deep dive into the mechanism of action of a particularly versatile reagent: Bis-PEG11-NHS ester. We will dissect its chemical reactivity, explore the critical role of its components, and provide actionable protocols to empower researchers in harnessing its full potential.

Deconstructing Bis-PEG11-NHS Ester: A Trifecta of Functionality

Bis-PEG11-NHS ester is a homobifunctional crosslinking agent, meaning it possesses two identical reactive groups capable of forming covalent bonds with target molecules.[1] Its structure can be conceptually divided into three key components, each contributing to its overall efficacy:

• Two N-hydroxysuccinimide (NHS) Esters: These are the reactive "warheads" of the molecule. NHS esters are highly reactive towards primary amines (-NH₂), which are abundantly found on proteins (the N-terminus and the ε-amine of lysine residues) and amine-modified oligonucleotides.[2][3]

• A Central Polyethylene Glycol (PEG) Spacer: The "11" in Bis-PEG11-NHS ester denotes a chain of 11 repeating ethylene glycol units. This hydrophilic spacer imparts several advantageous properties to the crosslinker and the resulting conjugate.

• A Homobifunctional Nature: With two identical NHS esters, this reagent is designed to link two molecules that both present primary amine groups.

Component	Function	Significance in Bioconjugation
NHS Ester	Amine-reactive group	Forms stable amide bonds with primary amines on biomolecules.[4][5]
PEG11 Spacer	Hydrophilic linker	Increases solubility of the crosslinker and the final conjugate, reduces aggregation, and can minimize immunogenicity.[1][6][7]
Bis (Dual) Functionality	Crosslinking capability	Enables the covalent linkage of two amine-containing molecules.[1]

The Core Mechanism: A Tale of Two Reactions

The fundamental mechanism of action for Bis-PEG11-NHS ester is a nucleophilic acyl substitution .[8] This process can be broken down into a two-step reaction for each of the two NHS ester groups.

Step 1: The Nucleophilic Attack

The reaction is initiated when an unprotonated primary amine on a target biomolecule acts as a nucleophile, attacking the carbonyl carbon of one of the NHS esters. This forms a transient and unstable tetrahedral intermediate.[5]

Step 2: Formation of a Stable Amide Bond

This intermediate rapidly collapses, leading to the departure of the N-hydroxysuccinimide leaving group and the formation of a highly stable and essentially irreversible amide bond between the crosslinker and the biomolecule.[5]

This two-step process is then repeated with the second NHS ester group on the other end of the PEG spacer, allowing for the covalent linkage of a second amine-containing molecule.

Mechanism of Bis-PEG11-NHS Ester Crosslinking

The Unseen Competitor: The Critical Role of pH and Hydrolysis

The success of a conjugation reaction with Bis-PEG11-NHS ester is not solely dependent on the presence of primary amines. A competing reaction, hydrolysis , where the NHS ester reacts with water, is always at play. The rate of this undesirable side reaction is heavily influenced by pH.[2]

• Low pH (<7): At acidic pH, primary amines are predominantly protonated (-NH₃⁺), rendering them non-nucleophilic and thus significantly slowing down the desired aminolysis reaction.[9]

• Optimal pH (7.2-8.5): In this range, a sufficient concentration of primary amines are deprotonated and nucleophilic, allowing for an efficient reaction with the NHS ester. While hydrolysis still occurs, aminolysis is generally favored.[1][10] The optimal pH for many NHS ester reactions is around 8.3-8.5.[10]

• High pH (>8.5): As the pH increases, the rate of hydrolysis of the NHS ester accelerates dramatically. The half-life of an NHS ester can decrease from hours at pH 7 to mere minutes at pH 8.6.[2] This rapid degradation of the crosslinker can significantly reduce the yield of the desired conjugate.

pH Range	Effect on Amines	Effect on NHS Ester	Outcome
< 7.0	Protonated (-NH₃⁺), non-nucleophilic	Relatively stable	Inefficient aminolysis
7.2 - 8.5	Deprotonated (-NH₂), nucleophilic	Moderate hydrolysis	Optimal for aminolysis
> 8.5	Deprotonated (-NH₂), nucleophilic	Rapid hydrolysis	Low conjugation yield

This delicate balance between aminolysis and hydrolysis underscores the importance of careful buffer selection and pH control during the conjugation reaction.

The PEG11 Spacer: More Than Just a Linker

The polyethylene glycol (PEG) component of Bis-PEG11-NHS ester is not merely an inert spacer; it imparts several crucial properties that enhance the performance of the crosslinker and the final bioconjugate.

• Enhanced Solubility: PEG is highly hydrophilic, which increases the water solubility of the often hydrophobic molecules being conjugated.[3][6] This is particularly beneficial when working with proteins that are prone to aggregation.

• Reduced Immunogenicity: The PEG chain can shield the conjugate from the host's immune system, reducing the likelihood of an immune response.[1][] This is a critical consideration in the development of therapeutic agents.

• Improved Pharmacokinetics: In drug development, PEGylation can increase the hydrodynamic radius of a molecule, leading to reduced renal clearance and a longer circulation half-life.[]

• Flexibility: The PEG11 spacer provides a flexible linkage between the two conjugated molecules, which can be important for maintaining their biological activity.[4]

Experimental Protocol: A Self-Validating System

The following protocol provides a robust framework for a typical crosslinking reaction using Bis-PEG11-NHS ester. The causality behind each step is explained to ensure a self-validating and reproducible workflow.

Materials

• Bis-PEG11-NHS ester

• Amine-containing biomolecule 1 (e.g., protein, peptide)

• Amine-containing biomolecule 2

• Reaction Buffer: Phosphate Buffered Saline (PBS) pH 7.2-7.5, or Borate Buffer pH 8.0-8.5. Crucially, avoid buffers containing primary amines such as Tris or glycine, as they will compete for reaction with the NHS ester. [1][9]

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching Buffer: 1M Tris-HCl, pH 8.0 or 1M Glycine, pH 8.0

• Desalting column or dialysis equipment for purification

Step-by-Step Methodology

• Preparation of Biomolecules:

  • Dissolve the amine-containing biomolecules in the chosen reaction buffer to the desired concentration.

  • Causality: The buffer must be free of extraneous primary amines to prevent unwanted side reactions. The pH is maintained in the optimal range to ensure efficient aminolysis while minimizing hydrolysis.

• Preparation of Bis-PEG11-NHS Ester Stock Solution:

  • Immediately before use, dissolve the Bis-PEG11-NHS ester in a small amount of anhydrous DMSO or DMF.[1]

  • Causality: NHS esters are moisture-sensitive and will hydrolyze in aqueous solutions.[12] Preparing the stock solution in an anhydrous organic solvent and using it immediately minimizes degradation of the crosslinker.

• Crosslinking Reaction:

  • Add a calculated molar excess of the Bis-PEG11-NHS ester stock solution to the solution containing the biomolecule(s). A typical starting point is a 10- to 50-fold molar excess of the crosslinker over the protein.[12]

  • Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2-4 hours.[10]

  • Causality: A molar excess of the crosslinker drives the reaction towards the formation of the desired conjugate. The reaction can be performed at a lower temperature to slow down the competing hydrolysis reaction, which can be advantageous for sensitive biomolecules or when longer reaction times are needed.[9]

• Quenching the Reaction:

  • Add the quenching buffer to the reaction mixture to a final concentration of 20-50 mM.

  • Incubate for 15 minutes at room temperature.

  • Causality: The quenching buffer contains a high concentration of primary amines that will react with any remaining unreacted NHS esters, effectively stopping the crosslinking reaction.[1]

• Purification:

  • Remove excess crosslinker and byproducts (such as the NHS leaving group) by desalting, dialysis, or size-exclusion chromatography.

  • Causality: Purification is essential to obtain a clean conjugate and to remove any potentially interfering small molecules from downstream applications.

Experimental Workflow for Crosslinking

Conclusion

Bis-PEG11-NHS ester is a powerful and versatile tool for the covalent crosslinking of amine-containing biomolecules. Its mechanism of action, rooted in the principles of nucleophilic acyl substitution, is a finely tuned interplay between the desired aminolysis and the competing hydrolysis reaction. By understanding the critical roles of the NHS ester reactive groups, the PEG11 spacer, and the reaction conditions, particularly pH, researchers can effectively harness this reagent for a wide range of applications, from fundamental studies of protein-protein interactions to the development of next-generation therapeutics.

References

• AxisPharm. (n.d.). Bis-PEG-NHS - ADC Linkers. Retrieved from [Link]

• AxisPharm. (n.d.). Bis-PEG11-NHS ester, CAS 123502-57-8. Retrieved from [Link]

• AxisPharm. (2024, September 24). PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation. Retrieved from [Link]

• Rapp Polymere. (n.d.). α,ω-Bis-Succinamic Acid NHS Ester PEG. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of reaction rates of NHS esters of mPEG with amino and.... Retrieved from [Link]

• PMC. (n.d.). Poly(ethylene glycol)-Prodrug Conjugates: Concept, Design, and Applications. Retrieved from [Link]

Sources

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 3. medkoo.com [medkoo.com]
• 4. Bis-PEG-NHS - ADC Linkers | AxisPharm [axispharm.com]
• 5. glenresearch.com [glenresearch.com]
• 6. PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation | AxisPharm [axispharm.com]
• 7. ポリエチレングリコール(PEG)とタンパク質のPEG化 | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. lumiprobe.com [lumiprobe.com]
• 12. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Bis-PEG11-NHS ester chemical structure and properties

This guide serves as an authoritative technical resource on Bis-PEG11-NHS ester , a specialized homobifunctional crosslinking reagent. It is designed for researchers requiring high-precision bioconjugation, particularly in the development of Antibody-Drug Conjugates (ADCs), protein-protein interaction studies, and surface immobilization.

Precision Crosslinking for Bioconjugation & Structural Biology

Executive Summary

Bis-PEG11-NHS ester is a homobifunctional, amine-reactive crosslinker characterized by a defined polyethylene glycol (PEG) spacer with 11 ethylene oxide units. Unlike hydrophobic alkyl spacers, the PEG11 moiety imparts essential water solubility and flexibility, reducing the potential for conjugate aggregation and immunogenicity. This reagent is critical for applications requiring a specific spatial separation (~40–45 Å) between conjugated biomolecules, such as dimerizing antibody fragments or immobilizing ligands onto amine-functionalized surfaces.

Molecular Architecture & Physicochemical Properties[1]

The efficacy of Bis-PEG11-NHS ester stems from its tripartite structure: two reactive N-hydroxysuccinimide (NHS) ester termini separated by a hydrophilic PEG11 spacer.

1.1 Chemical Identity[1][2]

• IUPAC Name: bis(2,5-dioxopyrrolidin-1-yl) 4,7,10,13,16,19,22,25,28,31,34-undecaoxaheptatriacontanedioate[3]

• Molecular Formula:

  [3][4]

• Molecular Weight: 796.82 Da[3][5][6]

• CAS Number: 123502-57-8 (or 2883032-97-9 depending on salt/hydrate forms)

• Spacer Length: Approximately 42–45 Å (extended conformation).

1.2 Quantitative Properties Table

Property	Specification	Significance
Reactive Group	NHS Ester (Succinimidyl Ester)	High specificity for primary amines (-NH2) at pH 7–9.[7]
Spacer Arm	PEG11 (Undecaethylene glycol)	Increases solubility; prevents aggregation of hydrophobic payloads.
Solubility	Water, DMSO, DMF, DCM	Allows reaction in aqueous buffers or organic/aqueous mixtures.
Purity	>95% (HPLC)	Critical for preventing side-reactions in GMP workflows.
Hydrolysis	~4–5 hours at pH 7.0 (0°C)~10 mins at pH 8.6 (4°C)	Dictates the "working window" for the conjugation reaction.

1.3 Structural Visualization

The following diagram illustrates the linear topology of the molecule and the reactive termini.

Figure 1: Functional domain architecture of Bis-PEG11-NHS ester showing reactive ends and hydrophilic core.

Mechanistic Chemistry

2.1 Amine-NHS Conjugation Mechanism

The NHS ester reacts with primary amines (N-terminus or Lysine

-amino groups) via nucleophilic attack. This forms a stable amide bond and releases N-hydroxysuccinimide as a byproduct.[7]

Key Reaction Characteristics:

• pH Dependence: The reaction requires the amine to be deprotonated (nucleophilic). While the

  of the -amino group of Lysine is ~10.5, the reaction proceeds efficiently at pH 7.0–8.5 due to the fraction of deprotonated amines present.

• Competition: Hydrolysis of the NHS ester competes with aminolysis.[7][8][9] At pH > 8.5, hydrolysis dominates, rapidly deactivating the reagent [1].[8]

2.2 Hydrolysis Kinetics

The stability of the NHS ester is strictly pH-dependent.

• pH 7.0: Half-life ~4–5 hours.[7][9] Ideal for slow, controlled reactions.

• pH 8.6: Half-life ~10 minutes.[7][9] Requires rapid mixing and immediate reaction initiation.

Applications in Drug Development[1][3]

3.1 Antibody-Drug Conjugates (ADCs)

While ADCs often use heterobifunctional linkers, Bis-PEG11-NHS is utilized in:

• Bispecific Antibody Engineering: Crosslinking two distinct Fab fragments to form bispecific

  constructs.

• Payload Multiplexing: Conjugating multiple drug molecules to a central carrier (e.g., albumin) to increase drug-to-antibody ratio (DAR).

3.2 PROTACs (Proteolysis Targeting Chimeras)

The PEG11 spacer provides a defined distance between the E3 ligase ligand and the target protein ligand. The length (~45 Å) is often critical; if the linker is too short, steric clash prevents ternary complex formation. If too long, the complex may be too flexible to induce ubiquitination efficiently [2].

3.3 Structural Biology (Crosslinking Mass Spectrometry - XL-MS)

Bis-PEG11-NHS is an excellent "molecular ruler." By crosslinking surface lysines, researchers can infer distance constraints within a protein complex. The PEG chain's hydrophilicity ensures the crosslinker does not induce artificial hydrophobic collapse of the protein structure.

Experimental Protocols

Expert Insight: The most common failure mode is the hydrolysis of the NHS ester before it encounters the protein. Always dissolve the reagent immediately before use in a dry organic solvent.

4.1 Reagent Preparation

• Equilibration: Allow the vial to warm to room temperature before opening to prevent moisture condensation.

• Stock Solution: Dissolve Bis-PEG11-NHS ester in anhydrous DMSO or DMF to a concentration of 10–100 mM.

  • Note: Do not store aqueous stock solutions.[2][10][11]

4.2 Conjugation Workflow (Step-by-Step)

Materials:

• Target Protein (1–10 mg/mL) in non-amine buffer (PBS, HEPES, or Borate, pH 7.2–8.0).

• Bis-PEG11-NHS Stock (in DMSO).

• Quenching Buffer (1M Tris-HCl, pH 8.0).

• Desalting Column (e.g., Zeba Spin or PD-10).

Protocol:

• Calculate Molar Excess: For crosslinking, a 10- to 20-fold molar excess of crosslinker over protein is standard.

  • Formula:

• Reaction Initiation: Add the calculated volume of Bis-PEG11-NHS stock to the protein solution.

  • Critical: Ensure final organic solvent concentration is <10% (v/v) to prevent protein denaturation.

• Incubation: Incubate at Room Temperature for 30–60 minutes or at 4°C for 2 hours.

• Quenching: Add Quenching Buffer (Tris) to a final concentration of 20–50 mM. Incubate for 15 minutes.

• Purification: Remove excess reagent and byproducts using a desalting column equilibrated with the storage buffer.

4.3 Workflow Diagram

Figure 2: Optimized conjugation workflow ensuring reagent stability and reaction efficiency.

Storage & Stability

• State: Viscous liquid or low-melting solid (depending on purity/MW distribution).

• Storage: -20°C.

• Atmosphere: Store under Nitrogen or Argon with desiccant.

• Stability: Stable for >12 months if kept dry. Hydrolyzes within minutes in open air due to atmospheric moisture.

References

• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry. Retrieved from

• BroadPharm. Protocol for PEG NHS Ester Conjugation.[10] Retrieved from

• Vector Laboratories. Bis-dPEG® Properties and Hydrolysis Rates.[2] Retrieved from [2]

• MedKoo Biosciences. Bis-PEG11-NHS ester Product Data (Cat# 572094).[3] Retrieved from

• Bonache, M.A., et al. (2014). Clicked bis-PEG-peptide conjugates for studying calmodulin-Kv7.2 channel binding.[3] Organic & Biomolecular Chemistry, 12(44), 8877-8887.[3]

Sources

• 1. nbinno.com [nbinno.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. medkoo.com [medkoo.com]
• 4. chemscene.com [chemscene.com]
• 5. Bis-PEG11-NHS ester, CAS 123502-57-8 | AxisPharm [axispharm.com]
• 6. Bis-PEG-NHS - ADC Linkers | AxisPharm [axispharm.com]
• 7. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. help.lumiprobe.com [help.lumiprobe.com]
• 10. broadpharm.com [broadpharm.com]
• 11. vectorlabs.com [vectorlabs.com]

Technical Guide: Solubility and Handling of Bis-PEG11-NHS Ester in Aqueous Buffers

Executive Summary

Bis-PEG11-NHS ester is a homobifunctional, amine-reactive crosslinker widely used to conjugate proteins and peptides while enhancing solubility and reducing aggregation. Its polyethylene glycol (PEG) spacer renders the molecule hydrophilic, allowing it to be soluble in aqueous media. However, this solubility presents a critical paradox : while the reagent dissolves in water, it simultaneously degrades via hydrolysis.

This guide details the physicochemical mechanics of this reagent, quantifies the hydrolysis risk, and provides a "Gold Standard" protocol for solubilization that maximizes crosslinking efficiency while minimizing reagent waste.

Chemical Architecture & The Solubility Paradox

The Molecule

Bis-PEG11-NHS ester consists of two N-hydroxysuccinimide (NHS) ester groups separated by a spacer of 11 ethylene glycol units (PEG11).

• Reactive Groups: NHS esters react with primary amines (

  ) at N-termini and Lysine residues to form stable amide bonds.

• The Spacer: The hydrophilic PEG11 chain (

  40-50 Å) acts as a solvation shield. Unlike hydrophobic carbon-chain crosslinkers (e.g., DSS), Bis-PEG11-NHS does not require organic co-solvents to stay in solution once diluted.

The Paradox

Researchers often assume that because a reagent is "water-soluble," it should be dissolved directly in water. For NHS esters, this is a fatal error.

• Thermodynamics: The PEG chain makes dissolution thermodynamically favorable in water.

• Kinetics: The NHS ester bond is susceptible to nucleophilic attack by water (hydrolysis).[1] In aqueous buffer, the reagent immediately begins to degrade into non-reactive carboxylic acid.

The Hydrolysis Dilemma: The pH Clock

The rate of hydrolysis is strictly pH-dependent. As pH increases to facilitate the amine-reaction (deprotonating Lysines), the rate of hydrolysis also accelerates exponentially.

Table 1: Hydrolysis Half-Life of NHS Esters

Data synthesized from Thermo Fisher and BroadPharm technical benchmarks.

pH Environment	Half-Life ( )	Status	Implication
pH 7.0	~4 - 5 hours	Stable Window	Safe for mixing; reaction rate is slow.
pH 8.0	~1 hour	Caution Zone	Reaction speeds up; reagent degrades moderately.
pH 8.6	~10 minutes	Critical	Rapid degradation. Must mix and react immediately.

Key Insight: At pH 8.6, you lose 50% of your crosslinking potential every 10 minutes. Speed is the variable that controls yield.

Figure 1: Competitive Reaction Pathways

The following diagram illustrates the competition between the desired crosslinking and the irreversible hydrolysis.

Caption: Kinetic competition between productive conjugation (Green) and hydrolytic degradation (Red).

Protocol: The "Dry-Then-Wet" Solubilization

To ensure stoichiometry and reproducibility, you must prevent contact with water until the exact moment of reaction.

Materials Required

• Reagent: Bis-PEG11-NHS Ester (stored at -20°C, desiccated).

• Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide). Note: Must be high-grade, amine-free, and dry.

• Reaction Buffer: PBS (Phosphate Buffered Saline), pH 7.2 - 7.5.

Step-by-Step Methodology

Step 1: Thermal Equilibration (Crucial)

Remove the reagent vial from -20°C storage. Do not open the vial yet. Allow it to sit at room temperature for 20–30 minutes.

• Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the hygroscopic PEG powder, triggering pre-hydrolysis before you even weigh it.

Step 2: Prepare Organic Stock Solution

Dissolve the Bis-PEG11-NHS ester in anhydrous DMSO to a concentration of 10–100 mM .

• Why DMSO? NHS esters are stable in anhydrous organic solvents for days (if kept dry). This allows you to create a master mix without degradation.

• Calculation: For 1 mg of Bis-PEG11-NHS (MW

  800 Da), add ~12.5 L DMSO for a 100 mM stock.

Step 3: The "Just-in-Time" Dilution

Add the DMSO stock solution to your aqueous protein sample (in amine-free buffer).

• Volume Limit: Keep the final DMSO concentration below 10% (v/v) to avoid protein denaturation.

• Timing: Mix immediately. The "Hydrolysis Clock" (Table 1) starts the second the DMSO stock touches the water.

Figure 2: The Optimized Solubilization Workflow

Caption: Sequential workflow to maximize reagent activity and prevent premature hydrolysis.

Buffer Compatibility Matrix

The choice of buffer is as critical as the handling of the reagent. You must avoid buffers that contain primary amines, as they will outcompete your protein for the crosslinker.[2]

Buffer System	Compatibility	Notes
PBS (Phosphate Buffered Saline)	Excellent	Recommended.[2] pH 7.2–7.5 is ideal for balancing reactivity and stability.
HEPES / Bicarbonate	Good	Useful if higher pH is required, but work quickly.
Tris (Tris-HCl)	FORBIDDEN	Contains primary amines.[2][3][4] Will completely neutralize the NHS ester.
Glycine	FORBIDDEN	Used as a "Stop Solution" precisely because it rapidly reacts with NHS.

Troubleshooting & Self-Validation (QC)

How do you know if your NHS ester is still active?

The UV-Absorbance Test

The NHS leaving group absorbs UV light. You can validate reagent quality without running a full conjugation.

• Baseline: Measure absorbance of the Bis-PEG11-NHS in PBS immediately upon mixing.

• Hydrolysis: Add NaOH to force complete hydrolysis (release all NHS groups).

• Measurement: Measure absorbance at 260–280 nm .

• Logic: The free NHS group (leaving group) has a higher extinction coefficient than the ester. A significant jump in absorbance indicates the ester was intact. If absorbance doesn't change, the reagent was already hydrolyzed (dead).

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. confluore.com [confluore.com]
• 3. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 4. researchgate.net [researchgate.net]

Technical Guide: Bis-PEG11-NHS Ester Reaction with Primary Amines

Executive Summary

Bis-PEG11-NHS ester is a high-precision, homobifunctional crosslinking reagent used to covalently conjugate amine-containing biomolecules.[1] Distinguished by its hydrophilic polyethylene glycol (PEG) spacer arm (11 ethylene oxide units, ~42 Å), this reagent overcomes the aggregation and solubility issues common with hydrophobic alkyl-chain crosslinkers (e.g., DSS, BS3).

This guide provides a rigorous technical framework for utilizing Bis-PEG11-NHS ester in protein-protein interaction studies, antibody-drug conjugate (ADC) development, and surface immobilization. It prioritizes mechanistic understanding over rote procedure to ensure experimental reproducibility.

Part 1: Chemical Mechanism & Reagent Properties

The Reaction Mechanism

The core chemistry relies on the N-hydroxysuccinimide (NHS) ester , an activated carboxylate.[2] In aqueous conditions at physiological to alkaline pH, the NHS ester undergoes nucleophilic attack by primary amines (

), specifically:

• -amines: Located at the N-terminus of proteins.[1][3]
• -amines: Located on the side chains of Lysine (Lys, K) residues.[1][3]

The reaction proceeds via a tetrahedral intermediate, resulting in the release of the NHS leaving group and the formation of a stable amide bond .[4][5]

Diagram 1: Reaction Mechanism & Hydrolysis Competition

Caption: The primary amine attacks the carbonyl of the NHS ester, displacing the NHS group to form a stable amide bond.[2][4][5][6][7] Hydrolysis (red dashed line) competes with this reaction.[1][2][3][6]

The Role of the PEG11 Spacer

Unlike aliphatic crosslinkers, the 11-unit PEG spacer imparts specific physicochemical advantages:

• Solubility: The hydrophilic ether backbone enhances the water solubility of the crosslinker and the resulting conjugate, reducing precipitation.

• Flexibility & Length: With a spacer length of approximately 42 Å , it can bridge distant interaction sites that shorter crosslinkers (e.g., DSS, ~11.4 Å) miss.

• Reduced Immunogenicity: PEGylation masks the conjugate from the host immune system, a critical feature for therapeutic development.

Part 2: Critical Experimental Parameters

Success depends on balancing the aminolysis (conjugation) rate against the hydrolysis (degradation) rate.[4]

pH and Buffer Selection

• Optimal pH (7.2 – 8.5):

  • Below pH 7.0: Amines are protonated (

    ) and non-nucleophilic.[4] Reaction rate is negligible.

  • Above pH 8.5: Hydrolysis of the NHS ester dominates.[1][3][6] The half-life of an NHS ester at pH 8.6 (4°C) is only ~10 minutes, compared to 4-5 hours at pH 7.0 [1].[2][4]

• Buffer Compatibility:

  • Recommended: Phosphate-buffered saline (PBS), HEPES, Bicarbonate/Carbonate, Borate.[1]

  • FORBIDDEN: Tris (Tris(hydroxymethyl)aminomethane), Glycine, Imidazole. These contain primary amines that will irreversibly react with the NHS ester, quenching the reagent before it touches your protein.

Reagent Handling[1][3][6][8]

• Moisture Sensitivity: NHS esters hydrolyze rapidly in the presence of moisture.

• Storage: Store desiccated at -20°C.

• Solubilization: Prepare stock solutions immediately before use in anhydrous organic solvents (DMSO or DMF).[1][3][6] Do not store aqueous stocks.

Part 3: Standard Operating Procedure (SOP)

Objective: Crosslink a purified protein (Target A) to a secondary interactor (Target B) or itself (homodimerization).

Materials

• Protein: 1–5 mg/mL in PBS, pH 7.4 (Free of Tris/Glycine).

• Reagent: Bis-PEG11-NHS ester (MW ~796.82 Da).[8]

• Solvent: Anhydrous DMSO (Dimethyl sulfoxide).[1][6]

• Quench: 1M Tris-HCl, pH 8.0.

• Desalting Column: Zeba™ Spin Desalting Columns or dialysis cassette.

Protocol Workflow

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow for amine-to-amine crosslinking.

Detailed Steps

• Protein Preparation: Ensure the protein is in a non-amine buffer (e.g., PBS, HEPES) at pH 7.2–8.0. If the protein is in Tris, dialyze extensively against PBS.

  • Calculation: Determine the molar concentration of the protein.

  • Example: 2 mg/mL IgG (~150 kDa) = 13.3 µM.

• Reagent Solubilization: Weigh ~1-2 mg of Bis-PEG11-NHS ester. Dissolve in anhydrous DMSO to create a 10 mM or 25 mM stock .

  • Note: Calculate mass based on MW 796.[8][9]82. 1 mg in 125 µL DMSO = ~10 mM.

• Reaction Initiation: Add the crosslinker to the protein sample.

  • Stoichiometry: A 10-fold to 50-fold molar excess of crosslinker over protein is standard.

  • Volume Rule: Keep the organic solvent (DMSO) volume < 10% of the total reaction volume to prevent protein denaturation.

  • Example: To 1 mL of 13.3 µM IgG, add 26.6 µL of 10 mM crosslinker (20-fold excess).

• Incubation: Incubate for 30 to 60 minutes at Room Temperature or 2 hours at 4°C .

  • Tip: 4°C is preferred for sensitive proteins to minimize denaturation, though hydrolysis is slower, requiring longer reaction times.

• Quenching: Stop the reaction by adding 1M Tris-HCl (pH 8.0) to a final concentration of 20–50 mM. Incubate for 15 minutes.

  • Mechanism:[4][5][6] The high concentration of Tris primary amines rapidly consumes any remaining active NHS esters.

• Purification (Optional): Remove excess reagent and byproducts using a desalting column (e.g., PD-10, Zeba) or dialysis if downstream applications (like Cell Culture or Mass Spec) are sensitive to free PEG or DMSO.

Part 4: Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
No Crosslinking Observed	Hydrolysis of reagent	Ensure DMSO is anhydrous; prepare stock immediately before use.
Interfering Buffer	Check for Tris, Glycine, or Azide in the protein buffer. Dialyze into PBS.[1]
pH too low	Verify pH is > 7.0. Reaction is very slow at pH 6.0-6.5.
Precipitation	Over-crosslinking	Reduce molar excess (e.g., from 50x to 10x).
Protein concentration too high	Dilute protein to < 5 mg/mL before reaction.
High Molecular Weight Aggregates	"Polymerization"	Reduce reaction time or molar excess. This occurs when proteins crosslink randomly to neighbors.
Low Yield of Specific Conjugate	Steric hindrance	The specific lysines may be buried. Try a longer incubation or slightly higher pH (8.0).

Part 5: Applications

Antibody-Drug Conjugates (ADCs)

Bis-PEG11-NHS is utilized to link cytotoxic payloads to antibodies. The long PEG spacer improves the pharmacokinetics (PK) of the ADC by increasing hydrophilicity, which reduces clearance rates compared to hydrophobic linkers [2].

Structural Biology (Mass Spectrometry)

In Crosslinking Mass Spectrometry (XL-MS), Bis-PEG11-NHS serves as a "molecular ruler." By identifying which lysine residues are linked, researchers can deduce the distance between them (approx. 42 Å) in the native structure. The PEG chain fragments in a predictable manner during MS/MS, aiding in peptide identification.

References

• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry. Retrieved from

• BroadPharm. Instructions for Bis-NHS-(PEG)n crosslinkers. Retrieved from

• Vector Laboratories. Bis-dPEG®2-NHS ester Specifications. Retrieved from [10]

• BenchChem. An In-Depth Technical Guide to the Mechanism of NHS Ester Reactions with Primary Amines. Retrieved from

Sources

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. glenresearch.com [glenresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. Bis-PEG-NHS - ADC Linkers | AxisPharm [axispharm.com]
• 8. medkoo.com [medkoo.com]
• 9. chemscene.com [chemscene.com]
• 10. vectorlabs.com [vectorlabs.com]

Molecular weight and spacer arm length of Bis-PEG11-NHS ester

Title: Precision Crosslinking: The Physicochemical Profile and Application of Bis-PEG11-NHS Ester

Executive Summary

Bis-PEG11-NHS ester is a high-precision, homobifunctional crosslinking reagent used to conjugate primary amine-containing biomolecules. Distinguished by its 11-unit polyethylene glycol (PEG) spacer, it offers a critical balance between water solubility and steric flexibility, mitigating the aggregation issues common with non-PEGylated linkers (e.g., DSS or BS3). This guide details its molecular architecture, reaction kinetics, and standardized protocols for application in Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).

The Molecular Architecture

The efficacy of Bis-PEG11-NHS ester lies in its specific structural dimensions, which prevent steric hindrance while maintaining the hydrophilicity of the conjugate.

Physicochemical Specifications

Parameter	Specification	Notes
Chemical Name	Bis-PEG11-NHS ester	Also known as Bis-dPEG®11-NHS ester
CAS Number	123502-57-8	Note: CAS may vary by manufacturer for discrete vs. polydisperse forms.[1]
Molecular Weight	796.82 Da	Based on discrete PEG11 formula ( )
Spacer Arm Length	~44 Å	Calculated: (11 PEG units × ~3.5 Å) + terminal linkages.
Reactive Group	NHS Ester (N-hydroxysuccinimide)	Targets primary amines ( )
Solubility	Water, DMSO, DMF	Highly hydrophilic due to oxygen-rich backbone

Structural Diagram (Graphviz)

The following diagram illustrates the linear topology of the molecule, highlighting the reactive NHS termini and the hydrophilic PEG core.

The "Why" of PEG11: Engineering Solubility

Why select a spacer length of 11 units (~44 Å)?

• The "Goldilocks" Zone: Short linkers (<10 Å) often lead to protein aggregation due to hydrophobic interactions between conjugated surfaces. Extremely long linkers (>100 Å) can cause folding artifacts or "wrapping" around the target protein. PEG11 provides sufficient distance to bridge subunits without inducing instability.

• Hydrophilic Shielding: The oxygen atoms in the PEG chain form hydrogen bonds with water solvent molecules. This creates a hydration shell around the crosslinker, dramatically increasing the solubility of the final conjugate—a critical factor for in vivo applications like ADCs where hydrophobicity drives rapid clearance.

Mechanism of Bioconjugation

The N-hydroxysuccinimide (NHS) ester chemistry is the industry standard for amine conjugation. It targets primary amines (lysine side chains and N-termini).[2]

Reaction Logic:

• Nucleophilic Attack: The unprotonated amine (

  ) attacks the carbonyl of the NHS ester.[3]

• Leaving Group Release: N-hydroxysuccinimide is released as a byproduct.[3]

• Amide Bond Formation: A stable, covalent amide bond is formed between the PEG linker and the protein.[4]

Critical Constraint: Hydrolysis NHS esters are moisture-sensitive. In aqueous buffers, water competes with the amine for the ester.

• Half-life at pH 7.0 (0°C): ~4-5 hours.[3][5]

• Half-life at pH 8.6 (4°C): ~10 minutes.[3][5]

• Implication: High pH accelerates conjugation but drastically shortens the window of opportunity before the reagent deactivates.

[3][6]

Standard Operating Procedure (SOP)

Objective: Crosslink Protein A to Protein B or intramolecularly crosslink Protein A using Bis-PEG11-NHS.

Materials

• Buffer: Phosphate-buffered saline (PBS), pH 7.2–7.5. Avoid primary amines like Tris or Glycine.

• Solvent: Anhydrous DMSO or DMF (Molecular Sieve treated).

• Quenching Buffer: 1M Tris-HCl, pH 8.0.

Protocol Steps

• Protein Preparation:

  • Exchange protein into PBS (pH 7.2–7.5) using dialysis or desalting columns (e.g., Zeba Spin).

  • Adjust concentration to 1–5 mg/mL.

• Reagent Solubilization (Critical):

  • Remove Bis-PEG11-NHS vial from -20°C storage and equilibrate to room temperature before opening to prevent condensation.

  • Dissolve in anhydrous DMSO to a concentration of 10–25 mM.

  • Note: Use immediately. Do not store DMSO stocks.[6]

• Conjugation Reaction:

  • Add the crosslinker to the protein solution.

  • Molar Excess: Use a 10-fold to 20-fold molar excess of crosslinker over protein.[3]

  • Final solvent concentration: Keep DMSO < 10% (v/v) to avoid denaturation.[3]

  • Incubate for 30–60 minutes at room temperature or 2 hours at 4°C.

• Quenching:

  • Add Quenching Buffer (Tris-HCl) to a final concentration of 20–50 mM.

  • Incubate for 15 minutes.

• Purification:

  • Remove excess reagent and byproducts using a Desalting Column (MWCO 7kDa) or Dialysis.

Troubleshooting & Critical Quality Attributes

Issue	Probable Cause	Corrective Action
Low Conjugation Efficiency	Hydrolysis of NHS ester	Ensure reagent is dry. Lower pH to 7.2. Dissolve reagent immediately before use.
Precipitation	Over-crosslinking	Reduce molar excess (try 5x or 10x). Dilute protein concentration.[3]
No Reaction	Interfering Amines	Ensure buffer is free of Tris, Glycine, or Azide. Perform buffer exchange.
Protein Inactivity	Modification of Active Site	Active site Lysine modified. Add substrate/ligand during conjugation to protect the active site.

References

• AxisPharm. (n.d.). Bis-PEG11-NHS ester, CAS 123502-57-8.[1] Retrieved from [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. psyclopeptide.com [psyclopeptide.com]
• 3. benchchem.com [benchchem.com]
• 4. Bis-PEG-NHS - ADC Linkers | AxisPharm [axispharm.com]
• 5. help.lumiprobe.com [help.lumiprobe.com]
• 6. vectorlabs.com [vectorlabs.com]

Precision Bioconjugation: A Technical Deep Dive into Bis-PEG11-NHS Ester

Executive Summary

In the landscape of bioconjugation, Bis-PEG11-NHS ester represents a high-precision tool for researchers requiring robust, hydrophilic crosslinking.[1] Unlike hydrophobic alkyl spacers (e.g., DSS, BS3) that can precipitate proteins or induce aggregation, the polyethylene glycol (PEG) spacer in Bis-PEG11-NHS ester imparts essential water solubility and flexibility.[1][2]

This guide serves as a technical whitepaper for scientists and drug developers. It moves beyond basic product inserts to explore the mechanistic causality of the reagent, providing a self-validating protocol designed to maximize conjugation efficiency while minimizing hydrolysis-driven failure.

Chemical Foundation & Mechanism[1]

The Molecule

Bis-PEG11-NHS ester (Bis-dPEG®11-NHS ester) is a homobifunctional crosslinker.[1][3]

• "Bis": Contains two identical reactive groups, allowing it to bridge two distinct amine-containing molecules (e.g., Protein A and Protein B).[1]

• "PEG11": A discrete spacer of 11 ethylene glycol units (

  ).[1] This spacer provides a length of approximately 40–45 Å , offering significant flexibility to bridge distant functional groups without steric strain.

• "NHS Ester": N-hydroxysuccinimide esters are the reactive moieties that target primary amines (

  ).[1][3][4][5][6]

Reaction Mechanism: Aminolysis vs. Hydrolysis

The core challenge in using NHS esters is the competition between aminolysis (the desired reaction with a protein's lysine or N-terminus) and hydrolysis (reaction with water).[3][7]

• Aminolysis: The carbonyl carbon of the NHS ester undergoes nucleophilic attack by the primary amine on the protein. This forms a stable amide bond and releases NHS as a byproduct.[2][4][5][8]

• Hydrolysis: Water molecules can also attack the ester, cleaving the reactive group and rendering the crosslinker inert (forming a carboxylic acid).[3]

Key Insight: The rate of hydrolysis increases logarithmically with pH. At pH 8.6, the half-life of an NHS ester can drop to 10 minutes , whereas at pH 7.0, it may persist for 4–5 hours .[4][5] Successful conjugation requires balancing reaction speed (higher pH) with reagent stability (lower pH).

Figure 1: The competitive kinetic landscape of NHS ester chemistry.[1] The primary amine pathway (green) must outcompete the hydrolysis pathway (red).

Strategic Utility: Why PEG11?

Why choose a PEG11 spacer over a standard carbon chain (like DSS)?

• Solubility: The oxygen atoms in the PEG chain form hydrogen bonds with water. This is critical when crosslinking hydrophobic proteins; the linker acts as a "solubility shield," preventing the conjugate from precipitating.

• Reduced Immunogenicity: PEGylation is a well-established strategy to mask epitopes and reduce the immune response against the linker itself.

• Flexibility: The ~45 Å length allows the linker to "search" for a partner amine within a wider radius, increasing the probability of successful crosslinking compared to rigid short linkers.

Operational Protocol: A Self-Validating Workflow

This protocol is designed for the crosslinking of two proteins (e.g., Antibody-Enzyme or Protein A-Protein B).

Materials Preparation

• Buffer A (Conjugation Buffer): 100 mM Phosphate Buffered Saline (PBS) or HEPES, pH 7.2 – 7.5.

  • Critical: Must be amine-free .[1][3] No Tris, Glycine, or Sodium Azide.

• Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF.[1]

  • Critical: Use a fresh bottle or one stored over molecular sieves.[9] Wet solvent kills the reagent immediately.

• Bis-PEG11-NHS Ester: Store at -20°C under desiccant. Equilibrate to room temperature before opening to prevent condensation.

Step-by-Step Methodology

Step 1: Protein Preparation Ensure both proteins are in Buffer A. If they are in Tris (common commercial storage), dialyze or use a desalting column (e.g., Zeba Spin) to exchange into PBS.

• Target Concentration: 1–5 mg/mL (Higher concentration = higher efficiency).[1]

Step 2: Reagent Solubilization Immediately before use, dissolve Bis-PEG11-NHS ester in anhydrous DMSO to a concentration of 10–50 mM .[1]

• Note: Do not prepare this in advance.[1] Hydrolysis begins the moment the reagent touches moisture.

Step 3: Activation (Mixing) Add the crosslinker to Protein A (or the mixture of A and B) to achieve a 20-fold molar excess over the protein.

• Volume Rule: Keep the organic solvent (DMSO) volume below 10% of the total reaction volume to avoid protein denaturation.

Step 4: Incubation Incubate for 30–60 minutes at Room Temperature or 2 hours at 4°C.

• Why? At pH 7.2, the reaction is slower but more controlled, preserving protein structure.

Step 5: Quenching Add 1M Tris (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes.

• Mechanism:[1][7][8] The primary amines in Tris rapidly react with any remaining NHS esters, shutting down the reaction preventing non-specific crosslinking during storage.

Step 6: Purification Remove excess reagent and byproducts using a desalting column (MWCO 7kDa) or dialysis.

Figure 2: The operational workflow for Bis-PEG11-NHS ester conjugation. Note the critical parallel step of solubilizing the reagent immediately before mixing.[2][10]

Critical Optimization Parameters

pH vs. Half-Life Trade-off

The most common failure mode is "dead" reagent due to hydrolysis.[1] Use this table to select your buffer pH based on your speed requirements.

pH Condition	NHS Ester Half-Life (Hydrolysis)	Reaction Speed (Aminolysis)	Recommended Use Case
pH 7.0	4–5 Hours	Slow	Sensitive proteins; Long incubations (4°C)
pH 8.0	~1 Hour	Moderate	Standard crosslinking
pH 8.6	~10 Minutes	Fast	Rapid labeling; unstable proteins

Molar Excess Calculations

The standard starting point is 20x molar excess .

• Increase to 50x if: Protein concentration is dilute (<1 mg/mL) or the solution pH is < 7.0.

• Decrease to 5-10x if: You observe excessive aggregation or precipitation (over-crosslinking).[1]

References

Sources

• 1. medkoo.com [medkoo.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. glenresearch.com [glenresearch.com]
• 9. researchgate.net [researchgate.net]
• 10. broadpharm.com [broadpharm.com]

The Cornerstone of Bioconjugation: An In-depth Technical Guide to the NHS Ester Group

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern bioscience and therapeutic development, the precise and stable linkage of molecules is paramount. From fluorescently labeling antibodies for intricate cellular imaging to constructing sophisticated antibody-drug conjugates (ADCs) for targeted cancer therapy, the ability to create robust covalent bonds between biomolecules and other functional moieties is a foundational technique. At the heart of many of these groundbreaking applications lies a remarkably efficient and versatile chemical entity: the N-hydroxysuccinimide (NHS) ester.

This guide, intended for the discerning researcher and drug development professional, moves beyond a superficial overview. It delves into the core chemical principles governing NHS ester reactivity, elucidates the critical parameters that dictate success or failure in conjugation reactions, and provides field-proven insights to empower you to design, execute, and troubleshoot your bioconjugation strategies with confidence.

The Chemistry of Activation: Understanding the NHS Ester's Power

The utility of the NHS ester lies in its role as an activated form of a carboxylic acid. The N-hydroxysuccinimide group is an excellent leaving group, making the ester highly susceptible to nucleophilic attack. This reactivity is primarily directed towards primary aliphatic amines, such as those found on the side chain of lysine residues and the N-terminus of proteins and peptides.[1][2]

The reaction proceeds via a nucleophilic acyl substitution mechanism. An unprotonated primary amine acts as the nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate, which then collapses, releasing the N-hydroxysuccinimide and forming a highly stable amide bond.[3][4] This covalent linkage is exceptionally robust, a critical feature for in vivo applications and long-term experimental studies.

The Duality of Reactivity: Aminolysis vs. Hydrolysis

The success of any NHS ester-based conjugation hinges on a fundamental competition: the desired reaction with a primary amine (aminolysis) versus the undesired reaction with water (hydrolysis).[5][6] Both water and primary amines are nucleophiles, and their relative reactivity is heavily influenced by the reaction conditions, most notably pH.

The Critical Role of pH

The pH of the reaction buffer is the single most important parameter in NHS ester chemistry. It governs both the nucleophilicity of the target amine and the stability of the ester itself.[7]

• Low pH (below 7): At acidic pH, primary amines are predominantly protonated (R-NH3+), rendering them non-nucleophilic and significantly impeding the desired reaction.[4]

• Optimal pH (7.2 - 8.5): This range represents a compromise. A sufficient concentration of deprotonated, reactive primary amine (R-NH2) is available for efficient aminolysis, while the rate of NHS ester hydrolysis remains manageable.[6][8] For many protein labeling applications, a pH of 8.3-8.5 is considered optimal.[7]

• High pH (above 8.5): As the pH increases, the rate of NHS ester hydrolysis escalates dramatically. The ester may degrade before it has a chance to react with the target amine, leading to a significant reduction in conjugation efficiency.[7][8]

The following table summarizes the profound impact of pH on the hydrolytic stability of NHS esters.

pH	Temperature (°C)	Half-life of NHS Ester
7.0	0	4-5 hours
7.0	Room Temperature	~7 hours
8.0	4	~1 hour
8.5	Room Temperature	125-180 minutes
8.6	4	10 minutes
9.0	Room Temperature	Minutes
Sources: [2][4][6][8]

Visualizing the Competing Reactions

The following diagram illustrates the pivotal choice the NHS ester faces in an aqueous, amine-containing environment.

Caption: Competing reaction pathways for an NHS ester.

Practical Considerations for Robust Bioconjugation

Beyond the fundamental chemistry, several practical factors must be carefully controlled to ensure reproducible and efficient conjugation.

Buffer Selection: A Critical Choice

The choice of buffer is non-negotiable. Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) and glycine, are incompatible with NHS ester reactions as they will compete with the target molecule for reaction with the ester.[8] This will significantly reduce the yield of the desired conjugate.

Recommended Buffers:

• Phosphate-buffered saline (PBS)

• Sodium bicarbonate buffer

• Sodium phosphate buffer

• HEPES buffer

• Borate buffer[8]

Solvent for Stock Solutions

Many NHS esters have limited solubility in aqueous solutions. Therefore, they are typically first dissolved in a dry, water-miscible organic solvent before being added to the aqueous reaction buffer.[7]

Common Solvents:

• Dimethyl sulfoxide (DMSO)

• Dimethylformamide (DMF)

Critical Note on DMF: DMF can degrade over time to form dimethylamine, which contains a secondary amine that can react with the NHS ester.[7][9] It is imperative to use high-purity, fresh DMF.

Temperature and Reaction Time

NHS ester conjugations are typically performed at room temperature for 1-4 hours or at 4°C overnight.[7] Lowering the temperature can help to slow the rate of hydrolysis, which can be advantageous when working with particularly sensitive proteins or when longer reaction times are necessary.[4]

Storage and Handling of NHS Esters

NHS esters are moisture-sensitive and should be stored desiccated at -20°C.[2][10] Before opening, the vial should be allowed to warm to room temperature to prevent condensation of atmospheric moisture onto the reagent, which can lead to hydrolysis.[2]

Experimental Protocol: A Self-Validating System for Protein Labeling

The following protocol provides a robust framework for the labeling of proteins with an NHS ester-functionalized molecule (e.g., a fluorescent dye).

Materials

• Protein to be labeled in a suitable amine-free buffer (e.g., PBS, pH 7.4-8.0)

• NHS ester-functionalized molecule

• Anhydrous DMSO or high-purity DMF

• Amine-free reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Size-exclusion chromatography column (e.g., desalting column) for purification

Step-by-Step Methodology

• Protein Preparation: Ensure the protein solution is at a suitable concentration (typically 1-10 mg/mL) in an amine-free buffer. If the protein is in a buffer containing primary amines, it must be exchanged into a suitable buffer via dialysis or buffer exchange chromatography.

• NHS Ester Stock Solution Preparation: Immediately before use, dissolve the NHS ester in anhydrous DMSO or high-purity DMF to a concentration of ~10 mg/mL. Vortex briefly to ensure complete dissolution.

• Reaction Setup: While gently vortexing the protein solution, add a 5-20 fold molar excess of the dissolved NHS ester. The optimal molar ratio will depend on the protein and the desired degree of labeling and may require empirical determination.

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C for 4-12 hours. Protect from light if using a fluorescent NHS ester.

• Quenching: Add quenching buffer to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS ester. Incubate for 15-30 minutes at room temperature.

• Purification: Remove the unreacted NHS ester and the N-hydroxysuccinimide byproduct from the labeled protein using a size-exclusion chromatography column.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the protein and the conjugated molecule.

Workflow Visualization

Caption: A typical workflow for protein labeling with an NHS ester.

Advanced Considerations and Troubleshooting

While NHS ester chemistry is robust, challenges can arise. A common issue is low conjugation efficiency. This can often be traced back to:

• Hydrolysis of the NHS ester: Ensure the reagent is fresh and has been handled under anhydrous conditions. Consider lowering the reaction pH or temperature.

• Presence of competing nucleophiles: Confirm that the protein buffer is free of primary amines.

• Steric hindrance: The accessibility of primary amines on the protein surface can influence reactivity.

Side reactions, although less common, can occur. NHS esters have been reported to react with the hydroxyl groups of serine, threonine, and tyrosine, though the resulting ester linkages are significantly less stable than amide bonds.[11]

The Broader Impact: Applications in Drug Development and Beyond

The reliability and efficiency of NHS ester chemistry have made it a cornerstone of numerous applications:

• Antibody-Drug Conjugates (ADCs): NHS esters are frequently used to attach cytotoxic drugs to antibodies for targeted delivery to cancer cells.

• Immunoassays: The conjugation of enzymes and fluorescent labels to antibodies and antigens is fundamental to techniques like ELISA and Western blotting.

• Biomaterial Functionalization: Surfaces can be modified with NHS esters to facilitate the covalent immobilization of proteins and other biomolecules for applications in biosensors and tissue engineering.[5]

• Proteomics: Cross-linking reagents containing two NHS ester groups are used to study protein-protein interactions.[11]

Conclusion

The N-hydroxysuccinimide ester is more than just a reactive group; it is an enabling technology that has profoundly impacted our ability to manipulate and understand biological systems. By grasping the fundamental principles of its reactivity, particularly the critical interplay between aminolysis and hydrolysis, and by diligently controlling the key experimental parameters, researchers and drug development professionals can harness the full power of this versatile chemical tool. A thorough understanding of the principles outlined in this guide will empower you to confidently and successfully implement NHS ester chemistry in your research and development endeavors.

References

• ResearchGate. (2021). Bioconjugation Discussion: Reasons for Choosing NHS, TFP, or PFP esters for conjugating to amines. [Link]

• YouTube. (2020). Addressing the Challenges of Bioconjugation for Improved Crosslinking and Modification. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding Amine Coupling: The Role of NHS Esters in Bioconjugation. [Link]

• G-Biosciences. (2015). How to determine reactivity of NHS esters on biotinylation and cross-linking reagents. [Link]

• Shibayagi. N-Hydroxysuccinimide active ester. [Link]

• Glen Research. Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. [Link]

• National Center for Biotechnology Information. (2014). Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. [Link]

• ResearchGate. (2009). Chemical cross-linking with NHS esters: A systematic study on amino acid reactivities. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. glenresearch.com [glenresearch.com]
• 4. benchchem.com [benchchem.com]
• 5. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Efficiency Protein Crosslinking with Bis-PEG11-NHS Ester

Introduction & Mechanistic Insight

The Reagent: Bis-PEG11-NHS Ester

Bis-PEG11-NHS ester is a homobifunctional, amine-reactive crosslinker designed for precision bioconjugation.[1] Unlike traditional hydrophobic crosslinkers (e.g., DSS or DSG), this reagent incorporates a polyethylene glycol (PEG) spacer with 11 ethylene glycol units.[1]

Key Technical Specifications:

• Reactive Group: N-hydroxysuccinimide (NHS) ester (Targets primary amines:

  ).[1][2][3]

• Spacer Arm Length: ~43 Å (Angstroms).[1]

• Solubility: Soluble in DMSO, DMF, and aqueous buffers (though aqueous storage is prohibited).[1]

• Molecular Weight: ~796.82 Da.[1]

Why PEG11? The Hydrophilic Advantage

The selection of a PEGylated crosslinker is not arbitrary; it is a strategic choice to mitigate aggregation. Traditional hydrocarbon spacers can induce hydrophobic collapse in protein complexes, leading to precipitation.[1] The hydrophilic PEG11 spacer recruits water molecules to the protein surface, enhancing the solubility of the crosslinked complex—a critical factor when working with hydrophobic proteins or high-density conjugates.

Reaction Mechanism

The NHS ester reacts with primary amines (the

-amine of Lysine residues or the N-terminus) at physiologic pH (7.2–8.[1]0) to form stable amide bonds.[1][4][5] This reaction releases N-hydroxysuccinimide as a byproduct.[1]

Competing Reaction (Hydrolysis): In aqueous solutions, water competes with primary amines to attack the ester, hydrolyzing it back to a non-reactive carboxylic acid. This hydrolysis is pH-dependent; it is slow at pH 7 but accelerates significantly at pH > 8.0.[1]

Experimental Workflow & Visualization

Crosslinking Workflow (DOT Diagram)

Figure 1: Step-by-step workflow for protein crosslinking. Note the critical separation of buffer exchange and stock preparation to prevent premature hydrolysis.

Critical Parameters & Materials

Buffer Compatibility Table

The success of NHS-ester chemistry relies entirely on the absence of competing amines in the reaction buffer.

Buffer Component	Compatibility	Reason
PBS (Phosphate Buffered Saline)	High	Ideal pH buffering; no primary amines.[1]
HEPES	High	Excellent buffering capacity; no primary amines.[1]
Bicarbonate/Carbonate	Medium	Good for high pH, but accelerates hydrolysis.[1]
Tris (Tris-HCl)	Incompatible	Contains primary amines; will react with crosslinker.[1]
Glycine	Incompatible	Contains primary amines; used for quenching only.[1]
Thiols (DTT, BME)	Compatible	NHS esters do not react with thiols (unlike Maleimides).[1]

Reagents Required[1][2]

• Target Protein: in PBS or HEPES (pH 7.2–8.0).

• Crosslinker: Bis-PEG11-NHS ester (Store desiccated at -20°C).[1]

• Solvent: Anhydrous DMSO or DMF (High grade, amine-free).[1]

• Quenching Buffer: 1M Tris-HCl (pH 8.0) or 1M Glycine.[1]

• Desalting Columns: Zeba™ Spin Desalting Columns or Slide-A-Lyzer™ Dialysis Cassettes (for cleanup).[1][4]

Detailed Protocol

Phase 1: Pre-Reaction Preparation

Objective: Ensure protein is in a reactive state and remove amine contaminants.[1]

• Buffer Exchange: If your protein is in Tris or contains Glycine/BSA, dialyze or desalt into 1X PBS (pH 7.4) or 20 mM HEPES (pH 7.5) .[1]

  • Scientific Rationale: Even trace amounts of Tris can quench the reagent before it reaches the protein.

• Concentration Adjustment: Adjust protein concentration to 1–5 mg/mL .

  • Note: Lower concentrations (<0.5 mg/mL) increase the risk of hydrolysis outcompeting conjugation because the collision frequency between reagent and protein decreases.

Phase 2: Reagent Activation

Objective: Solubilize the crosslinker without triggering hydrolysis.[1]

• Equilibration: Remove the Bis-PEG11-NHS ester vial from -20°C storage and equilibrate to room temperature before opening .

  • Crucial: Opening a cold vial causes moisture condensation, which hydrolyzes the NHS ester immediately.

• Stock Solution: Dissolve the reagent in anhydrous DMSO or DMF to a concentration of 10–50 mM (approx. 10–50 mg/mL).

  • Self-Validating Step: The solution should be clear. If cloudy, water may be present.[1] Do not store this solution. Prepare fresh every time.

Phase 3: Crosslinking Reaction

Objective: Form the amide bond.[1][3][6]

• Molar Ratio Calculation: Calculate the volume of crosslinker needed for a 20-fold to 50-fold molar excess .

  • Formula:

  • Why 20-50x? Bis-PEG11 is a long crosslinker.[1] Higher excess is often required to overcome the entropic penalty of the long flexible chain finding a second amine.

• Initiation: Add the calculated volume of crosslinker stock to the protein solution.

  • Solvent Limit: Ensure the final DMSO/DMF concentration is <10% to prevent protein denaturation.

• Incubation: Incubate for 30 minutes at Room Temperature or 2 hours at 4°C .

Phase 4: Quenching & Cleanup

Objective: Terminate the reaction and remove unreacted chemicals.[1][4][7]

• Quenching: Add 1M Tris-HCl (pH 8.0) or 1M Glycine to a final concentration of 20–50 mM . Incubate for 15 minutes at room temperature.

  • Mechanism:[1] The high concentration of free amines in Tris/Glycine rapidly consumes any remaining NHS esters.

• Purification (Optional but Recommended): Remove the hydrolyzed byproducts and excess crosslinker using a Desalting Column (e.g., Zeba Spin) or Dialysis.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
No Crosslinking Observed	Hydrolysis of reagent	Ensure DMSO is anhydrous; do not store aqueous stocks.
No Crosslinking Observed	Interfering buffers	Verify protein buffer is free of Tris/Glycine/Azide.[1]
Precipitation	Over-crosslinking	Reduce molar excess (try 10x or 5x); dilute protein.[1]
Smear on SDS-PAGE	Non-specific polymerization	Reduce reaction time or molar excess.[1]

References

• Broad Institute. GPP Web Portal - Protocols.[1] Retrieved from [Link]

• National Institutes of Health (NIH). General protein-protein cross-linking.[1] Methods Enzymol. 2014. Retrieved from [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. psyclopeptide.com [psyclopeptide.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 5. A new cross-linking strategy: protein interaction reporter (PIR) technology for protein–protein interaction studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Advanced Protocol: Antibody-Drug Conjugate Synthesis via Bis-PEG11-NHS Ester

Application Note: AN-ADC-042

Executive Summary & Strategic Rationale

Bis-PEG11-NHS ester is a homobifunctional crosslinker featuring two N-hydroxysuccinimide (NHS) active esters separated by a hydrophilic polyethylene glycol (PEG) spacer (

).[1] While standard ADCs typically utilize heterobifunctional linkers (e.g., NHS-PEG-Maleimide) to couple lysine residues to cysteine-reactive payloads, Bis-PEG11-NHS ester offers a unique pathway for conjugating amine-bearing payloads to surface lysines on antibodies.

The Challenge: Because the linker is homobifunctional (symmetrical), adding it directly to an antibody solution poses a catastrophic risk of inter-molecular crosslinking (mAb-Linker-mAb), leading to high-molecular-weight aggregates (HMW) rather than the desired ADC.

The Solution: To ensure high-quality ADCs, this protocol utilizes a Two-Step Pre-Activation Strategy .

• Step 1: The amine-containing drug is reacted with a molar excess of Bis-PEG11-NHS in anhydrous conditions to generate a Mono-NHS-PEG11-Drug intermediate.

• Step 2: This activated intermediate is purified and then conjugated to the antibody.

This method prevents antibody polymerization and ensures the hydrophilic PEG spacer shields the hydrophobic payload, improving the ADC's pharmacokinetics.

Mechanism of Action

The NHS ester reacts with primary amines (

) at physiologic to slightly alkaline pH (7.2–8.[2]5) to form stable amide bonds, releasing N-hydroxysuccinimide as a byproduct.

Chemical Pathway Visualization

Figure 1: The two-step conjugation logic required to prevent antibody aggregation.

Materials & Reagents

Component	Specification	Critical Note
Linker	Bis-PEG11-NHS ester	Store at -20°C under desiccant.[3] Hydrolysis sensitive.
Payload	Amine-containing Drug/Chelator	Must have a free primary amine (e.g., MMAE analog).
Antibody	IgG1 or IgG4 (Human/Humanized)	Concentration > 5 mg/mL. Free of BSA/Azide.
Solvent	Anhydrous DMSO or DMF	Water content < 50 ppm.
Buffer A	100 mM Phosphate, pH 8.0	For conjugation. NO TRIS/GLYCINE.
Buffer B	1X PBS, pH 7.4	For final formulation.
Quench	1M Glycine or Tris, pH 8.0	Stops the reaction.

Experimental Protocol

Phase 1: Synthesis of Activated Drug-Linker Intermediate

Objective: Create a reactive NHS-PEG11-Drug species without dimerizing the drug.

• Preparation: Equilibrate Bis-PEG11-NHS ester to room temperature before opening to prevent condensation.

• Solubilization: Dissolve the Amine-Drug in anhydrous DMSO to a concentration of 10–20 mM.

• Reaction Setup:

  • Dissolve Bis-PEG11-NHS ester in anhydrous DMSO.

  • Stoichiometry: Mix the Linker and Drug at a 5:1 molar ratio (Linker:Drug).

  • Why? The excess linker ensures that one drug molecule reacts with one linker, leaving the second NHS group free for the antibody. If you use a 1:1 ratio, you risk forming Drug-Linker-Drug dimers.

• Incubation: Add 1-2% (v/v) dry Triethylamine (TEA) or Diisopropylethylamine (DIPEA) as a base catalyst. Incubate for 2–4 hours at Room Temperature (RT) under nitrogen.

• Purification (Critical):

  • Purify the Mono-NHS-PEG11-Drug intermediate using Reverse-Phase HPLC (C18 column) or precipitation (if applicable).

  • Note: If HPLC is used, fractions must be lyophilized immediately to prevent NHS hydrolysis.

  • Alternative: If the excess Bis-linker can be tolerated (i.e., it will just hydrolyze later), you may proceed directly, but this risks "capping" antibody lysines with non-functional PEG arms.

Phase 2: Conjugation to Antibody

Objective: Attach the activated linker-drug to the antibody surface lysines.[4]

• Buffer Exchange: Ensure the antibody is in Buffer A (pH 8.0) .

  • Use Zeba Spin columns or dialysis to remove any amine-containing buffers (Tris, Glycine) which would compete with the reaction.

• Conjugation Reaction:

  • Dilute the antibody to 2–5 mg/mL .

  • Slowly add the Activated Drug-Linker Intermediate (dissolved in DMSO) to the antibody solution.

  • Solvent Limit: Ensure final DMSO concentration is < 10% (v/v) to prevent mAb denaturation.

  • Molar Ratio: Start with a 10:1 to 20:1 excess of Intermediate-to-Antibody. This typically yields a Drug-to-Antibody Ratio (DAR) of 3–4.

• Incubation: Mix gently for 60 minutes at RT or 2 hours at 4°C.

  • Note: NHS hydrolysis half-life at pH 8.0 is ~1 hour.[5] Extended incubation yields diminishing returns.

• Quenching: Add 1M Glycine (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes to neutralize remaining NHS esters.

Phase 3: Purification and Characterization[6]

• Desalting: Remove free drug and hydrolyzed linker using a desalting column (PD-10 or Zeba Spin, 40kDa MWCO) equilibrated with Buffer B (PBS) .

• QC Workflow:

Method	Purpose	Acceptance Criteria
SEC-HPLC	Check for Aggregates	> 95% Monomer. < 5% HMW aggregates.
HIC-HPLC	Determine DAR	Distinct peaks for DAR 0, 2, 4, 6.
UV-Vis	Concentration	Absorbance at 280nm (mAb) and (Drug).

Troubleshooting Guide

Issue: High Molecular Weight (HMW) Aggregates

• Cause: Intra-molecular crosslinking or mAb-mAb linking.

• Diagnosis: SEC-HPLC shows a peak eluting before the monomer.

• Fix:

  • Ensure Phase 1 (Intermediate synthesis) used a sufficient excess of Bis-linker.

  • Ensure the intermediate was purified or the reaction stoichiometry in Phase 2 was controlled.

  • Reduce antibody concentration during conjugation (dilution reduces inter-molecular collision).

Issue: Low Drug-to-Antibody Ratio (DAR)

• Cause: NHS ester hydrolysis prior to conjugation.[5]

• Fix:

  • Verify DMSO stock was anhydrous.[3][][7]

  • Check pH of conjugation buffer (must be > 7.2).

  • Increase the molar excess of the Intermediate in Phase 2.

Issue: Precipitation upon adding Drug-Linker

• Cause: Payload is too hydrophobic.

• Fix:

  • Add propylene glycol (up to 10%) to the aqueous buffer.

  • Add the DMSO solution slowly while vortexing.

Workflow Visualization

Figure 2: Operational workflow for synthesizing ADCs using a homobifunctional linker.

References

• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry. Retrieved from

• BroadPharm. Protocol for PEG NHS Ester Conjugation. Retrieved from

• Vector Laboratories. MAL-dPEG®12-NHS ester Technical Information. (Provides comparative data on NHS hydrolysis rates vs pH). Retrieved from

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Standard reference for NHS ester chemistry and stoichiometry).

• BOC Sciences. Antibody Conjugation Protocols: A Complete Step-by-Step Guide. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. broadpharm.com [broadpharm.com]
• 4. Construction of homogeneous antibody–drug conjugates using site-selective protein chemistry - Chemical Science (RSC Publishing) DOI:10.1039/C6SC00170J [pubs.rsc.org]
• 5. vectorlabs.com [vectorlabs.com]
• 7. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]

Application Note: Surface Architecture Mapping using Bis-PEG11-NHS Ester

Topic: Bis-PEG11-NHS ester in cell surface labeling experiments Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals

Executive Summary

This technical guide details the application of Bis-PEG11-NHS ester , a homobifunctional crosslinker, for cell surface protein interaction mapping and structural stabilization. Unlike hydrophobic crosslinkers (e.g., DSS) or short-chain hydrophilic analogs (e.g., BS3), the Bis-PEG11 variant offers a unique combination of extended spacer length (~45 Å) and high aqueous solubility . These properties make it the reagent of choice for capturing large multi-protein complexes, stabilizing transient receptor interactions, and minimizing aggregation during cell surface "fixation" experiments.

Technical Profile & Mechanism of Action

The Molecule: Bis-PEG11-NHS Ester[1][2][3]

• Function: Homobifunctional amine-to-amine crosslinker.[1][2][3]

• Reactivity: N-hydroxysuccinimide (NHS) esters react with primary amines (

  ) found on Lysine residues and the N-terminus of proteins.[1]

• Spacer Arm: Polyethylene Glycol (PEG) 11 units.[4][5]

  • Length: Approximately 45 Å (extended).

  • Physics: The PEG chain is flexible and hydrophilic, allowing it to bridge distant interaction sites without inducing hydrophobic collapse or protein precipitation.

• Membrane Permeability: Functionally membrane-impermeable under standard conditions (4°C, short incubation) due to the large hydrated radius of the PEG11 chain. This ensures specificity for extracellular domains.

Reaction Chemistry

The NHS ester undergoes nucleophilic attack by the primary amine on the target protein, releasing N-hydroxysuccinimide as a byproduct and forming a stable amide bond.[6]

Competing Reaction (Hydrolysis): In aqueous buffers, the NHS ester competes between reacting with the protein amine and hydrolyzing with water.[1][6]

• High pH (>8.5): Hydrolysis is rapid (half-life < 10 mins).

• Neutral pH (7.0-7.5): Reaction is slower but more specific; hydrolysis is minimized.

Figure 1: Mechanism of NHS-ester crosslinking. The reaction forms a stable amide bond while competing with hydrolysis.[6]

Critical Experimental Considerations (E-E-A-T)

Buffer Selection (The "Amine-Free" Rule)

CRITICAL: You must NOT use Tris, Glycine, or BSA/FBS-containing media during the crosslinking step.

• Reasoning: Tris contains a primary amine.[1] It will react with the NHS ester immediately, quenching the reagent before it touches your cells.

• Solution: Use PBS (Phosphate Buffered Saline), HEPES, or Bicarbonate buffer (pH 7.2–8.0).

Concentration Titration

Unlike small crosslinkers (e.g., DSS), the long PEG arm can cause "looping" (intramolecular crosslinking) if the concentration is too low, or massive oligomerization if too high.

• Recommended Range: 0.2 mM to 2.0 mM.

• Stock Preparation: Dissolve Bis-PEG11-NHS in dry DMSO or DMF immediately before use. Do not store aqueous stocks.

Temperature Control

Perform cell surface labeling at 4°C (on ice) .

• Reasoning 1: Prevents endocytosis. If cells are warm, they may internalize the crosslinker or the receptor, confusing surface vs. intracellular data.

• Reasoning 2: Slows hydrolysis, giving the reagent more time to find protein targets.

Protocol: Cell Surface Crosslinking of Adherent Cells

This protocol is optimized for a 10 cm dish of adherent cells (e.g., HEK293, HeLa, CHO) at 80-90% confluency.

Materials

• Reagent: Bis-PEG11-NHS ester (MW ~800 Da).

• Solvent: Anhydrous DMSO (stored over molecular sieves).

• Reaction Buffer: PBS (pH 7.4) with 1 mM

  and 0.1 mM (keeps cells adherent).

• Quenching Buffer: 1M Tris-HCl (pH 7.5) or 1M Glycine (pH 7.5).

• Lysis Buffer: RIPA or NP-40 buffer with Protease Inhibitor Cocktail.

Step-by-Step Methodology

Phase 1: Preparation

• Calculate Reagent: Prepare a 50 mM stock solution of Bis-PEG11-NHS in DMSO.

  • Example: For 1 mg of reagent, add ~25

    L DMSO.

  • Note: Prepare this immediately before adding to the buffer.[7] NHS esters degrade in minutes in moist environments.

• Prepare Cells: Place cell culture dishes on ice. Cool the Reaction Buffer to 4°C.

Phase 2: Washing (The Most Critical Step)

• Aspirate culture media completely.

• Wash 1: Gently add 10 mL ice-cold PBS. Swirl gently. Aspirate.

• Wash 2: Repeat.

  • Why? Residual phenol red or serum proteins (BSA/FBS) act as "scavengers" and will neutralize the crosslinker.

Phase 3: The Crosslinking Reaction

• Dilute the 50 mM DMSO stock into the 10 mL ice-cold Reaction Buffer to reach the desired final concentration (e.g., 1 mM ).

  • Calculation: Add 200

    L of 50 mM stock to 10 mL PBS.

• Immediately add the solution to the cells.

• Incubate: 30 minutes at 4°C (on ice) or in a cold room.

  • Agitation: Gently rock the plate every 10 minutes to ensure even coverage.

Phase 4: Quenching

• Add Quenching Buffer (Tris or Glycine) to a final concentration of 20–50 mM.

  • Example: Add 500

    L of 1M Tris to the 10 mL reaction.

• Incubate: 15 minutes at 4°C.

  • Mechanism:[8] The excess Tris amines rapidly react with any remaining NHS esters, stopping the reaction.

Phase 5: Harvest & Lysis

• Aspirate the quenched solution.

• Wash cells once with ice-cold PBS to remove the byproduct (NHS).

• Add Lysis Buffer (e.g., 500

  L RIPA). Scrape cells and collect lysate.

• Clarify: Centrifuge at 14,000 x g for 15 mins at 4°C. Collect supernatant.

Data Analysis & Visualization

Workflow Diagram

Figure 2: Step-by-step workflow for cell surface crosslinking.

Expected Results (Western Blot)

When analyzing the lysate via SDS-PAGE/Western Blot, successful crosslinking is indicated by a mass shift .

Protein State	Band Appearance	Interpretation
Control (No XL)	Single band at MW (e.g., 50 kDa)	Monomeric receptor.
Crosslinked (Low Eff.)	Band at MW + Smear upwards	Partial modification.
Crosslinked (High Eff.)	Bands at 2x MW (100 kDa) or high MW aggregates	Successful capture of Dimer/Multimer.
Intracellular Control	No shift (e.g., Actin/Tubulin)	Confirms reagent did not penetrate cell (Surface Specific).

Troubleshooting & Optimization

Problem	Possible Cause	Corrective Action
No Crosslinking Observed	Hydrolysis of NHS ester.	Ensure DMSO stock is anhydrous.[7] Do not store aqueous stocks. Check pH of PBS (must be < 8.0).
Interfering Amines.	Ensure wash steps are thorough. Remove all traces of Tris/Glycine/FBS.
Precipitation of Protein	Over-crosslinking.	Reduce concentration (try 0.2 mM). The PEG spacer usually prevents this, but high concentrations can still aggregate.
Intracellular Proteins Crosslinked	Membrane permeation.	Strictly maintain 4°C. Reduce incubation time to 15 mins.
Smearing on Western Blot	Non-specific crosslinking.	Titrate reagent concentration down. The PEG11 arm is long; it may link non-interacting neighbors if too concentrated.

References

• Mattson, G., et al. (1993). A practical approach to crosslinking. Molecular Biology Reports, 17, 167–183. [Link]

• Sinz, A. (2006). Chemical cross-linking and mass spectrometry to map three-dimensional protein structures and protein–protein interactions. Mass Spectrometry Reviews, 25(4), 663-682. [Link]

• Broad Institute. Crosslinking Protocols for Cell Surface Proteins. [Link]

Sources

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. medkoo.com [medkoo.com]
• 5. Bis-PEG11-NHS ester, CAS 123502-57-8 | AxisPharm [axispharm.com]
• 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]

High-Efficiency Protein Crosslinking &amp; Conjugation using Bis-PEG11-NHS Ester

Application Note & Technical Guide

Introduction: The Strategic Advantage of PEGylated Crosslinkers

In the landscape of bioconjugation, Bis-PEG11-NHS ester represents a high-performance homobifunctional crosslinker designed to overcome the limitations of traditional hydrophobic reagents (like DSS or BS3).

This reagent features two N-hydroxysuccinimide (NHS) ester groups separated by a hydrophilic polyethylene glycol (PEG) spacer of 11 units.

• The "Bis" Factor: Being homobifunctional, it is ideal for covalently "locking" transient protein-protein interactions or immobilizing proteins onto amine-functionalized surfaces.[1]

• The "PEG11" Factor: The spacer (

  Å) provides critical flexibility, reducing steric hindrance between conjugated biomolecules. Unlike alkyl spacers, the PEG chain is hydrophilic, preventing the aggregation often seen when labeling hydrophobic proteins and enhancing the water solubility of the final conjugate.[2]

Target Audience: This guide is engineered for biochemists and drug developers requiring high-yield conjugation with minimal aggregation.

Mechanism of Action & Chemical Logic

The Reaction Core

The NHS ester reacts specifically with primary amines (

), found at the N-terminus of proteins and on the side chains of Lysine (Lys) residues.[2][3][4]

• Nucleophilic Attack: The amine on the protein attacks the carbonyl carbon of the NHS ester.

• Leaving Group Release: N-hydroxysuccinimide (NHS) is released as a byproduct.[3][4][5]

• Amide Bond Formation: A stable, covalent amide bond is formed between the crosslinker and the protein.

The Competing Reaction (Hydrolysis)

Critical Insight: In aqueous solutions, water competes with the protein amines. Hydrolysis cleaves the NHS ester, regenerating the carboxylic acid and rendering the reagent non-reactive.[6]

• At pH 7.0: Hydrolysis half-life is hours.[5][7][8]

• At pH 8.6: Hydrolysis half-life drops to minutes .[5]

• Implication: You must balance pH to favor amine reactivity (higher pH) while minimizing hydrolysis (lower pH). pH 7.2–7.5 is the "Goldilocks" zone for this reagent.

Visualizing the Pathway

The following diagram illustrates the competitive kinetics between conjugation and hydrolysis.

Figure 1: Kinetic pathway of NHS-ester conjugation showing the critical competition between stable amide formation and irreversible hydrolysis.

Critical Experimental Parameters

To ensure reproducibility, strictly adhere to these parameters.

Parameter	Recommendation	Scientific Rationale
Buffer System	PBS, HEPES, Bicarbonate (pH 7.2–7.5)	CRITICAL: Buffer must be amine-free.[3] Tris or Glycine will react with the NHS ester, neutralizing it immediately.
Solvent	Dry DMSO or DMF	Bis-PEG11-NHS is moisture-sensitive.[2][9][10] Dissolve in organic solvent immediately before adding to the aqueous protein solution.
Stoichiometry	10x – 50x Molar Excess	Hydrolysis consumes a portion of the reagent. Excess ensures sufficient active ester remains to drive the reaction to completion.
Temperature	Room Temp (30-60 min) or 4°C (2-4 hrs)	Lower temperature slows hydrolysis more than it slows the amine reaction, often improving efficiency for delicate proteins.
Protein Conc.	> 1-2 mg/mL	High protein concentration favors the bimolecular reaction (Conjugation) over the pseudo-first-order reaction (Hydrolysis).

Step-by-Step Protocol: Protein-Protein Crosslinking

Scenario: Crosslinking two interacting proteins (Protein A and Protein B) in solution.

Phase 1: Preparation

• Buffer Exchange: Ensure both proteins are in an amine-free buffer (e.g., PBS, pH 7.4). If they are in Tris, dialyze or use a desalting column (e.g., Zeba™ Spin Columns) to exchange the buffer.[10]

  • Note: Trace amines are the #1 cause of failure.

• Quantification: Determine the molar concentration of your target proteins.

• Equilibration: Bring the Bis-PEG11-NHS ester vial to room temperature before opening to prevent moisture condensation.

Phase 2: The Reaction

• Reagent Solubilization:

  • Weigh ~1 mg of Bis-PEG11-NHS ester.[11]

  • Dissolve in dry DMSO to create a 10 mM or 25 mM stock solution .

  • Action: Use immediately.[1][12] Do not store this stock for more than a few minutes.

• Mixing:

  • Mix Protein A and Protein B in the desired ratio (e.g., 1:1) in the reaction tube.[4]

  • Add the Bis-PEG11-NHS stock solution to the protein mixture.

  • Target: Final crosslinker concentration should be 10-20 fold molar excess over the total protein concentration.

  • Constraint: Keep the final DMSO volume < 10% (ideally < 5%) to avoid protein denaturation.

• Incubation: Incubate at Room Temperature for 30–60 minutes or at 4°C for 2 hours.

Phase 3: Quenching & Purification

• Quenching: Add 1M Tris (pH 8.0) to a final concentration of 20–50 mM. Incubate for 15 minutes.

  • Why? The primary amines in Tris rapidly react with any remaining NHS esters, stopping the reaction and preventing non-specific crosslinking during storage.

• Purification: Remove excess crosslinker and byproducts using a Desalting Column (MWCO 7K) or Dialysis.

  • Note: For simple crosslinking validation (SDS-PAGE), purification may be skipped.

Workflow Visualization

Figure 2: Operational workflow for one-pot protein crosslinking.

Validation & Troubleshooting

Validation Methods

• SDS-PAGE: Run the conjugate alongside the native protein. A successful crosslink will result in a band shift to a higher molecular weight (Dimer/Trimer) or a high-molecular-weight smear.

• TNBS Assay: Quantifies free amines. A reduction in free amines compared to the control indicates successful conjugation.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
No Conjugation (No Band Shift)	Hydrolysis of reagent	Ensure DMSO is dry. Do not store aqueous stock.[10][13] Check pH (must be < 8.5).[3][10][13][14]
No Conjugation	Interfering Buffer	Verify no Tris, Glycine, or Azide (>10mM) is present in the starting buffer.
Precipitation	Over-crosslinking	Reduce molar excess (try 5x or 10x). Dilute protein concentration.[10]
Low Yield	Low Protein Conc.	Concentrate protein to >2 mg/mL before reaction to outcompete hydrolysis.

Storage & Handling

• Solid State: Store at -20°C with desiccant. Extremely hygroscopic.

• Stock Solution: Discard unused DMSO/DMF stock. Do not attempt to refreeze.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Standard industry text for NHS chemistry mechanisms).

Sources

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. confluore.com [confluore.com]
• 10. broadpharm.com [broadpharm.com]
• 11. medkoo.com [medkoo.com]
• 12. vectorlabs.com [vectorlabs.com]
• 13. vectorlabs.com [vectorlabs.com]
• 14. broadpharm.com [broadpharm.com]

Surface modification of nanoparticles using Bis-PEG11-NHS ester

Application Note: Precision Surface Engineering of Nanoparticles using Bis-PEG11-NHS Ester

Abstract

This guide details the protocol for modifying amine-functionalized nanoparticles (NPs) using Bis-PEG11-NHS ester , a homobifunctional crosslinker with a discrete polyethylene glycol (dPEG®) spacer. Unlike polydisperse PEG reagents, the discrete PEG11 spacer (approx. 45 Å) provides a defined distance between the nanoparticle surface and the conjugated ligand, ensuring reproducibility in hydrodynamic radius and reducing steric shielding of the ligand's active site. This protocol utilizes a Two-Step Activation Strategy designed to maximize ligand loading while minimizing nanoparticle aggregation (inter-particle crosslinking).

Introduction & Mechanistic Insight

The Reagent: Bis-PEG11-NHS Ester [1][2]

• Function: Crosslinks two primary amines (–NH₂).

• Structure: NHS Ester — (OCH₂CH₂)₁₁ — NHS Ester.

• Key Advantage: The "11" refers to exactly 11 ethylene glycol units. This single-molecular-weight architecture eliminates the "smear" seen in MALDI-TOF mass spectrometry of traditional PEGs, allowing for precise characterization of the conjugate.

The Chemistry: Aminolysis vs. Hydrolysis The N-hydroxysuccinimide (NHS) ester reacts with primary amines (lysine side chains, N-termini) to form stable amide bonds.[3][4][5]

• The Challenge: NHS esters are moisture-sensitive.[6][7][8] In aqueous buffers, hydrolysis (reaction with water) competes with aminolysis (reaction with the amine).[3][5]

• The Solution: We must optimize pH (7.2–7.5) and use a large molar excess of the crosslinker during the activation phase to favor aminolysis and prevent the crosslinker from "looping back" onto the same nanoparticle.

Mechanism of Action

Figure 1: Reaction pathway. The amine on the NP attacks the NHS ester, releasing the NHS group and forming a stable amide bond.[5][9] The second NHS group remains available for the ligand.

Critical Parameters & Material Preparation

Table 1: Optimization Parameters

Parameter	Recommended Condition	Scientific Rationale
Reaction Buffer	PBS (100mM Phosphate, 150mM NaCl), pH 7.2–7.5	CRITICAL: Must be amine-free. Avoid Tris, Glycine, or BSA, as they will quench the reagent immediately.
Solvent for Reagent	Anhydrous DMSO or DMF	NHS esters hydrolyze in water. Dissolve reagent immediately before use.[4][6][7][8]
Molar Ratio (Step 1)	20:1 to 50:1 (Linker : NP-Amine)	High excess ensures every surface amine reacts with one end of a linker, preventing NP-NP crosslinking.
Temperature	Room Temp (30-60 min) or 4°C (2 hrs)	4°C slows hydrolysis, which is useful for precious ligands, but RT drives the reaction to completion faster.
Quenching	1M Glycine or Tris (pH 8.0)	Adds excess amines to deactivate any remaining NHS esters after conjugation is complete.

Experimental Protocol: Two-Step Conjugation

Objective: Conjugate an IgG antibody to Amine-Functionalized Gold Nanoparticles (AuNP-NH2).

Phase 1: Activation of Nanoparticles

Goal: Attach the Bis-PEG11-NHS linker to the NP surface, leaving one NHS group exposed.

• Buffer Exchange: Ensure AuNP-NH2 are in 1X PBS (pH 7.2). If they are in Tris, dialyze or spin-filter into PBS.[4][6][7][8]

• Reagent Prep: Weigh 1 mg of Bis-PEG11-NHS ester . Dissolve in 100 µL of anhydrous DMSO (freshly opened).

  • Note: Do not store this stock. NHS esters degrade within minutes in wet solvents.

• Activation Reaction:

  • Add the Bis-PEG11-NHS solution to the AuNP suspension.

  • Target Ratio: Aim for a 50-fold molar excess of linker over the estimated surface amines of the NP.

  • Why? If you use a 1:1 ratio, the flexible PEG11 linker will loop back and react with a neighbor amine on the same NP, "capping" the surface and preventing ligand binding.

• Incubation: Mix gently (rocker or shaker) for 30 minutes at Room Temperature.

• Purification (Crucial):

  • Remove excess unreacted linker to prevent it from reacting with your antibody in solution (which would cause antibody polymerization).

  • Method: Centrifuge NPs (speed depends on size, e.g., 12,000 xg for 30nm AuNPs) for 15 mins. Remove supernatant. Resuspend in fresh PBS. Repeat 2x.

  • Alternative: Use a Zeba™ Spin Desalting Column (7K MWCO) equilibrated with PBS.

Phase 2: Ligand Conjugation

Goal: Attach the Antibody to the Activated NP-PEG11-NHS.

• Ligand Prep: Ensure the antibody is in PBS (pH 7.2–7.5). Remove any Sodium Azide or BSA (stabilizers) using a desalting column, as these interfere.[10]

• Coupling:

  • Add the purified Antibody to the Activated NPs (from Phase 1).

  • Ratio: Typically 10–20 antibodies per nanoparticle (depending on size/surface area).

• Incubation: Incubate for 1–2 hours at Room Temperature or overnight at 4°C.

• Quenching: Add 1M Glycine (pH 8.0) to a final concentration of 50 mM. Incubate for 15 mins. This "caps" any unreacted NHS esters to prevent non-specific binding later.

• Final Wash: Centrifuge or dialyze to remove unbound antibodies. Resuspend in storage buffer (e.g., PBS + 1% BSA to stabilize).

Workflow Visualization

Figure 2: Step-by-step experimental workflow for Two-Step Conjugation.

Quality Control & Troubleshooting

Observation	Probable Cause	Corrective Action
Aggregation (Clumping)	Crosslinking between NPs (Phase 1).	Increase the molar excess of Bis-PEG11-NHS in Phase 1. If linker concentration is too low, one linker bridges two NPs.
Low Conjugation Yield	Hydrolysis of NHS ester.[4][5][11][12]	Ensure DMSO is anhydrous.[4] Check buffer pH (must be < 8.0 for stability).[8] Work faster during Phase 1.
No Binding	Primary amines in buffer.	Did you use Tris or Glycine in the activation buffer? Switch to PBS or HEPES.[4]
Zeta Potential Shift	Successful conjugation.	Amine-NPs are usually positive (+). After PEGylation/Ab conjugation, charge should shift toward neutral or slightly negative (isoelectric point of Ab).

References

• Hermanson, G. T.Bioconjugate Techniques (3rd Edition). Academic Press, 2013. (Standard Industry Reference for NHS Chemistry).

Sources

• 1. medkoo.com [medkoo.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. broadpharm.com [broadpharm.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. broadpharm.com [broadpharm.com]
• 9. NHS-PEG-NHS [nanocs.net]
• 10. furthlab.xyz [furthlab.xyz]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. lumiprobe.com [lumiprobe.com]

Application Note: Optimized Buffer Conditions for Bis-PEG11-NHS Ester Reactions

This Application Note and Protocol guide is designed for researchers utilizing Bis-PEG11-NHS ester , a homobifunctional crosslinker.[1] It prioritizes experimental logic, causal reasoning, and self-validating workflows over rigid templates.[1]

Introduction & Mechanistic Grounding

Bis-PEG11-NHS ester is a homobifunctional crosslinking reagent used to covalently conjugate two amine-containing biomolecules (e.g., proteins, antibodies, or surfaces).[1][2] The reagent features two N-hydroxysuccinimide (NHS) ester groups separated by a hydrophilic polyethylene glycol (PEG) spacer (11 units).[1]

The Core Challenge: Aminolysis vs. Hydrolysis

Success depends on balancing two competing reactions. The NHS ester is an electrophile that reacts with nucleophiles.

• Aminolysis (Desired): Nucleophilic attack by a primary amine (

  ) on the NHS ester carbonyl, forming a stable amide bond.[1][3] This reaction requires the amine to be deprotonated (neutral).[3]

• Hydrolysis (Undesired): Attack by water (

  ), cleaving the NHS group and leaving a non-reactive carboxylic acid.

The pH Dilemma:

• Low pH (< 6.0): Amines are protonated (

  ) and non-nucleophilic.[1] Reaction rate is negligible.[1]

• High pH (> 8.5): Amines are deprotonated and highly reactive, but the concentration of hydroxide ions (

  ) increases, drastically accelerating hydrolysis.[1]

• Optimal Window: pH 7.0 – 8.0 . This range maintains sufficient deprotonated amines for conjugation while preserving reagent half-life long enough for the reaction to occur.[1]

Reaction Pathway Diagram

The following diagram illustrates the kinetic competition that dictates buffer selection.

Figure 1: Kinetic competition between Aminolysis (desired conjugation) and Hydrolysis (degradation) dependent on pH.[1]

Buffer Selection & Compatibility

The choice of buffer dictates the protonation state of the target amines and the stability of the NHS ester.

Critical Rule: No Primary Amines

Never use buffers containing primary amines (Tris, Glycine, Ethanolamine) during the conjugation step. These will act as competitive substrates, reacting with the NHS ester and quenching the reagent before it can crosslink your target.[4]

Recommended Buffer Systems[1][3]

Buffer System	pH Range	Reaction Speed	Hydrolysis Risk	Application Context
PBS (Phosphate Buffered Saline)	7.2 – 7.5	Moderate	Low	Best for Standard Use. Preserves reagent half-life (4-5 hours at 0°C).[1] Ideal for overnight reactions or valuable proteins.[1]
HEPES	7.0 – 8.0	Moderate/Fast	Moderate	Good alternative to phosphate if phosphate interferes with downstream assays (e.g., kinase assays).[1]
Bicarbonate / Carbonate	8.0 – 8.5	Fast	High	High Efficiency. Drives reaction to completion quickly (30-60 mins).[1] Reagent hydrolyzes rapidly (t1/2 ~10 mins), so mixing must be immediate.[1]
Borate	8.5	Very Fast	Very High	Used for surface immobilization where high coupling density is required immediately.[1]

Additive Compatibility Table

Component	Status	Notes
Sodium Azide	Caution	Can interfere with coupling efficiency at high concentrations; generally <0.1% is acceptable but avoid if possible.[1]
BSA / Gelatin	FORBIDDEN	Carrier proteins contain lysines and will be crosslinked to your target. Use amine-free carriers if necessary.[1][5]
EDTA	Compatible	Chelators do not interfere with NHS chemistry.[1]
DMSO / DMF	Required	Used to dissolve the hydrophobic Bis-PEG11-NHS ester before adding to aqueous buffer.[1]

Validated Protocol: Bis-PEG11-NHS Crosslinking

This protocol is designed for the conjugation of two proteins or the modification of a protein surface.[6] It includes self-validating checkpoints.

Materials Required[1][3][4][5][7][8][9][10][11][12][13]

• Reagent: Bis-PEG11-NHS ester (Store at -20°C, desiccated).

• Reaction Buffer: 1X PBS (pH 7.4) or 100 mM Sodium Bicarbonate (pH 8.3).

• Solvent: Anhydrous DMSO or DMF (High quality, amine-free).[1]

• Quenching Buffer: 1 M Tris-HCl (pH 8.0) or 1 M Glycine.[1]

• Desalting Column: Zeba Spin columns or dialysis cassette (MWCO appropriate for protein).[1][5]

Step-by-Step Workflow

Phase 1: Preparation (The "Dry" Phase)

Rationale: NHS esters hydrolyze immediately upon contact with moisture. Proper handling is critical.

• Equilibration: Remove Bis-PEG11-NHS ester vial from -20°C storage. Do not open until it reaches room temperature (approx. 20-30 mins).

  • Why? Opening a cold vial causes condensation, which introduces water and deactivates the reagent.

• Protein Prep: Exchange protein into Reaction Buffer (PBS or Bicarbonate).[1] Remove all Tris/Glycine via dialysis or desalting.[1]

  • Target Concentration: 1–10 mg/mL.[1][7] Higher concentrations increase conjugation efficiency (Second-order kinetics).[1]

Phase 2: Solubilization & Reaction[1]

• Stock Solution: Dissolve Bis-PEG11-NHS ester in anhydrous DMSO or DMF to a concentration of 10–100 mM .

  • Note: Prepare this immediately before use.[1][2][7] Do not store.

• Calculations: Determine the molar excess required.

  • Crosslinking: Start with 10-fold to 20-fold molar excess of reagent over protein.

  • Labeling: 5-fold to 10-fold may suffice.

• Initiation: Add the calculated volume of Reagent Stock to the Protein Solution.

  • Constraint: Keep final DMSO/DMF volume < 10% to avoid protein denaturation.

  • Technique: Pipette directly into the solution while vortexing gently to ensure rapid dispersion.

• Incubation:

  • Room Temperature: 30 – 60 minutes.[1][3]

  • 4°C: 2 hours to Overnight (Preferred for temperature-sensitive proteins).

Phase 3: Quenching & Purification

Rationale: Stop the reaction to prevent over-crosslinking or aggregation and remove non-reacted chemical.

• Quench: Add Quenching Buffer (Tris or Glycine) to a final concentration of 50–100 mM. Incubate for 15 minutes at Room Temp.

  • Mechanism:[1][4][8][9][10] The primary amines in Tris/Glycine rapidly react with any remaining NHS ester, rendering it inert.

• Purification: Remove the hydrolyzed/quenched reagent using a Desalting Column or Dialysis.

  • Checkpoint: Monitor absorbance at 280nm to ensure protein recovery.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for Bis-PEG11-NHS ester conjugation.

Troubleshooting & Optimization

Observation	Possible Cause	Corrective Action
No Conjugation / Low Yield	Hydrolysis of reagent	Ensure reagent was dry/fresh. Use anhydrous DMSO.[1][2] Lower pH to 7.2 to slow hydrolysis.
Interfering Buffer	Check for Tris/Glycine/Azide in the starting protein buffer. Dialyze into PBS.[1][5]
pH too low	If pH < 7.0, amines are protonated.[1] Increase pH to 7.5 – 8.0.
Precipitation / Aggregation	Over-crosslinking	Reduce molar excess of reagent (try 5x or 2x).[1] Reduce reaction time.
Hydrophobic reagent	Although Bis-PEG11 is hydrophilic, ensure DMSO concentration is <10%.[1]
Poor Protein Recovery	Protein stuck to column	Use a desalting column with appropriate resin (e.g., Zeba vs. PD-10).[1] Ensure blocking of column if necessary.

References

Sources

• 1. medkoo.com [medkoo.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. NHS-PEG-NHS [nanocs.net]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TR [thermofisher.com]
• 5. broadpharm.com [broadpharm.com]
• 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. broadpharm.com [broadpharm.com]
• 8. korambiotech.com [korambiotech.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. pubs.acs.org [pubs.acs.org]

Application Note: A Practical Guide to Calculating Molar Excess of Bis-PEG11-NHS Ester for Optimal Protein Labeling

Introduction

Protein labeling is a cornerstone technique in modern biological research and therapeutic development. The covalent attachment of molecules such as fluorophores, biotin, or polyethylene glycol (PEG) chains to proteins enables a wide array of applications, from immunoassays and cellular imaging to enhancing the pharmacokinetic properties of protein-based drugs. The choice of crosslinker is paramount for achieving efficient and reproducible conjugation while preserving the protein's native structure and function.

Bis-PEG11-NHS ester is a homo-bifunctional, amine-reactive crosslinker that is particularly advantageous for protein modification.[1] Its long, hydrophilic polyethylene glycol (PEG) spacer arm enhances the solubility of the resulting conjugate and can increase the in-vivo circulation time of therapeutic proteins. The N-hydroxysuccinimide (NHS) ester moieties at both ends of the PEG chain react specifically with primary amines (the ε-amino group of lysine residues and the N-terminal α-amino group) on the protein surface to form stable amide bonds.[2][3]

Controlling the extent of this reaction is critical. The "degree of labeling" (DOL), or the average number of linker molecules attached to each protein, is a key determinant of the final conjugate's properties.[4] This is governed by the molar excess of the NHS ester reagent relative to the protein. An insufficient molar excess will result in a low DOL, while an excessive amount can lead to over-labeling, potentially causing protein aggregation, loss of biological activity, or altered immunogenicity.[5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on how to rationally calculate the optimal molar excess of Bis-PEG11-NHS ester for their specific protein labeling applications. We will delve into the underlying chemical principles, provide a step-by-step calculation protocol, and offer practical advice for experimental execution and troubleshooting.

Theoretical Background: The Chemistry of NHS Ester-Amine Coupling

The conjugation of proteins with Bis-PEG11-NHS ester is based on the well-established chemistry of NHS ester-amine coupling.[2] This reaction involves the nucleophilic attack of a deprotonated primary amine on the carbonyl carbon of the NHS ester, leading to the formation of a stable amide bond and the release of N-hydroxysuccinimide (NHS) as a byproduct.[2]

Several factors critically influence the efficiency and specificity of this reaction:

• pH: The reaction is highly pH-dependent.[6][7][8] The primary amine nucleophile must be in its deprotonated, uncharged state to be reactive. The pKa of the ε-amino group of lysine is approximately 10.5.[3] Therefore, the reaction is typically performed at a pH between 7.2 and 9.0.[2] A common choice is a sodium bicarbonate or borate buffer at pH 8.3-8.5, which provides a good balance between having a sufficient concentration of deprotonated amines and minimizing the competing hydrolysis of the NHS ester.[6][7][8]

• NHS Ester Hydrolysis: In aqueous solutions, the NHS ester is susceptible to hydrolysis, where it reacts with water to form an unreactive carboxylic acid.[2][9][10] This hydrolysis reaction is a competing process that reduces the amount of active NHS ester available for protein conjugation.[2][9] The rate of hydrolysis increases significantly with pH.[2] For instance, the half-life of an NHS ester can be several hours at pH 7 but may decrease to mere minutes at pH 8.6.[2] This underscores the importance of preparing fresh solutions of the NHS ester and proceeding with the conjugation reaction promptly.[11]

• Buffer Composition: It is crucial to use buffers that are free of primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine.[2][11] These buffer components will compete with the protein for reaction with the NHS ester, leading to a lower-than-expected degree of labeling.[2][11] Suitable buffers include phosphate-buffered saline (PBS), sodium bicarbonate, borate, or HEPES.[2]

• Temperature and Incubation Time: NHS ester labeling reactions are typically carried out at room temperature for 1-4 hours or at 4°C overnight.[2][5][7][8] Lower temperatures can help to minimize protein degradation and reduce the rate of NHS ester hydrolysis, but will also slow down the conjugation reaction, necessitating longer incubation times.

Reaction Mechanism

The following diagram illustrates the reaction between a primary amine on a protein and an NHS ester, as well as the competing hydrolysis reaction.

Caption: NHS Ester Reaction Pathways.

Key Parameters for Molar Excess Calculation

To accurately calculate the required amount of Bis-PEG11-NHS ester, you must first define or determine the following key parameters:

Parameter	Symbol	Description	How to Determine
Protein Concentration	[P]	The concentration of your protein solution, typically in mg/mL or molarity (M).	Measured experimentally (e.g., BCA assay, A280).
Protein Molecular Weight	MWP	The molecular weight of your protein in Daltons (Da) or g/mol .	From protein sequence, SDS-PAGE, or mass spectrometry.
Linker Molecular Weight	MWL	The molecular weight of Bis-PEG11-NHS ester.	Provided by the manufacturer.
Desired Molar Excess	ME	The fold excess of linker molecules relative to protein molecules.	This is the variable to be optimized. Start with a range (e.g., 5x, 10x, 20x).
Reaction Volume	V	The total volume of the conjugation reaction.	Defined by the experimental scale.

Step-by-Step Protocol for Calculating Molar Excess

This protocol will guide you through the calculation of the mass of Bis-PEG11-NHS ester required to achieve a desired molar excess.

Step 1: Calculate the Moles of Protein

First, determine the total number of moles of your target protein in the reaction.

• If protein concentration is in mg/mL:

  • Moles of Protein = ( [P] (mg/mL) * V (mL) ) / MWP (mg/mmol)

  • Note: 1 Da = 1 g/mol = 1 mg/mmol

• If protein concentration is in Molarity (mol/L):

  • Moles of Protein = [P] (mol/L) * V (L)

Step 2: Calculate the Moles of Linker

Next, calculate the moles of Bis-PEG11-NHS ester needed to achieve the desired molar excess.

• Moles of Linker = Moles of Protein * ME

Step 3: Calculate the Mass of Linker

Finally, convert the moles of linker into the mass that needs to be weighed out.

• Mass of Linker (mg) = Moles of Linker (mmol) * MWL (mg/mmol)

Worked Example

Let's consider a hypothetical scenario:

• Protein: Monoclonal Antibody (mAb)

• [P]: 5 mg/mL

• MWP: 150,000 Da (or 150,000 mg/mmol)

• MWL (Bis-PEG11-NHS ester): ~1100 Da (or 1100 mg/mmol)

• V: 1 mL

• Desired ME: 20-fold

1. Calculate Moles of mAb:

• Mass of mAb = 5 mg/mL * 1 mL = 5 mg

• Moles of mAb = 5 mg / 150,000 mg/mmol = 0.0000333 mmol

2. Calculate Moles of Linker:

• Moles of Linker = 0.0000333 mmol * 20 = 0.000666 mmol

3. Calculate Mass of Linker:

• Mass of Linker (mg) = 0.000666 mmol * 1100 mg/mmol = 0.733 mg

Therefore, to achieve a 20-fold molar excess, you would need to add 0.733 mg of Bis-PEG11-NHS ester to 1 mL of your 5 mg/mL mAb solution.

Calculation Workflow Diagram

The following diagram outlines the decision-making process for calculating the required amount of NHS ester.

Caption: Molar Excess Calculation Workflow.

Experimental Protocol: Protein Labeling with Bis-PEG11-NHS Ester

This is a general protocol and may require optimization for your specific protein.

Materials

• Protein solution in an amine-free buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-7.5)

• Bis-PEG11-NHS ester (store desiccated at -20°C)[11]

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)[5][7][8]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification system (e.g., size-exclusion chromatography column, dialysis cassette)[5][7]

Procedure

• Buffer Exchange (if necessary): Ensure your protein is in an amine-free buffer. If it is in a buffer containing Tris or glycine, exchange it into a suitable buffer like PBS using dialysis or a desalting column.

• Prepare Protein Solution: Adjust the protein concentration to 1-10 mg/mL in the Reaction Buffer (pH 8.3).[7] Higher protein concentrations can improve labeling efficiency.[12]

• Prepare Linker Stock Solution:

  • Allow the vial of Bis-PEG11-NHS ester to warm to room temperature before opening to prevent moisture condensation.[11]

  • Immediately before use, dissolve the calculated mass of the linker in a small volume of anhydrous DMSO or DMF.[11] Do not prepare aqueous stock solutions for storage as the NHS ester will hydrolyze.[11] It is common to add the linker as a 10x stock, meaning the volume of DMSO/DMF added to the reaction should not exceed 10% of the total reaction volume.

• Conjugation Reaction:

  • Add the calculated volume of the linker stock solution to the protein solution while gently vortexing.

  • Incubate the reaction at room temperature for 1-4 hours or at 4°C for 4-12 hours.[5][8]

• Quench the Reaction (Optional but Recommended): To stop the labeling reaction, add the Quenching Buffer to a final concentration of 20-50 mM. The primary amines in Tris will react with any remaining NHS esters. Incubate for 15-30 minutes.

• Purification: Remove excess, unreacted linker and reaction byproducts (like NHS) from the conjugated protein. This is most commonly achieved by size-exclusion chromatography (desalting column) or dialysis.[5][7][8]

Determining the Degree of Labeling (DOL)

After purification, it is essential to characterize the conjugate by determining the DOL. Since Bis-PEG11-NHS ester does not have a strong chromophore, direct spectrophotometric methods used for fluorescent dyes are not applicable.[4][13]

Alternative methods include:

• TNBSA Assay (2,4,6-Trinitrobenzenesulfonic acid): This colorimetric assay quantifies the number of unreacted primary amines remaining on the protein after conjugation. By comparing this to the number of primary amines on the unlabeled protein, the DOL can be calculated.

• Mass Spectrometry (MALDI-TOF or ESI-MS): This powerful technique can resolve the masses of the unlabeled protein and the various labeled species (e.g., protein + 1 linker, protein + 2 linkers). The resulting mass spectrum allows for a direct calculation of the DOL.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Degree of Labeling (DOL)	1. Presence of primary amines in the buffer (e.g., Tris, glycine).2. Hydrolyzed NHS ester due to moisture or delayed use.3. Protein concentration is too low.4. Insufficient molar excess of the linker.5. Reaction pH is too low (amines are protonated).	1. Buffer exchange protein into an amine-free buffer like PBS or bicarbonate.[2][11]2. Use fresh, high-quality anhydrous DMSO/DMF. Prepare linker solution immediately before use.[11]3. Concentrate the protein to >1 mg/mL.[12]4. Increase the molar excess of the linker in subsequent experiments.5. Ensure the reaction buffer pH is between 8.0 and 8.5.[6][7][8]
Protein Precipitation/Aggregation	1. Excessive labeling (high molar excess) leading to changes in protein charge and hydrophobicity.2. High concentration of organic solvent (DMSO/DMF).3. Protein is inherently unstable under the reaction conditions (e.g., pH, temperature).	1. Reduce the molar excess of the linker.2. Keep the volume of organic solvent to <10% of the total reaction volume.3. Perform the reaction at 4°C. Screen for optimal buffer conditions.
Loss of Protein Activity	1. Labeling of lysine residues critical for the protein's active site or binding interface.2. Denaturation of the protein due to reaction conditions.	1. Reduce the molar excess to achieve a lower DOL.[5]2. If activity loss persists even at low DOL, consider alternative conjugation chemistries that target other amino acids (e.g., maleimides for cysteines).3. Perform the reaction at a lower temperature (4°C).

Conclusion

The rational calculation of molar excess is a critical first step in achieving reproducible and controlled protein labeling with Bis-PEG11-NHS ester. By carefully considering the reaction chemistry, accurately determining key parameters, and systematically optimizing the molar excess, researchers can generate well-defined protein conjugates tailored to their specific applications. This guide provides the theoretical foundation and practical steps necessary to approach this common bioconjugation task with confidence and scientific rigor.

References

• Fluidic Sciences. Getting Started Guide - Protein labeling with Alexa FluorTM NHS ester.
• Interchim. Protocol: NHS Ester Labeling of Amino-Biomolecules.
• Lumiprobe.
• Thermo Fisher Scientific. Calculate dye:protein (F/P)
• MedKoo. Bis-PEG11-NHS ester | CAS# 123502-57-8 | Bis PEG Linker.
• ResearchGate.
• Glen Research. Glen Report 33-13: Application Note – Protein Labeling with NHS Esters.
• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry.
• Lumiprobe. NHS Ester Labeling of Biomolecules Containing Primary Amino Groups.
• BroadPharm. Protocol for PEG NHS Ester.
• AAT Bioquest. How to Determine the Degree of Labeling.
• Glen Research. Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling.
• Wikipedia.
• PubMed Central.

Sources

• 1. medkoo.com [medkoo.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Bioconjugation - Wikipedia [en.wikipedia.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. glenresearch.com [glenresearch.com]
• 6. fluidic.com [fluidic.com]
• 7. interchim.fr [interchim.fr]
• 8. lumiprobe.com [lumiprobe.com]
• 9. glenresearch.com [glenresearch.com]
• 10. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. broadpharm.com [broadpharm.com]
• 12. lumiprobe.com [lumiprobe.com]
• 13. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]

Advanced Application Note: Bis-PEG11-NHS Ester in Drug Delivery &amp; Bioconjugation

Introduction: The "Discrete" Advantage

In the development of next-generation drug delivery systems (DDS), the precision of the crosslinker is as critical as the therapeutic payload itself. Bis-PEG11-NHS ester represents a class of homobifunctional, discrete (monodisperse) PEG crosslinkers that solves two historical challenges in bioconjugation: hydrophobicity-induced aggregation and structural heterogeneity.

Unlike traditional carbon-chain crosslinkers (e.g., DSS, BS3) or polydisperse PEG mixtures (e.g., PEG2000), Bis-PEG11-NHS ester provides a single, defined molecular weight (~796.82 Da) with a precise spacer length (

). This "discrete" architecture is essential for regulatory compliance (CMC) in Antibody-Drug Conjugates (ADCs) and nanomedicines, as it eliminates the "smear" seen in mass spectrometry characterization of polydisperse conjugates.

Key Technical Specifications

Feature	Specification	Impact on Drug Delivery
Reactive Group	NHS Ester (x2)	Reacts efficiently with primary amines ( ) at pH 7.0–8.5.
Spacer	PEG11 (11 ethylene oxide units)	Increases water solubility; reduces immunogenicity; prevents aggregation of hydrophobic payloads.
Molecular Weight	796.82 Da (Exact)	Monodisperse: Allows precise mass spec characterization (critical for FDA/EMA quality control).
Solubility	Water, DMSO, DMF	Enables conjugation of hydrophobic drugs in organic/aqueous co-solvent systems.

Mechanism of Action: Amine-Reactive Chemistry

The N-hydroxysuccinimide (NHS) ester is the gold standard for amine conjugation. The reaction targets primary amines (

-amines at N-termini and -amines on Lysine residues).[1]

Reaction Dynamics

• Nucleophilic Attack: The primary amine on the biomolecule attacks the carbonyl carbon of the NHS ester.

• Leaving Group Release: The NHS ring is released as a byproduct.

• Amide Bond Formation: A stable, irreversible amide bond is formed.[2]

Critical Consideration (Hydrolysis): The NHS ester is susceptible to hydrolysis (reaction with water), which competes with the conjugation.[1][3][4][5] The half-life of the NHS group is pH-dependent:

• pH 7.0:

  hours.[4]

• pH 8.6:

  minutes.

• Implication: Protocols must balance reaction rate (faster at high pH) vs. hydrolysis (slower at neutral pH).

Figure 1: Reaction pathway of Bis-PEG11-NHS ester. Note the competitive hydrolysis pathway which necessitates fresh reagent preparation.[3]

Primary Applications in Drug Delivery[6][7]

A. Nanoparticle Surface Functionalization (Stealth Shielding)

Bis-PEG11-NHS is ideal for "locking" ligands onto amine-functionalized liposomes or polymeric nanoparticles.

• Role: The PEG11 spacer acts as a "stealth" layer, reducing opsonization (immune clearance) while linking a targeting ligand (e.g., Transferrin) to the nanoparticle surface.

• Advantage: The discrete length ensures all targeting ligands extend a uniform distance from the particle surface, maximizing receptor avidity.

B. Protein-Protein Crosslinking (Biotherapeutic Stabilization)

Used to stabilize multi-subunit enzymes or create bispecific antibody complexes.

• Role: Covalently links two proteins via their lysine residues.

• Advantage: The hydrophilicity of the PEG11 spacer prevents the crosslinked complex from precipitating—a common failure mode with hydrophobic linkers like DSS.

Validated Protocol: Protein Crosslinking

Objective: Conjugate two amine-containing proteins (Protein A and Protein B) or crosslink a single protein to stabilize its structure.

Materials Required[2][3][7][8][9][10][11][12][13]

• Reagent: Bis-PEG11-NHS Ester (Store at -20°C, desiccated).

• Solvent: Anhydrous DMSO or DMAc (High grade).

• Reaction Buffer: PBS (pH 7.4) or HEPES (pH 7.5–8.0). NO TRIS or GLYCINE.

• Quenching Buffer: 1M Tris-HCl (pH 8.0).

• Desalting Column: Zeba™ Spin Desalting Columns or dialysis cassette (MWCO appropriate for protein).

Step-by-Step Methodology

Phase 1: Preparation (Crucial for Integrity)

• Buffer Exchange: Ensure proteins are in an amine-free buffer (PBS/HEPES). If the protein is in Tris, dialyze extensively. Residual Tris will quench the reagent immediately.

• Reagent Solubilization:

  • Equilibrate Bis-PEG11-NHS vial to room temperature before opening to prevent condensation.

  • Dissolve in anhydrous DMSO to a concentration of 10–25 mM .

  • Expert Tip: Do not store this stock solution. Prepare immediately before use.

Phase 2: Conjugation Reaction

• Calculations: Determine the molar excess.

  • For intramolecular crosslinking (stabilization): Use 10–20x molar excess .

  • For intermolecular conjugation (Protein A + Protein B): Optimization is required, but start with a 20x excess relative to the limiting protein.

• Mixing: Add the crosslinker solution to the protein sample.

  • Ensure the final volume of organic solvent (DMSO) is <10% to avoid protein denaturation.

• Incubation:

  • Incubate for 30–60 minutes at Room Temperature or 2 hours at 4°C .

  • Note: Reaction at 4°C slows hydrolysis, potentially increasing efficiency for low-concentration proteins.

Phase 3: Quenching & Purification

• Quench: Add 1M Tris-HCl (pH 8.0) to a final concentration of 20–50 mM.[3][5] Incubate for 15 minutes. This reacts with any remaining NHS esters.

• Purification: Pass the reaction mixture through a desalting column or dialyze to remove the hydrolyzed NHS byproduct and excess reagent.

Troubleshooting & Optimization (Self-Validating Systems)

Use this logic flow to diagnose failure modes.

Figure 2: Diagnostic workflow for optimizing NHS-ester conjugation efficiency.

Common Pitfalls

• Precipitation: If the protein precipitates upon adding the crosslinker, the protein concentration may be too high, or the DMSO concentration exceeded 10%. Solution: Dilute the reaction or use a longer PEG spacer (e.g., PEG13 or PEG25) to increase solubility.

• No Conjugation: The NHS ester hydrolyzed before reacting. Solution: Ensure the DMSO is anhydrous (use molecular sieves) and the reagent is fresh.

References

Sources

• 1. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 2. PEG NHS ester, Amine Reactive Reagent | BroadPharm [broadpharm.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Technical Notes & Optimization

Technical Support Center: A Practical Guide to Preventing Hydrolysis of Bis-PEG11-NHS Ester

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who utilize Bis-PEG11-NHS ester in their conjugation workflows. The N-hydroxysuccinimide (NHS) ester is a powerful tool for covalently linking molecules to primary amines.[1][2] However, its high reactivity also makes it susceptible to hydrolysis, a competing reaction with water that can significantly lower conjugation efficiency.[3][4] This document provides in-depth, field-proven insights and troubleshooting protocols to help you minimize hydrolysis and maximize the success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is NHS ester hydrolysis, and why is it the primary obstacle in my conjugation reaction?

A: N-hydroxysuccinimide (NHS) esters are designed to react with primary amines (-NH₂) on your target molecule (e.g., a protein or an amine-modified oligonucleotide) to form a stable, covalent amide bond.[5][6] However, the NHS ester group is also susceptible to nucleophilic attack by water. This reaction, known as hydrolysis, cleaves the ester, converting the reactive group into an inert carboxylic acid and releasing N-hydroxysuccinimide (NHS) as a byproduct.[3][4]

This is problematic for two main reasons:

• Reduced Yield: Each molecule of Bis-PEG11-NHS ester that hydrolyzes is one less molecule available to react with your target, directly reducing the yield of your desired conjugate.[4]

• Competition: Hydrolysis is in direct competition with your desired amine reaction (aminolysis).[3][5] The conditions that favor amine reactivity (slightly alkaline pH) unfortunately also accelerate hydrolysis.[4][5]

The core challenge is to find an experimental sweet spot that allows for efficient amine conjugation while keeping the rate of hydrolysis to a manageable minimum.[7]

Caption: Competing reaction pathways for NHS esters.

Q2: What is the most critical factor I need to control to prevent hydrolysis?

A: Unquestionably, pH is the most critical factor governing the rate of NHS ester hydrolysis.[3][7] The hydroxide ion (OH⁻) is a more potent nucleophile than water, so as the pH increases, the rate of hydrolysis accelerates dramatically.[4][5]

However, the desired reaction with primary amines requires the amine to be in its unprotonated, nucleophilic state (-NH₂). Since the pKa of a lysine side-chain amine is around 10.5, a reaction pH between 7.2 and 8.5 is typically used as a compromise.[2][4][5] This range provides a sufficient concentration of reactive amines while trying to manage the now-significant rate of hydrolysis.

The data below starkly illustrates this trade-off. While the rate of the desired aminolysis reaction also increases with pH, the hydrolysis rate increases even more dramatically.

Table 1: Impact of pH and Temperature on NHS Ester Half-Life

pH	Temperature (°C)	Approximate Half-life of NHS Ester
7.0	0	4-5 hours[5][8]
7.0	Room Temp	~7 hours[9][10]
8.0	4	~1 hour[7]
8.6	4	10 minutes[5][8]

| >9.0 | Room Temp | Minutes[9][10] |

This data highlights the necessity of careful pH control and working efficiently once the reagent is in an aqueous buffer.

Q3: How should I handle and store my Bis-PEG11-NHS ester to ensure its activity?

A: Proper handling and storage from the moment you receive the reagent are crucial for preventing premature degradation. NHS esters are highly sensitive to moisture.[11]

Storage Protocol:

• Store Cold and Dry: Always store the solid Bis-PEG11-NHS ester vial at -20°C with a desiccant.[11][12]

• Equilibrate Before Opening: Before opening the vial for the first time, allow it to equilibrate to room temperature for at least 20-30 minutes.[9][11][12] This prevents atmospheric moisture from condensing on the cold reagent, which would cause immediate hydrolysis.[9][10]

• Use Anhydrous Solvents for Stock Solutions: Do not prepare aqueous stock solutions for storage.[11][13] Instead, dissolve the NHS ester in a high-quality, anhydrous (dry) organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[6][12][14] Ensure the solvent is fresh and stored over molecular sieves to remove any trace moisture.[14]

• Aliquot and Store Stock Solutions: If you prepare a stock solution in anhydrous DMSO/DMF, aliquot it into small, single-use volumes and store them at -20°C under an inert gas like argon or nitrogen.[12][15] This prevents repeated freeze-thaw cycles and moisture introduction from the air.[15]

Q4: Which buffers should I use for my conjugation reaction, and which must I avoid?

A: Your choice of buffer is second only to pH in determining the success of your experiment. The cardinal rule is to avoid buffers that contain primary amines . These will compete with your target molecule for reaction with the NHS ester, drastically reducing your yield.[5][11]

Table 2: Recommended vs. Incompatible Buffers for NHS Ester Conjugations

Recommended Buffers (Amine-Free)	Incompatible Buffers (Contain Primary Amines)
Phosphate Buffered Saline (PBS), pH 7.2-7.4[5][11]	Tris (TBS)[5][11]
HEPES, pH 7.2-8.0[5][12]	Glycine[5][11]
Borate, pH 8.0-8.5[5]	Any buffer with primary amine components

| Carbonate/Bicarbonate, pH 8.0-8.5[5][16] | - |

Expert Tip: While Tris and glycine are incompatible with the reaction itself, they are excellent for quenching it. Adding a high concentration of a Tris or glycine buffer (e.g., 50-100 mM final concentration) is a highly effective way to stop the reaction by consuming any remaining active NHS ester.[5][12]

Troubleshooting Guide

Q5: My conjugation efficiency is low. How can I determine if my NHS ester has hydrolyzed?

A: If you suspect your reagent has lost activity due to hydrolysis, you can perform a simple qualitative test. The principle is that the hydrolysis of an active NHS ester releases N-hydroxysuccinimide (NHS), which has a characteristic absorbance at ~260 nm.[5][10]

Protocol: NHS Ester Activity Test

• Materials: Your NHS ester reagent, an amine-free buffer (e.g., PBS pH 7.4), 0.5-1.0 N NaOH, a spectrophotometer, and quartz cuvettes.[9][10]

• Preparation: Dissolve 1-2 mg of your NHS ester in ~2 mL of the amine-free buffer. If it's not water-soluble, first dissolve it in a small amount (e.g., 100-200 µL) of anhydrous DMSO, then add the buffer.[9] Prepare a "blank" tube with the same buffer/solvent mixture.

• Initial Reading (A_initial): Zero the spectrophotometer at 260 nm using your blank. Immediately measure the absorbance of the NHS ester solution. This reading represents any baseline absorbance or pre-existing hydrolysis.

• Forced Hydrolysis: Add a small volume (e.g., 100 µL) of 0.5-1.0 N NaOH to 1 mL of your NHS ester solution to rapidly and completely hydrolyze all active esters.[9]

• Final Reading (A_final): Within one minute, measure the absorbance of the base-treated solution at 260 nm.

• Interpretation:

  • If A_final is significantly greater than A_initial: Your reagent is active. The increase in absorbance is due to the release of NHS from the forced hydrolysis.[9]

  • If A_final is not measurably greater than A_initial: Your reagent is likely inactive and has already hydrolyzed. You should discard it and use a fresh vial.[9]

Q6: What is a reliable, step-by-step workflow to minimize hydrolysis during my experiment?

A: A successful conjugation relies on careful planning and swift execution, especially after the NHS ester is introduced to an aqueous environment.

Sources

• 1. medkoo.com [medkoo.com]
• 2. Bioconjugation - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. glenresearch.com [glenresearch.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. help.lumiprobe.com [help.lumiprobe.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. broadpharm.com [broadpharm.com]
• 12. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 13. lumiprobe.com [lumiprobe.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Technical Support Center: Troubleshooting Low Conjugation Efficiency with Bis-PEG11-NHS Ester

Welcome to our dedicated technical support guide for troubleshooting low conjugation efficiency when using Bis-PEG11-NHS ester. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during bioconjugation experiments. Here, we delve into the causality behind experimental choices, providing field-proven insights to ensure your success.

Frequently Asked Questions (FAQs)

Q1: What is Bis-PEG11-NHS ester and how does it work?

Bis-PEG11-NHS ester is a homobifunctional crosslinking reagent.[1] It consists of two N-hydroxysuccinimide (NHS) ester groups located at each end of a hydrophilic 11-unit polyethylene glycol (PEG) spacer.[1][2] Its primary function is to covalently link molecules that possess primary amines (-NH₂), such as the lysine residues and N-termini of proteins, peptides, or amine-modified oligonucleotides.[1][3]

The reaction mechanism is a nucleophilic acyl substitution.[] The primary amine on the target molecule acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a stable, irreversible amide bond and releases N-hydroxysuccinimide (NHS) as a byproduct.[][5] The PEG spacer enhances the water solubility of both the reagent and the final conjugate, which can help to reduce aggregation and potential immunogenicity.[5][6]

Troubleshooting Common Issues

Q2: I'm observing very low to no conjugation. What are the most likely causes?

Low or failed conjugation with Bis-PEG11-NHS ester can typically be traced back to one of three key areas: reagent integrity, reaction conditions, or the properties of your target molecule.

Here's a logical workflow to diagnose the issue:

Caption: Troubleshooting workflow for low conjugation efficiency.

Let's break down each of these troubleshooting steps.

Q3: How can I be sure my Bis-PEG11-NHS ester is active? The vial has been in the freezer for a while.

The primary culprit for inactive Bis-PEG11-NHS ester is hydrolysis. The NHS ester group is highly susceptible to moisture.[1][7]

Core Problem: Hydrolysis

NHS ester hydrolysis is a competing reaction where the ester reacts with water, converting it into a non-reactive carboxylic acid.[1][8] Once hydrolyzed, it cannot react with your target amine, leading to significantly reduced or failed conjugation.[1]

Preventative Measures & Verification:

• Proper Storage: Store the solid reagent at -20°C in a desiccated, dark environment.[1][2]

• Careful Handling: Before opening the vial, always allow it to equilibrate to room temperature for at least 15-20 minutes.[1][9] This prevents atmospheric moisture from condensing on the cold powder. Purging the vial with an inert gas like argon or nitrogen before resealing is also recommended.[5]

• Fresh Stock Solutions: Prepare stock solutions immediately before use.[7][9] Dissolve the reagent in a dry, water-miscible organic solvent such as dimethylsulfoxide (DMSO) or dimethylformamide (DMF).[5][10] Do not store stock solutions in aqueous buffers.[9]

Troubleshooting Protocol: Verifying Reagent Activity (Indirectly)

A definitive test of activity requires analytical methods, but a well-controlled experiment can provide strong evidence.

• Positive Control: Use a new vial of Bis-PEG11-NHS ester or a different, reliable NHS ester.

• Control Molecule: Select a simple, amine-containing molecule like glycine or a well-characterized protein (e.g., BSA) at a known concentration.

• Run Parallel Reactions: Set up two reactions under optimal conditions (see Q4 and Q5): one with your potentially compromised reagent and one with the fresh reagent.

• Analyze Results: Use SDS-PAGE to look for a shift in the molecular weight of the protein or HPLC/LC-MS to analyze the modification of the small molecule. If the control reaction works and your experimental reaction does not, it strongly suggests your reagent has hydrolyzed.

Q4: My reagent seems fine. Could my buffer be the problem?

Absolutely. The choice of reaction buffer and its pH are the most critical parameters for a successful NHS ester conjugation.[11]

Core Problem 1: Competing Amines

Your buffer should be free of primary amines, which will compete with your target molecule for reaction with the NHS ester.[5][9]

• Incompatible Buffers: Avoid Tris (TBS), glycine, or any buffer containing primary amine constituents.[7][12]

• Recommended Buffers: Phosphate-buffered saline (PBS), borate, carbonate/bicarbonate, or HEPES buffers are excellent choices.[1][5]

Core Problem 2: Incorrect pH

The pH of your reaction is a delicate balance.[11]

• Too Low (pH < 7.0): Primary amines on your target molecule will be protonated (-NH₃⁺), rendering them non-nucleophilic and unreactive.[10][11]

• Too High (pH > 8.5-9.0): The rate of NHS ester hydrolysis increases dramatically, consuming your reagent before it can react with the target.[8][13][14] The half-life of an NHS ester can drop from hours at pH 7 to mere minutes at pH 8.6.[14]

Optimal pH Range: The sweet spot for NHS ester reactions is typically pH 7.2 to 8.5 .[10][14]

Buffer System	Recommended pH Range	Notes
Phosphate Buffered Saline (PBS)	7.2 - 7.4	Very common, but buffering capacity is weaker above pH 7.5.
Sodium Bicarbonate	8.0 - 9.0	Excellent choice for reactions at slightly more alkaline pH.[10]
Borate Buffer	8.0 - 9.0	Good buffering capacity in the optimal range.
HEPES	7.0 - 8.0	A non-amine buffer suitable for the lower end of the optimal pH range.

Troubleshooting Protocol: Buffer and pH Optimization

• Buffer Exchange: Ensure your target molecule is in an amine-free buffer. Use dialysis or a desalting column for buffer exchange.[9]

• Verify pH: Directly measure the pH of your protein solution before adding the crosslinker.

• Test a pH Gradient: If efficiency is still low, set up small-scale reactions at different pH values within the 7.2-8.5 range (e.g., 7.2, 7.8, 8.3) to find the optimal condition for your specific molecule.

Caption: Competing reactions in NHS ester conjugation.

Q5: I've confirmed my reagent and buffer are correct. What other reaction parameters should I optimize?

Beyond reagent and buffer, the molar ratio, protein concentration, and reaction time/temperature are critical for success.

1. Molar Ratio of Crosslinker to Target Molecule:

• Too Low: Insufficient crosslinker will result in a low degree of labeling.

• Too High: Can lead to excessive modification, potentially causing protein aggregation or loss of function. It can also increase the risk of intramolecular crosslinking.

• Starting Point: For a protein like an antibody (IgG) at 1-10 mg/mL, a 20-fold molar excess of the PEG NHS ester is a common starting point.[9] For more dilute protein solutions, a higher molar excess (e.g., 20 to 50-fold) may be required to achieve the same level of modification.[15]

2. Concentration of Reactants:

• The reaction is bimolecular, meaning its rate is dependent on the concentration of both reactants.

• Dilute Solutions: Low protein concentrations (< 1 mg/mL) will slow down the desired conjugation reaction, allowing the competing hydrolysis reaction more time to occur.[5][14]

• Recommendation: Whenever possible, perform conjugations at a higher protein concentration (e.g., 5-20 mg/mL).[3]

3. Reaction Time and Temperature:

• Typical Conditions: Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.[7][9]

• Lower Temperatures (4°C or on ice): Slow down both the conjugation and hydrolysis reactions. This can be beneficial for sensitive proteins or when longer reaction times are needed.[15]

• Room Temperature: Faster reaction kinetics, but also a faster rate of hydrolysis.

Troubleshooting Protocol: Optimizing Reaction Parameters

• Prepare Reagents:

  • Dissolve your protein to a concentration of 5-10 mg/mL in an appropriate amine-free buffer (e.g., PBS, pH 7.4).[3][9]

  • Immediately before use, prepare a 10 mM stock solution of Bis-PEG11-NHS ester in anhydrous DMSO.[9]

• Set up a Molar Ratio Titration:

  • Aliquot your protein into several tubes.

  • Add the NHS ester stock solution to achieve a range of molar excess values (e.g., 10x, 20x, 40x, 80x). Ensure the final DMSO concentration does not exceed 10% of the total reaction volume.[7][9]

• Incubate: Incubate all reactions at room temperature for 1 hour.[3]

• Quench the Reaction: Stop the reaction by adding an amine-containing buffer, such as Tris, to a final concentration of 20-50 mM.[12][15] Let it sit for 15 minutes.[15]

• Analyze: Remove unreacted crosslinker by desalting or dialysis. Analyze the results for each molar ratio using SDS-PAGE (looking for molecular weight shifts) or HPLC to determine the optimal degree of labeling.[16][17]

Q6: What if my target protein itself is the issue?

This is an important consideration, especially if you've ruled out the common issues above.

• Accessibility of Amines: The reaction can only occur on primary amines (N-terminus and lysine side chains) that are accessible on the protein's surface.[18] If key lysines are buried within the protein's tertiary structure or are post-translationally modified, they will not be available for conjugation.

• Contaminating Nucleophiles: If your purified protein preparation contains other amine-containing contaminants, these will consume the NHS ester.

• Presence of Stabilizers: Some commercial proteins are supplied in buffers containing stabilizers like BSA or glycine, which must be removed prior to conjugation.

Troubleshooting Protocol: Assessing the Target Molecule

• Purity Check: Run your purified protein on an SDS-PAGE gel to ensure its purity.

• Buffer Exchange: Perform a thorough buffer exchange via dialysis or repeated centrifugal concentration to remove any potentially interfering buffer components or stabilizers from the commercial preparation.

• Denaturation (Use with Caution): In some cases, partial, reversible denaturation can expose more lysine residues. However, this risks irreversibly damaging the protein's function and should be considered a last resort.

References

• Nanocs Inc. (n.d.). NHS-PEG-NHS. Retrieved from [Link]

• AxisPharm. (2024). Protocol for PEG NHS Reagents. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Retrieved from [Link]

• Click Chemistry Tools. (n.d.). DBCO-Sulfo-NHS Ester Protocol. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 33-13: Application Note – Protein Labeling with NHS Esters. Retrieved from [Link]

• Liao, H., et al. (2020). Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine. Journal of Proteome Research.
• Poyil, R., et al. (2024).

• Abberior Instruments. (n.d.). NHS ester protocol for labeling proteins. Retrieved from [Link]

• Veronese, F. M., & Pasut, G. (2005). PEGylation, successful approach to drug delivery. Drug Discovery Today.

• ResearchGate. (n.d.). Evaluation of optimal binding molar ratio of bispecific antibodies.... Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). Analytical Methods to Characterize and Quantify PEG and PEGylated Biopharmaceuticals. Retrieved from [Link]

• Veronese, F. M. (2001). Peptide and protein PEGylation: a review of problems and solutions.
• Turecek, P. L., et al. (2016).

• Waters. (n.d.). PEGylated Protein Analysis by Size-Exclusion and Reversed-Phase UPLC. Retrieved from [Link]

• V-Bio. (2025). Optimizing Therapeutic Proteins Through PEGylation: Key Parameters and Impacts. YouTube.
• Gabba, A., et al. (2013).

• ResearchGate. (n.d.). Analytical Methods to Characterize and Quantify PEG and PEGylated Biopharmaceuticals. Retrieved from [Link]

• ResearchGate. (n.d.). The Benefits and Challenges of PEGylating Small Molecules. Retrieved from [Link]

• Dove Medical Press. (2024). Strategies for Non-Covalent Attachment of Antibodies to PEGylated Nanoparticles for Targeted Drug Delivery. Retrieved from [Link]

• PMC. (2024). PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs. Retrieved from [Link]

• Lund University Publications. (n.d.). Optimization of a PEGylation process. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. medkoo.com [medkoo.com]
• 3. glenresearch.com [glenresearch.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. Adverse Impacts of PEGylated Protein Therapeutics: A Targeted Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 8. help.lumiprobe.com [help.lumiprobe.com]
• 9. broadpharm.com [broadpharm.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. NHS-PEG-NHS [nanocs.net]
• 14. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 15. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. lcms.cz [lcms.cz]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Bis-PEG11-NHS Ester Reactions with Proteins

Welcome to the technical support center for optimizing your Bis-PEG11-NHS ester reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into successfully conjugating proteins using this versatile crosslinker. Here, you will find answers to common questions and troubleshooting strategies to overcome challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for reacting Bis-PEG11-NHS ester with a protein?

The optimal pH for reacting N-hydroxysuccinimide (NHS) esters with primary amines on a protein is in the range of 7.2 to 8.5.[1][2] A slightly alkaline environment (pH 8.3-8.5) is often considered ideal for maximizing the reaction rate between the NHS ester and the unprotonated primary amine groups (the N-terminus and the ε-amino group of lysine residues).[3][4]

Causality Explained: The reaction's pH dependence is a delicate balance. At acidic pH, primary amines are protonated (-NH3+), rendering them non-nucleophilic and thus unreactive with the NHS ester.[4] As the pH increases into the alkaline range, more amine groups become deprotonated (-NH2), increasing their nucleophilicity and accelerating the desired conjugation reaction.[5] However, a competing reaction, the hydrolysis of the NHS ester, also accelerates with increasing pH.[1][6] This hydrolysis inactivates the reagent, reducing the overall efficiency of the protein conjugation. Therefore, the recommended pH range represents a compromise that favors the aminolysis (conjugation) reaction over hydrolysis.

Q2: Which buffers are recommended for this reaction, and which should be avoided?

It is crucial to use a buffer that does not contain primary amines, as these will compete with the protein for reaction with the NHS ester.[7][8]

Recommended Buffers:

• Phosphate-Buffered Saline (PBS): A common choice, typically at a pH of 7.2-7.4. While the reaction is slower at this pH, the hydrolysis of the NHS ester is also slower, which can be beneficial for sensitive proteins or when longer reaction times are needed.[1][7]

• Carbonate-Bicarbonate Buffer: Often used at a pH of 8.0-9.0, this buffer can facilitate a faster reaction rate.[1][7]

• Borate Buffer: Another suitable option for maintaining a stable alkaline pH during the reaction.[1][2]

• HEPES Buffer: Can be used in the pH range of 7.2-8.5.[1][2]

Buffers to Avoid:

• Tris (tris(hydroxymethyl)aminomethane) Buffer: Contains primary amines and will directly compete with the protein for conjugation.[1][2]

• Glycine Buffer: Also contains primary amines and should be avoided in the reaction mixture.[1][2]

Interestingly, Tris or glycine buffers are often used to quench the reaction once the desired level of conjugation is achieved.[1]

Q3: How does pH affect the stability of the Bis-PEG11-NHS ester?

The stability of the NHS ester is highly pH-dependent due to hydrolysis. The rate of hydrolysis increases significantly with an increase in pH.[1][6]

pH	Half-life of NHS Ester Hydrolysis	Temperature
7.0	4-5 hours	0°C
8.6	10 minutes	4°C
9.0	Minutes	Ambient

This table summarizes the general trend of NHS ester stability as a function of pH. Actual rates can vary based on buffer composition and specific NHS ester derivative.[1][9]

This rapid hydrolysis at higher pH underscores the importance of careful pH control during the reaction to ensure efficient conjugation.

Q4: How should I prepare and handle the Bis-PEG11-NHS ester reagent?

Bis-PEG11-NHS ester is moisture-sensitive.[8][10] Proper handling is critical to maintain its reactivity.

• Storage: Store the reagent at -20°C with a desiccant.[6][10]

• Equilibration: Before opening, allow the vial to equilibrate to room temperature to prevent moisture condensation.[8][10]

• Stock Solutions: It is recommended to dissolve the NHS ester in a dry, water-miscible organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) immediately before use.[6][7][8] Do not prepare aqueous stock solutions for storage as the NHS ester will rapidly hydrolyze.[8][10] When using DMF, ensure it is of high quality and free from dimethylamine, which can react with the NHS ester.[4]

Troubleshooting Guide

Problem 1: Low Conjugation Efficiency

Possible Cause	Troubleshooting Step
Incorrect pH: The reaction pH is too low, resulting in protonated and unreactive amine groups.	Verify the pH of your reaction buffer. If using a pH of 7.2-7.4, consider increasing it to 8.0-8.5 to accelerate the reaction.[3][4]
Hydrolyzed Reagent: The Bis-PEG11-NHS ester has been inactivated by moisture.	Use a fresh vial of the reagent. Ensure proper handling and storage to prevent moisture contamination.[8][10] Prepare the stock solution in anhydrous DMSO or DMF immediately before use.[6][7][8]
Competing Amines: The presence of primary amines in the buffer (e.g., Tris, glycine) or other sample components.	Exchange the protein into a non-amine-containing buffer like PBS, borate, or carbonate buffer before starting the reaction.[1][2]
Low Protein Concentration: Dilute protein solutions can lead to slower reaction kinetics and favor hydrolysis of the NHS ester.[6]	If possible, concentrate your protein solution. A concentration of 2-5 mg/mL is often recommended.[11]
Insufficient Molar Excess of NHS Ester: The amount of crosslinker is not sufficient to achieve the desired degree of labeling.	Increase the molar excess of the Bis-PEG11-NHS ester. It is often beneficial to perform a series of small-scale reactions with varying molar ratios to determine the optimal condition.[7]

Problem 2: Protein Precipitation During or After the Reaction

Possible Cause	Troubleshooting Step
High Degree of PEGylation: Excessive modification of lysine residues can alter the protein's surface charge and solubility, leading to aggregation.	Reduce the molar excess of the Bis-PEG11-NHS ester or shorten the reaction time. Analyze the degree of labeling to find a balance between modification and protein stability.
pH-Induced Instability: The reaction pH may be close to the protein's isoelectric point (pI), where it has minimal solubility.	If possible, adjust the reaction pH to be at least one unit away from the protein's pI.
Solvent Effects: The addition of DMSO or DMF to dissolve the NHS ester might destabilize the protein.	Keep the volume of the organic solvent to a minimum, typically less than 10% of the total reaction volume.

Problem 3: Inconsistent Results Between Experiments

Possible Cause	Troubleshooting Step
Reagent Instability: The reactivity of the NHS ester varies due to improper storage or handling.	Adhere strictly to storage and handling recommendations. Use fresh stock solutions for each experiment.[8][10]
pH Fluctuation: The pH of the reaction mixture changes during the incubation, especially in poorly buffered solutions. Hydrolysis of the NHS ester releases N-hydroxysuccinimide, which can slightly lower the pH.	Use a buffer with sufficient buffering capacity. For large-scale reactions, it may be necessary to monitor and adjust the pH during the reaction.[4]
Inaccurate Quantitation: Errors in determining the protein or NHS ester concentration.	Accurately determine the concentrations of your protein and NHS ester stock solution before each experiment.

Experimental Workflow & Protocols

General Experimental Workflow

Caption: General workflow for protein conjugation with Bis-PEG11-NHS ester.

Step-by-Step Protocol for Protein PEGylation

This protocol provides a general guideline for conjugating a protein with Bis-PEG11-NHS ester. Optimization may be required for your specific protein and application.

1. Preparation of Protein and Reagents: a. Prepare the protein solution at a concentration of 2-10 mg/mL in an amine-free buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.5).[7] b. Immediately before use, prepare a 10 mM stock solution of Bis-PEG11-NHS ester in anhydrous DMSO.

2. Conjugation Reaction: a. Add the calculated amount of the Bis-PEG11-NHS ester stock solution to the protein solution. A starting point is often a 10- to 20-fold molar excess of the NHS ester over the protein. b. Gently mix the reaction and incubate at room temperature for 1-4 hours or at 4°C overnight.[4][7]

3. Quenching the Reaction (Optional): a. To stop the reaction, add a quenching buffer such as 1 M Tris-HCl, pH 7.5, to a final concentration of 50-100 mM. b. Incubate for 15-30 minutes at room temperature.

4. Purification of the Conjugate: a. Remove excess, unreacted Bis-PEG11-NHS ester and byproducts using a desalting column, dialysis, or size-exclusion chromatography.[7]

5. Characterization of the PEGylated Protein: a. The extent of PEGylation can be assessed by various methods, including SDS-PAGE (which will show an increase in molecular weight), and more definitively by mass spectrometry (MS).[12][13]

Visualizing the Reaction Mechanism

The reaction proceeds via nucleophilic acyl substitution, where the primary amine of the protein attacks the carbonyl carbon of the NHS ester, leading to the formation of a stable amide bond and the release of N-hydroxysuccinimide.

Caption: Simplified mechanism of NHS ester reaction with a protein's primary amine.

References

• Vertex AI Search. (n.d.). NHS ester labeling of amino biomolecules.
• Glen Research. (n.d.). Glen Report 33-13: Application Note – Protein Labeling with NHS Esters.
• Thermo Fisher Scientific. (n.d.). Amine-Reactive Crosslinker Chemistry.
• New England Biolabs. (n.d.). Reaction Conditions for Chemical Coupling (S9237).
• ACS Measurement Science Au. (n.d.). pH Dependence of Succinimide-Ester-Based Protein Cross-Linking for Structural Mass Spectrometry Applications.
• Lumiprobe. (n.d.). NHS Ester Labeling of Biomolecules Containing Primary Amino Groups.
• Thermo Fisher Scientific. (n.d.). Amine-Reactive Crosslinker Chemistry.
• ResearchGate. (2017). Degree of substitution - conjugation of amioacids/proteins from its amino groups with NHS?.
• Wikipedia. (n.d.). Bioconjugation.
• BroadPharm. (n.d.). Instructions for Bis-NHS-(PEG)n crosslinkers.
• Siwawannapong, K., Wu, Z., Ngo, Q. T., & Lindsey, J. S. (2025). Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution. New Journal of Chemistry. DOI:10.1039/D5NJ02078F
• G-Biosciences. (2015). How to determine reactivity of NHS esters on biotinylation and cross-linking reagents.
• Tocris Bioscience. (n.d.). Conjugation Protocol for Amine Reactive Dyes.
• PMC. (n.d.). Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine.
• BroadPharm. (2022). Protocol for PEG NHS Ester.
• PMC. (n.d.). Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms.
• Biotium. (2023). Protocol: Succinimidyl Ester Labeling of Protein Amines.
• AxisPharm. (2024). Protocol for PEG NHS Reagents.
• PubMed. (2017). Characterization of a PEGylated protein therapeutic by ion exchange chromatography with on-line detection by native ESI MS and MS/MS.
• MedKoo. (n.d.). Bis-PEG11-NHS ester.
• Thermo Fisher Scientific. (2014). Orbitrap Mass Spectrometer Characterization of PEGylated Proteins.
• Frontiers in Bioengineering and Biotechnology. (2019). From Synthesis to Characterization of Site-Selective PEGylated Proteins.
• Thermo Fisher Scientific. (n.d.). Tech Tip #3: Determine Reactivity of NHS Ester Biotinylation and Crosslinking Reagents.
• Walsh Medical Media. (2014). Trends in Characterization of PEGylated Proteins by Mass Spectrometry.
• RSC Publishing. (2016). Characterization of a PEGylated protein therapeutic by ion exchange chromatography with on-line detection by native ESI MS and MS/MS.
• Vector Labs. (n.d.). BIS-DPEG®₃-NHS ESTER DESCRIPTION SPECIFICATIONS.

Sources

• 1. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - FR [thermofisher.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Bioconjugation - Wikipedia [en.wikipedia.org]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. glenresearch.com [glenresearch.com]
• 8. broadpharm.com [broadpharm.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 11. biotium.com [biotium.com]
• 12. Characterization of a PEGylated protein therapeutic by ion exchange chromatography with on-line detection by native ESI MS and MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of Orbitrap MS for Characterizing PEGylated Proteins [thermofisher.com]

Technical Support Center: Bis-PEG11-NHS Ester Optimization

Executive Summary: The "Goldilocks" Chemistry

Bis-PEG11-NHS ester is a homobifunctional crosslinker valued for its long, hydrophilic spacer (approx. 45 Å) which reduces aggregation and improves solubility. However, the N-hydroxysuccinimide (NHS) ester group is inherently unstable in aqueous environments.

The critical failure point in 80% of user tickets is buffer selection.

The reaction is a race between two competing pathways:

• Aminolysis (Desired): The NHS ester reacts with a primary amine (Lysine, N-terminus) to form a stable amide bond.

• Hydrolysis (Undesired): Water attacks the NHS ester, cleaving the reactive group and leaving a non-reactive carboxylate.[1]

Your choice of buffer determines the winner of this race.

The Mechanism of Action (Visualized)

To troubleshoot effectively, you must understand the competition occurring in your test tube.

Figure 1: The Kinetic Competition. High pH favors the red path (Hydrolysis); Neutral pH favors the green path (Conjugation).

Buffer Selection Guide

The "Red List": Forbidden Buffers

These buffers contain primary amines that will compete with your protein for the NHS ester, neutralizing the reagent before it touches your target.

Buffer Component	Chemical Conflict	Result
Tris (Tris-HCl)	Contains primary amine	0% Yield. Reagent crosslinks Tris molecules instead of protein.
Glycine	Contains primary amine	0% Yield. Acts as a scavenger/quencher.
Imidazole	Secondary amine (nucleophilic)	Low Yield. Can react with NHS esters, though slower than primary amines.
BSA / Gelatin	Protein carriers	Competition. Carrier proteins will be crosslinked instead of target.

The "Green List": Recommended Buffers

These buffers lack competing amines and maintain the pH range necessary for aminolysis.

Buffer System	Optimal pH Range	Notes
PBS (Phosphate Buffered Saline)	7.2 – 7.5	Gold Standard. Physiologic, non-toxic, amine-free.
HEPES	7.2 – 8.0	Excellent buffering capacity; does not complex with metal ions.
Bicarbonate / Carbonate	8.0 – 8.5	Increases reaction rate but drastically decreases hydrolysis half-life. Use only for rapid reactions.
Borate	8.0 – 8.5	Good alternative for higher pH needs.
MOPS	7.2 – 7.5	Good for biological systems; non-interfering.

Quantitative Impact of pH on Stability

This data table illustrates why pH control is non-negotiable.

pH Condition	NHS Ester Half-Life ( )	Reaction Implication
pH 7.0	~ 4–5 Hours	Stable. Allows time for slow protein-protein interactions.[2][3]
pH 8.0	~ 1 Hour	Fast. Good for standard conjugations.
pH 8.6	~ 10 Minutes	Critical. Reagent degrades faster than it can crosslink dilute proteins.[2]
pH > 9.0	< 2 Minutes	Failure. Hydrolysis dominates; negligible conjugation.

Data synthesized from Hermanson, G.T. and Thermo Fisher Technical Data [1, 2].

Troubleshooting Guide

Symptom: Low Conjugation Efficiency (Little to no crosslinking observed on SDS-PAGE)

Potential Root Cause	Diagnostic Question	Corrective Action
Incompatible Buffer	Did you use Tris, Glycine, or a commercial "storage buffer"?	Dialyze the sample into PBS (pH 7.2) or HEPES before adding the crosslinker.
Hydrolyzed Reagent	Was the Bis-PEG11-NHS stock dissolved in water/buffer?	Never dissolve NHS esters in aqueous solution for storage. Dissolve in anhydrous DMSO or DMF immediately before use.
pH Mismatch	Is the reaction pH < 6.5?	At pH < 6.5, amines are protonated ( ) and cannot react. Adjust pH to 7.2–7.5 .
Old Reagent	Has the desiccant turned pink/clear?	Moisture kills NHS esters. Buy fresh reagent and store under argon/nitrogen at -20°C.

Symptom: Precipitation in the Reaction Vial

Potential Root Cause	Diagnostic Question	Corrective Action
Solvent Shock	Did you add solid reagent directly to the protein?	Dissolve Bis-PEG11-NHS in dry DMSO first (make a 10-100 mM stock), then add to the protein. Keep DMSO < 10% final volume.
Over-modification	Is the protein hydrophobic?	Excessive crosslinking can bury charges. Reduce the molar excess of reagent (e.g., go from 20x to 10x).

Standard Operating Procedure (SOP)

Protocol: Bis-PEG11-NHS Crosslinking of Proteins

Materials:

• Target Protein (1–5 mg/mL in PBS, pH 7.2, EDTA-free).

• Bis-PEG11-NHS Ester (Store at -20°C, desiccated).[1]

• Anhydrous DMSO or DMF (High grade, amine-free).

• Desalting Column (e.g., Zeba Spin or PD-10).

Workflow:

• Equilibration:

  • Remove Bis-PEG11-NHS vial from freezer.

  • CRITICAL: Let vial warm to room temperature before opening (approx. 20 mins). This prevents condensation from destroying the reagent.

• Protein Preparation:

  • Ensure protein is in PBS (pH 7.2–7.5). If in Tris, dialyze or buffer exchange immediately.

• Reagent Solvation:

  • Dissolve Bis-PEG11-NHS in anhydrous DMSO to a concentration of 10 mM or 250 mM.

  • Calculation: MW of Bis-PEG11-NHS

    800 Da (check specific lot).

  • Note: Use this solution immediately. Do not store.

• Reaction:

  • Add the NHS-DMSO solution to the protein sample.

  • Ratio: Use a 10-fold to 20-fold molar excess of crosslinker over protein.

  • Volume: Ensure DMSO constitutes < 10% of the total volume to prevent protein denaturation.

  • Incubate at Room Temperature for 30–60 minutes OR at 4°C for 2 hours.

• Quenching (Optional but Recommended):

  • Add 1M Tris (pH 8.0) to a final concentration of 20–50 mM.

  • Incubate for 15 minutes. The Tris will scavenge any remaining NHS esters.

• Purification:

  • Remove excess reagent and byproducts using a desalting column or dialysis cassette equilibrated with your storage buffer.

Frequently Asked Questions (FAQ)

Q: Can I use water to dissolve the Bis-PEG11-NHS ester? A: No. While the PEG spacer is water-soluble, the NHS ester hydrolyzes efficiently in water. Always create a master stock in anhydrous DMSO or DMF, then aliquot that into your aqueous reaction buffer.

Q: My protein is in PBS, but the pH is 6.0. Will it work? A: Poorly. At pH 6.0, the primary amines on lysine residues are protonated (

) and are not nucleophilic. They cannot attack the NHS ester. You must raise the pH to at least 7.0, ideally 7.2–7.5.[4]

Q: Why use Bis-PEG11-NHS instead of standard BS3 or DSS? A: Solubility and Spacer Length. Standard alkyl crosslinkers (DSS) are hydrophobic and can cause protein precipitation. The PEG11 spacer is hydrophilic, maintaining protein solubility, and its long length (~45 Å) allows it to bridge distant interaction sites that shorter crosslinkers miss.

Q: How do I store the reagent after opening? A: It is difficult to store once opened. If you must, purge the vial with nitrogen or argon gas, cap tightly, wrap in Parafilm, and store in a desiccator at -20°C. Any moisture introduction will degrade the reagent.

Decision Tree: Buffer Selection

Figure 2: Decision logic for selecting the appropriate buffer environment.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.).[2][5] Academic Press.

  • Authoritative text on NHS ester chemistry, hydrolysis kinetics, and buffer selection.

• Thermo Fisher Scientific. (n.d.). NHS and Sulfo-NHS Instructions.

  • Provides specific half-life data for NHS esters

• BenchChem. (2025).[1] Technical Support Center: Managing Bis-PEG11-acid NHS Ester Hydrolysis.

  • Specific handling data for PEGyl

• BroadPharm. (n.d.). Bis-PEG11-NHS ester Product Information.

  • Structural and solubility specific

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - KR [thermofisher.com]
• 3. help.lumiprobe.com [help.lumiprobe.com]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - IN [thermofisher.com]

Technical Support Center: Troubleshooting Bis-PEG11-NHS Ester Solubility

A Guide for Researchers, Scientists, and Drug Development Professionals

From the desk of a Senior Application Scientist.

The inability to dissolve a critical reagent like Bis-PEG11-NHS ester can bring a promising experiment to a halt. As a Senior Application Scientist, I've seen this issue arise in many labs, and the solution often lies in understanding the delicate interplay between the reagent's chemistry and the experimental conditions. This guide is designed to provide you with not just the "how-to" but the "why," empowering you to troubleshoot effectively and ensure the success of your conjugation reactions.

The core of the problem often stems from the inherent reactivity of the N-hydroxysuccinimide (NHS) ester functional groups. These groups are designed to be highly reactive towards primary amines to form stable amide bonds, but this reactivity also makes them susceptible to hydrolysis, a competing reaction with water that can significantly impact solubility and conjugation efficiency.[1][2]

Immediate Troubleshooting: Why is My Bis-PEG11-NHS Ester Not Dissolving?

Let's address the primary concern directly. Here are the most common reasons for solubility issues and how to resolve them:

Question: I'm trying to dissolve Bis-PEG11-NHS ester directly in my aqueous reaction buffer, and it's not working. What's wrong?

Answer: This is the most frequent misstep. While the PEG (Polyethylene Glycol) spacer in Bis-PEG11-NHS ester is designed to improve aqueous solubility, the NHS ester groups themselves are highly prone to rapid hydrolysis in aqueous environments, especially at the neutral to alkaline pH required for conjugation.[1][3][4] The hydrolyzed product is a dicarboxylic acid, which has different solubility characteristics and is unreactive for your desired conjugation.

• The Causality: The fundamental issue is a race between dissolving the molecule and its degradation. In an aqueous buffer, hydrolysis begins immediately, altering the chemical nature of the compound before it can fully dissolve.

• The Solution: The standard and highly recommended protocol is to first dissolve the Bis-PEG11-NHS ester in a small volume of a dry, water-miscible organic solvent and then add this stock solution to your aqueous reaction buffer.[5][6]

  • Recommended Solvents: Anhydrous (dry) Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) are the top choices.[7][8]

  • Critical Note on DMF: Ensure you are using high-quality, amine-free DMF. Degraded DMF contains dimethylamine, which will react with your NHS ester, inactivating it.[5][6]

Question: I used DMSO to make a stock solution, but it precipitated when I added it to my protein solution. Why?

Answer: This typically points to one of two issues: the concentration of the organic solvent in the final reaction mixture or the inherent solubility limits of the PEGylated crosslinker itself.

• The Causality: While a small amount of DMSO is usually well-tolerated, adding too large a volume can decrease the overall polarity of the buffer enough to cause your protein or the crosslinker to precipitate. Some proteins are particularly sensitive to organic solvents.

• The Solution:

  • Minimize Organic Solvent: Prepare a concentrated stock of the Bis-PEG11-NHS ester in DMSO (e.g., 10 mM) so that you only need to add a small volume to your reaction (ideally, the final DMSO concentration should be below 10%, and even lower if your protein is sensitive).[9]

  • Slow Addition: Add the DMSO stock solution to the protein solution slowly and with gentle vortexing or stirring to facilitate mixing and avoid localized high concentrations of the crosslinker.[6]

  • Protein Concentration: Very high concentrations of your protein can sometimes lead to aggregation when the crosslinker is added.[10] Consider optimizing the protein concentration.

Question: My Bis-PEG11-NHS ester has been stored for a while and now it won't dissolve properly, even in DMSO. What happened?

Answer: This strongly suggests that the reagent has been compromised by moisture. NHS esters are extremely sensitive to humidity.[3][11][12]

• The Causality: If the vial has been opened multiple times without proper care, or if it was not brought to room temperature before opening, condensation can introduce moisture.[3][4] This moisture will hydrolyze the NHS ester over time, even in its solid form, turning it into the corresponding dicarboxylic acid. This hydrolyzed form may not be soluble in DMSO.

• The Solution:

  • Proper Storage is Key: Always store Bis-PEG11-NHS ester at -20°C with a desiccant.[4][7][13]

  • Proper Handling: Before opening the vial, always allow it to equilibrate to room temperature completely.[3][4] This prevents atmospheric moisture from condensing on the cold powder.

  • Consider Reagent Viability: If you suspect hydrolysis, the reagent is likely no longer active and should be discarded. The success of your experiment depends on the quality of your starting materials.

The Underlying Chemistry: Aminolysis vs. Hydrolysis

To truly master your bioconjugation experiments, it's essential to understand the competing reaction pathways at play. The success of your experiment hinges on favoring the aminolysis pathway.

Caption: Competing reaction pathways for NHS esters.

The pH of your reaction buffer is the most critical factor in determining the outcome of this competition.[1][2] While the aminolysis reaction is typically optimal between pH 7.2 and 8.5, this range is a compromise.[1] At higher pH values, the rate of hydrolysis increases dramatically, reducing your conjugation efficiency.[1][2]

Data Presentation: NHS Ester Stability vs. pH

pH	Temperature	Half-life of NHS Ester	Source(s)
7.0	0°C	4-5 hours	[2][6][14]
8.0	4°C	~1 hour	[2]
8.6	4°C	10 minutes	[2][6][14]
9.0	Room Temp	Minutes	[2][3]

This data clearly illustrates the critical need to work quickly and efficiently once your NHS ester is in an aqueous environment.

Experimental Protocol: Dissolving and Using Bis-PEG11-NHS Ester

This protocol outlines the best practices for preparing and using your crosslinker to maximize success.

Step-by-Step Methodology

• Prepare Your Buffer:

  • Use an amine-free buffer such as Phosphate-Buffered Saline (PBS), Sodium Bicarbonate, or HEPES.[2]

  • Adjust the buffer to the optimal pH range for your reaction, typically pH 7.2-8.5.[14] A common choice is 0.1 M Sodium Bicarbonate at pH 8.3.[5][6]

  • CRITICAL: Do NOT use buffers containing primary amines like Tris or glycine, as they will compete with your target molecule for reaction with the NHS ester.[2][7]

• Prepare Your Protein Solution:

  • Dissolve or dialyze your protein into the prepared reaction buffer at your desired concentration (e.g., 1-10 mg/mL).[6]

• Prepare the Bis-PEG11-NHS Ester Stock Solution:

  • Equilibrate the vial of Bis-PEG11-NHS ester to room temperature before opening.[3][7]

  • Immediately before use , add the appropriate amount of anhydrous DMSO or amine-free DMF to the vial to create a concentrated stock solution (e.g., 10 mM).[6]

  • Vortex gently until the powder is completely dissolved. Do not store this solution in the organic solvent for extended periods unless you can ensure it remains anhydrous; for best results, always prepare it fresh.[5]

• Perform the Conjugation Reaction:

  • Calculate the volume of the NHS ester stock solution needed to achieve the desired molar excess over your protein (a 10- to 20-fold molar excess is a common starting point).[6]

  • While gently stirring or vortexing your protein solution, add the NHS ester stock solution dropwise.[6]

  • Incubate the reaction at room temperature for 30 minutes to 2 hours, or at 4°C for 2-12 hours. The lower temperature can help to slow the competing hydrolysis reaction.[2]

• Quench the Reaction (Optional but Recommended):

  • To stop the reaction, add a quenching buffer containing primary amines, such as 1 M Tris-HCl, to a final concentration of 50-100 mM.[6]

  • Incubate for 15-30 minutes at room temperature.[6]

• Purify the Conjugate:

  • Remove excess, unreacted crosslinker and reaction byproducts (like N-hydroxysuccinimide) using size-exclusion chromatography (e.g., a desalting column), dialysis, or another suitable purification method.

Experimental Workflow Diagram

Caption: Recommended workflow for NHS ester conjugation.

Frequently Asked Questions (FAQs)

Q1: Can I prepare a large batch of Bis-PEG11-NHS ester stock solution in DMSO and store it? While stock solutions in anhydrous DMSO can be stored at -20°C for a limited time (1-2 months) with careful handling to prevent moisture contamination, it is always best practice to prepare the solution fresh immediately before each use to ensure maximum reactivity.[5][8]

Q2: My protein is not soluble in the recommended pH 8.3 buffer. What should I do? You can try performing the reaction at a lower pH (e.g., 7.2-7.5). The reaction will be slower, but it may be necessary for protein stability.[4] You will need to compensate with a longer incubation time or a higher molar excess of the crosslinker. Always perform a small-scale pilot experiment to find the optimal balance between protein stability and conjugation efficiency.

Q3: What could be causing aggregation in my sample after adding the crosslinker? Aggregation can be caused by several factors. High protein concentration, excessive molar excess of the crosslinker leading to intermolecular cross-linking, or suboptimal buffer conditions that destabilize the protein can all contribute.[10] Try optimizing these parameters, or consider adding stabilizing excipients like arginine or non-ionic surfactants to your buffer.[10]

Q4: How can I confirm if my Bis-PEG11-NHS ester has gone bad? Unfortunately, a simple visual inspection is often not enough. The best indicator is a failed conjugation reaction where you see no shift in molecular weight on an SDS-PAGE gel. If you suspect the reagent has been compromised due to improper storage, it is safest to assume it is inactive and use a fresh vial for your experiment.[12]

References

• AxisPharm. (n.d.). Bis-PEG11-NHS ester, CAS 123502-57-8.
• LumiProbe. (n.d.). NHS Ester Labeling of Biomolecules Containing Primary Amino Groups.
• G-Biosciences. (2015, October 22). How to determine reactivity of NHS esters on biotinylation and cross-linking reagents.
• BenchChem. (n.d.). An In-depth Technical Guide to the Stability and Storage of N-Hydroxysuccinimide (NHS) Ester Compounds.
• BenchChem. (n.d.). An In-Depth Technical Guide to the Mechanism of NHS Ester Reactions with Primary Amines.
• CD Bioparticles. (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.
• Frisch, K., et al. (2015). Quantification of N-hydroxysuccinimide and N-hydroxysulfosuccinimide by hydrophilic interaction chromatography (HILIC). Analytical Methods, 7(12), 5042-5046. Royal Society of Chemistry.
• Vector Labs. (n.d.). Bis-dPEG®₃-NHS Ester.
• BenchChem. (n.d.). Optimizing Bioconjugation: A Guide to NHS Ester Reactions.
• BenchChem. (n.d.). Technical Support Center: Overcoming Challenges with Long PEG Linkers.
• BroadPharm. (n.d.). Instructions for Bis-NHS-(PEG)n crosslinkers.
• Xi'an Bomei Biotechnology Co., Ltd. (n.d.). Bis-PEG11-NHS ester_123502-57-8.
• MedKoo Biosciences. (n.d.). Bis-PEG11-NHS ester | CAS# 123502-57-8.
• AxisPharm. (n.d.). Bis-PEG-NHS.
• TriLink BioTechnologies. (n.d.). Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides.
• Biofargo. (2026, January 9). PEG-6000 Problems & Troubleshooting | Solubility and Precipitation.
• Thermo Fisher Scientific. (n.d.). Bioconjugation and crosslinking technical handbook.
• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules.
• Thermo Fisher Scientific. (n.d.). Protein Labeling, Crosslinking, and Modification Support—Troubleshooting.
• Pfizer, Inc. (n.d.). Product development issues for PEGylated proteins. Retrieved from a professional pharmaceutical development resource.
• ResearchGate. (2025, August 8). Binding characteristics between polyethylene glycol (PEG) and proteins in aqueous solution. Request PDF.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. interchim.fr [interchim.fr]
• 9. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. carbodiimide.com [carbodiimide.com]
• 12. Quantification of N -hydroxysuccinimide and N -hydroxysulfosuccinimide by hydrophilic interaction chromatography (HILIC) - Analytical Methods (RSC Publishing) DOI:10.1039/C5AY00042D [pubs.rsc.org]
• 13. medkoo.com [medkoo.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Bioconjugation &amp; Purification

Topic: Removal of Excess Bis-PEG11-NHS Ester Post-Conjugation

Executive Summary

Bis-PEG11-NHS ester (MW ~796.8 Da) is a homobifunctional crosslinker used to covalently bind amine-containing molecules.[1] Because it contains two reactive NHS ester groups, failure to remove excess reagent immediately after the primary conjugation step is a critical error.

The Risk: If unreacted crosslinker remains in solution, it will continue to react with any available amines (including those on the target molecule itself or downstream targets), leading to uncontrollable polymerization (aggregation) or high background noise in assays.

This guide details the three industry-standard protocols for removing this specific reagent, selected based on your sample volume and downstream application.

Part 1: Method Selection Matrix

Before starting, select the appropriate removal method based on your experimental constraints.

Figure 1: Decision matrix for selecting the optimal purification strategy based on sample volume and workflow priorities.

Part 2: Technical Specifications & Data

Understanding the physicochemical properties of Bis-PEG11-NHS ester is vital for selecting the correct Molecular Weight Cut-Off (MWCO).

Parameter	Value	Implications for Purification
Molecular Weight	~796.8 Da	Requires MWCO ≥ 2 kDa to ensure efficient clearance.[1]
Spacer Arm	~45 Å	Long spacer; aggregates form easily if not removed.[1]
Hydrolysis Half-life	~4-5 hours (pH 7.[1][2]0) ~10 mins (pH 8.6)	At pH > 8.0, the reagent degrades quickly; however, the byproducts (NHS) still require removal for mass spec.
Solubility	Water Soluble	Organic solvents (DMSO) are not strictly required for removal, only for stock preparation.[1]

Part 3: Detailed Protocols

Method A: Size Exclusion Chromatography (Desalting)

Best for: Small volumes (0.5 mL – 4 mL), rapid processing, and unstable proteins.

The Mechanism: Desalting columns (e.g., Zeba™, PD-10) use a porous resin. The large protein travels through the void volume (fast), while the small Bis-PEG11-NHS (~800 Da) enters the pores and is retarded (slow).

Protocol:

• Column Selection: Choose a desalting column with a 7 kDa MWCO .

  • Why? The 7 kDa limit allows your protein (>20 kDa) to pass while trapping the 800 Da crosslinker.

• Equilibration: Wash the column 3x with your conjugation buffer (e.g., PBS, pH 7.2).

  • Critical: Do not use amine-containing buffers (Tris/Glycine) yet if you plan a secondary conjugation step.

• Loading: Apply the reaction mixture to the center of the resin bed.

  • Volume Rule: Do not exceed 30% of the column's resin volume, or separation efficiency drops.

• Elution: Centrifuge (for spin columns) or add buffer (gravity flow). Collect the flow-through.[3]

  • Result: The flow-through contains the purified conjugate. The crosslinker remains in the column.

Method B: Dialysis

Best for: Large volumes (>4 mL), maximum purity, and robust proteins.

The Mechanism: Passive diffusion across a semi-permeable membrane driven by a concentration gradient.

Protocol:

• Membrane Selection: Use a dialysis cassette or tubing with 3.5 kDa or 10 kDa MWCO .

  • Note: Even a 3.5 kDa membrane is sufficient to clear the 800 Da crosslinker, but 10 kDa is faster if your protein is >30 kDa.

• Buffer Volume: Use a volume ratio of 200:1 (Buffer:Sample).

• Procedure:

  • Hour 0: Load sample into cassette. Place in stirring buffer at 4°C (or RT if protein is stable).

  • Hour 2: Discard buffer and replace with fresh buffer (removes ~99% of crosslinker).

  • Hour 4: Replace buffer again.

  • Overnight: Allow final dialysis to proceed overnight to ensure complete removal of trace hydrolysis byproducts (NHS).

Method C: Chemical Quenching (The "Stop" Button)

Best for: Stopping the reaction immediately before purification, or when purification is impossible.

Warning: Quenching stops the reaction but does not remove the mass of the crosslinker. The "dead" crosslinker remains in solution.

Protocol:

• Reagent: Prepare 1M Tris-HCl (pH 8.0) or 1M Glycine (pH 8.0).

• Action: Add quencher to the reaction at a final concentration of 50-100 mM .

• Incubation: Incubate for 15-30 minutes at room temperature.

  • Chemistry: The primary amines in Tris/Glycine react with the remaining NHS esters on the Bis-PEG11 linker, "capping" them and rendering them inert.

Part 4: Troubleshooting & FAQs

Q1: My protein precipitated after adding Bis-PEG11-NHS. What happened? A: This is likely due to over-crosslinking . Because Bis-PEG11-NHS is homobifunctional, it can link Protein A to Protein A, forming insoluble aggregates.

• Fix: Reduce the molar excess of crosslinker (e.g., if you used 20x, try 10x or 5x).

• Fix: Dilute the protein concentration. Crosslinking is concentration-dependent; lower concentrations favor intra-molecular (internal) links over inter-molecular (aggregation) links.

Q2: Can I use Ultrafiltration (Spin Concentrators) instead of dialysis? A: Yes, but with a caveat. Spin filters (e.g., Amicon, Vivaspin) concentrate the protein. If you spin down to a small volume, the local concentration of protein increases, which can encourage aggregation if the crosslinker is still active.

• Recommendation: Quench the reaction (Method C) before using ultrafiltration to prevent aggregation during the spin step.

Q3: I am doing Mass Spectrometry (MS). Which method is best? A: For MS, you must remove all organic byproducts. Dialysis is preferred over desalting columns to minimize polymer leaching from plastic columns.

• Expert Tip: For MS samples, quench with Methylamine or Hydroxylamine instead of Tris.[4] Tris adducts can complicate MS spectra, whereas methylamine yields a smaller, cleaner modification [1].

Q4: How do I verify the crosslinker is gone? A: Since Bis-PEG11-NHS doesn't have a strong unique UV absorbance distinct from proteins, you cannot easily measure it by A280.

• Validation: Run a small aliquot on SDS-PAGE.[2] If the crosslinker was not removed/quenched and you add a second protein, you will see high MW smears (aggregates). A clean band indicates successful control of the chemistry.

Part 5: Workflow Visualization

Figure 2: The critical path for conjugation. Note that Step 4 is mandatory to prevent non-specific binding in Step 5.

References

• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry.[3] Pierce Protein Biology Technical Library. Link

• BroadPharm. Bis-PEG11-NHS ester Product Specifications & Protocol. BroadPharm Catalog BP-23406. Link

• Pottiez, G., et al. (2014). Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent... National Institutes of Health (NIH) / PubMed Central. Link

• Zakowicz, H. (2024).[5] Dialysis or Desalting? Choosing a Protein Purification Method. Thermo Fisher Scientific Learning Center. Link

Sources

• 1. PEG NHS ester | BroadPharm [broadpharm.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dialysis or Desalting? Choosing a Protein Purification Method - Life in the Lab [thermofisher.com]

Technical Support Center: Optimizing Bis-PEG11-NHS Ester Reactions

Welcome to the dedicated support resource for optimizing bioconjugation reactions using Bis-PEG11-NHS ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into reaction optimization and troubleshooting. We will move beyond simple protocol recitation to explain the underlying chemical principles, ensuring your success in creating stable, well-defined conjugates.

Section 1: Understanding the Core Chemistry

The success of any conjugation reaction hinges on a solid understanding of the reagents involved. Bis-PEG11-NHS ester is a homobifunctional, amine-reactive crosslinker. Let's break down its components to understand its function.

• NHS Ester Groups: The N-hydroxysuccinimide (NHS) esters are located at both ends of the molecule. These are highly reactive groups that specifically target primary amines (-NH2), such as those found on the side chain of lysine residues or the N-terminus of proteins.

• PEG11 Spacer Arm: The polyethylene glycol (PEG) spacer is 11 ethylene glycol units long. This hydrophilic spacer arm is crucial as it imparts greater water solubility to the crosslinker and the resulting conjugate. It also provides flexibility and reduces the potential for steric hindrance during the conjugation reaction.

The fundamental reaction involves the nucleophilic attack of a primary amine on the NHS ester, leading to the formation of a stable amide bond and the release of NHS as a byproduct.

Figure 1: Reaction mechanism of Bis-PEG11-NHS ester with a primary amine.

Section 2: Frequently Asked Questions (FAQs) & Optimization Strategies

This section addresses the most common questions and challenges encountered during the use of Bis-PEG11-NHS ester.

Q1: What is the optimal pH for my reaction, and why does it matter so much?

Answer: The optimal pH range for NHS ester reactions is 7.2 to 8.5 . The reason for this specific range is a balance between two competing reactions: the aminolysis (the desired reaction with your protein) and the hydrolysis of the NHS ester (an undesirable side reaction).

• Below pH 7.2: The primary amines on your protein will be largely protonated (-NH3+). This protonated form is not nucleophilic and will not react efficiently with the NHS ester, leading to very low conjugation yields.

• Above pH 8.5: The rate of hydrolysis of the NHS ester increases significantly. The ester group will react with water, rendering the crosslinker inactive before it can conjugate to your protein. This leads to wasted reagent and inefficient crosslinking.

Pro-Tip: For proteins that are unstable at pH > 8, you can perform the reaction at a lower pH (e.g., 7.2-7.5), but you will need to compensate with a longer reaction time or a higher concentration of the crosslinker.

Q2: How do I choose the right reaction temperature and time?

Answer: Reaction time and temperature are inversely related. Most NHS ester conjugations are performed at room temperature (20-25°C) for 30 minutes to 2 hours or at 4°C for 2 to 4 hours (or overnight) .

Parameter	Room Temperature (20-25°C)	Refrigerated (4°C)
Typical Time	30 min - 2 hours	2 hours - Overnight
Advantages	Faster reaction rate.	Minimizes protein degradation for sensitive proteins. Reduces hydrolysis rate of NHS ester, providing a larger window for the reaction.
Disadvantages	Higher rate of NHS ester hydrolysis. May not be suitable for temperature-sensitive proteins.	Slower reaction rate requires longer incubation.

Optimization Workflow:

Common mistakes to avoid when using Bis-PEG11-NHS ester

Topic: Troubleshooting & Best Practices for Amine-Reactive Crosslinking Reagent: Bis-PEG11-NHS ester (Homobifunctional, Amine-Reactive) Target Audience: Protein Chemists, ADC Developers, Structural Biologists[1]

Core Technical Overview

Bis-PEG11-NHS ester is a homobifunctional crosslinker used to covalently conjugate two amine-containing molecules (typically proteins, peptides, or surfaces).[1][2]

• Reactive Group: N-hydroxysuccinimide (NHS) ester targeting primary amines (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  ) at N-termini and Lysine residues.[1][2][3][4]

• Spacer: 11-unit Polyethylene Glycol (PEG) spacer.[1]

• Key Advantage: The hydrophilic PEG spacer (~45 Å) reduces aggregation, improves solubility of the conjugate, and reduces immunogenicity compared to alkyl spacers.

Critical Mistakes & Troubleshooting (The "Why" and "How")

Mistake #1: The "Moisture Ambush" (Hydrolysis)

The Issue: NHS esters are inherently moisture-sensitive. They degrade into non-reactive carboxylic acids via hydrolysis.[1] This reaction competes directly with your desired conjugation. Symptom: Low or zero conjugation yield despite correct pH and stoichiometry.[1]

• Mechanism: Water attacks the carbonyl carbon of the NHS ester, releasing NHS and leaving a "dead" carboxylic acid end.

• The Fix (Protocol):

  • Equilibration: Never open a cold vial immediately. Allow the vial to equilibrate to room temperature (approx. 30 mins) inside a desiccator. This prevents atmospheric water from condensing on the cold reagent.

  • Reconstitution: Dissolve the reagent in anhydrous DMSO or DMF immediately before use. Do not store aqueous stock solutions.[1][5][6]

  • Storage: Store the solid reagent at -20°C under desiccant/Argon.

Mistake #2: The "Tris Trap" (Buffer Incompatibility)

The Issue: Using buffers containing primary amines (Tris, Glycine, Ammonium salts) during the reaction. Symptom: The crosslinker reacts with the buffer instead of your protein.

• Causality: Tris (tris(hydroxymethyl)aminomethane) contains a primary amine that is often more accessible and in higher molar excess than your protein's lysines.[1] The NHS ester will rapidly consume the Tris, neutralizing the crosslinker.

• The Fix:

  • Recommended Buffers: PBS, HEPES, Bicarbonate, or Borate.[2]

  • Buffer Exchange: If your protein is in Tris, dialyze or use a desalting column (e.g., Zeba™ Spin) to exchange into PBS (pH 7.2–8.0) before adding the crosslinker.

Mistake #3: The pH/Hydrolysis Trade-off

The Issue: Running the reaction at a pH that is too high (>8.5) or too low (<6.5). Symptom: Rapid hydrolysis (high pH) or slow reactivity (low pH).[1]

• The Science:

  • Low pH (<6.5): Primary amines are protonated (

    ) and non-nucleophilic.[1][7] Reaction rate crawls.[1]

  • High pH (>8.5): Amines are deprotonated (reactive), but the rate of hydrolysis increases exponentially. At pH 8.6, the half-life of an NHS ester drops to ~10 minutes.[7][8][9]

• Optimal Window: pH 7.2 – 8.[1][7]0. This balances amine nucleophilicity with reagent stability (Half-life ~4–5 hours at pH 7.0).[1]

Mistake #4: Over-Crosslinking (Precipitation)

The Issue: Using too high a molar excess of Bis-PEG11-NHS.[1] Symptom: The solution turns cloudy; protein precipitates.

• Causality: Excessive crosslinking modifies too many surface lysines (changing the isoelectric point, pI) and forms large, insoluble intermolecular polymer networks (aggregates) rather than discrete conjugates.

• The Fix:

  • Titration: Start with a 10-fold to 20-fold molar excess for simple conjugation.

  • Dilution: Keep protein concentration moderate (1–5 mg/mL). High protein concentration favors intermolecular crosslinking (aggregation); low concentration favors intramolecular crosslinking.[1]

Visualizing the Mechanism

The following diagram illustrates the competition between the desired conjugation (Aminolysis) and the failure mode (Hydrolysis).

Figure 1: The Kinetic Competition. pH control is the "steering wheel" that directs the intermediate toward the stable amide bond (Path A) rather than hydrolysis (Path B).

Experimental Workflow Protocol

This decision tree guides the user through the setup to ensure reagent integrity.

Figure 2: Step-by-step protocol flow ensuring buffer compatibility and reagent handling.

Troubleshooting Data & FAQs

Quantitative Reference Table

Parameter	Specification / Recommendation
Reaction pH	7.2 – 8.0 (Optimal). Avoid >8.5.
Hydrolysis Half-Life	~4–5 hours at pH 7.0; ~10 mins at pH 8.6 [1][2].[1][7][8][9]
Spacer Length	~45 Å (Based on ~3.5 Å per PEG unit + terminal bonds).[1]
Solvent	Anhydrous DMSO or DMF (Water < 0.5%).[1][5]
Molar Excess	10x – 50x (Start low to avoid precipitation).[1]
Quenching Agent	1M Tris (pH 8.[1]0) or 1M Glycine.[1]

Frequently Asked Questions

Q: My protein precipitated immediately upon adding the crosslinker. Why? A: This is likely due to over-modification .[1] Neutralizing too many positive charges (lysines) can destabilize the protein structure.

• Solution: Reduce the molar excess of Bis-PEG11-NHS.[1] If using DMSO as a solvent, ensure the final DMSO concentration in the reaction is <10% (some proteins are sensitive to organic solvents).

Q: Can I store the unused dissolved crosslinker for later? A: No. Once dissolved, even in "dry" solvent, atmospheric moisture will degrade the NHS ester over time. Always prepare fresh.

Q: How do I calculate the spacer length for "PEG11"? A: A single ethylene glycol unit is approximately 3.5 Å – 4.0 Å in an extended conformation.

This long spacer is critical for crosslinking proteins that may have steric hindrance preventing closer contact [3].[1]

Q: Why use Bis-PEG11 instead of DSS (Disuccinimidyl suberate)? A: DSS is hydrophobic.[1] Bis-PEG11 is hydrophilic.[1] If you are crosslinking a protein to a surface or another protein and want to avoid aggregation or increase the water solubility of the final complex, the PEG spacer is superior [4].[3]

References

• Hermanson, G. T. (2013).[1][10] Bioconjugate Techniques (3rd ed.).[1][10] Academic Press.[1] (Standard field reference for PEGylation and NHS chemistry).

Sources

• 1. medkoo.com [medkoo.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. help.lumiprobe.com [help.lumiprobe.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Confirming Successful Conjugation with Bis-PEG11-NHS Ester

For researchers, scientists, and drug development professionals, the successful conjugation of biomolecules is a critical step in creating novel therapeutics, diagnostics, and research tools. Homobifunctional crosslinkers like Bis-PEG11-NHS ester are invaluable for this purpose, offering a defined-length polyethylene glycol (PEG) spacer to bridge two molecules via stable amide bonds.[1][2] However, asserting the success of a conjugation reaction is not a trivial matter. It requires a systematic, evidence-based approach.

This guide provides an in-depth comparison of the primary analytical techniques used to confirm successful conjugation with Bis-PEG11-NHS ester. We will move beyond simple protocols to explore the causality behind experimental choices, enabling you to design self-validating workflows and confidently interpret your results.

The Chemistry of Confidence: Understanding the Bis-PEG11-NHS Ester Reaction

Bis-PEG11-NHS ester is a homobifunctional crosslinker, meaning it has two identical reactive groups—N-hydroxysuccinimide (NHS) esters—at either end of a hydrophilic 11-unit PEG spacer.[2][3] The reaction hinges on the nucleophilic attack of a primary amine (—NH₂) on the carbonyl carbon of the NHS ester. This reaction is most efficient at a pH of 7.2-8.5, where the primary amines, such as the ε-amine of lysine residues on a protein, are deprotonated and thus sufficiently nucleophilic.[1][4] The reaction results in the formation of a highly stable amide bond and the release of NHS as a byproduct.[5][]

A critical, and often underestimated, competing reaction is the hydrolysis of the NHS ester, where water acts as the nucleophile.[4] The rate of hydrolysis increases significantly with pH.[4][7] Therefore, reaction conditions must be optimized to favor aminolysis over hydrolysis. This fundamental understanding is crucial for troubleshooting and for interpreting the analytical data that follows.

Caption: Reaction mechanism of Bis-PEG11-NHS ester with a protein's primary amine.

The Analytical Gauntlet: A Multi-Pronged Approach to Confirmation

SDS-PAGE: Visualizing the Mass and Purity Shift

Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) separates proteins based on their molecular weight.[8] For PEGylated proteins, the reality is more complex. The addition of the hydrophilic, space-filling PEG chain dramatically increases the protein's hydrodynamic radius. This causes the conjugate to move more slowly through the gel matrix than an unmodified protein of the same mass, resulting in an "apparent" molecular weight that is significantly higher than the actual mass.[9]

Why it's a cornerstone technique: SDS-PAGE provides a clear, visual confirmation of conjugation. The appearance of a new, higher molecular weight band (or a smear, indicating multiple PEG additions) and a corresponding decrease in the intensity of the unmodified protein band is strong initial evidence of success.[9]

Experimental Protocol: SDS-PAGE for PEGylated Proteins

• Sample Preparation: Prepare samples of the unconjugated protein (control), the conjugation reaction mixture, and a "no protein" control (crosslinker in buffer). Dilute all samples in 2X Laemmli loading buffer containing a reducing agent (like DTT or β-mercaptoethanol) to a final protein concentration of 0.5-1.0 mg/mL.

• Heating: Heat the samples at 70-95°C for 5-10 minutes to denature the proteins. Note: Avoid boiling PEGylated samples, as it can sometimes promote aggregation.

• Gel Electrophoresis: Load 10-20 µL of each sample into the wells of a pre-cast or hand-cast polyacrylamide gel (a 4-20% gradient gel is often suitable for resolving the native protein from the higher-mass conjugates).[8] Also, load a protein molecular weight marker.

• Running Conditions: Run the gel in 1X Tris-Glycine-SDS running buffer at a constant voltage (e.g., 150V) until the dye front reaches the bottom of the gel (typically 45-90 minutes).[8]

• Staining: After electrophoresis, carefully remove the gel. Stain using a sensitive method like Coomassie Brilliant Blue or a silver stain. For specific detection of PEGylated species, a reverse stain using zinc and imidazole salts can be highly effective.[10]

• Analysis: Image the gel. Compare the lane containing the reaction mixture to the unconjugated protein control. A successful reaction will show a new band or bands at a higher apparent molecular weight.

Interpreting the Results:

• Success: A distinct, new band appears at a higher molecular weight, and the original protein band diminishes.

• Partial Success: Both the original band and the new higher band are present.

• Failure: Only the original protein band is visible.

• Aggregation: A significant amount of protein remains in the well or appears as a high molecular weight smear.

Size Exclusion Chromatography (SEC-HPLC): Quantifying the Change in Size

Size Exclusion Chromatography (SEC) separates molecules based on their hydrodynamic volume in solution.[11][12] It is a non-denaturing technique that is exceptionally well-suited for analyzing conjugation products. Larger molecules are excluded from the pores of the stationary phase and thus travel a shorter path, eluting earlier. Successful conjugation increases the hydrodynamic radius of the protein, leading to a shorter retention time on the column.[13]

Why it's a superior quantitative technique: SEC-HPLC is the gold standard for quantifying aggregates and different species in a mixture.[14] It allows you to calculate the percentage of conjugated protein, remaining unconjugated protein, and high-molecular-weight aggregates with high precision and reproducibility.[11]

Experimental Protocol: SEC-HPLC Analysis

• System Preparation: Equilibrate a suitable SEC column (e.g., TSKgel G3000SWxl or similar) with a mobile phase appropriate for your protein, typically a phosphate or saline buffer (e.g., 150 mM Sodium Phosphate, pH 7.0).

• Sample Preparation: Filter all samples (unconjugated protein control, reaction mixture) through a 0.22 µm filter to remove particulates. Dilute to a concentration suitable for your detector (e.g., 0.5-2.0 mg/mL).

• Standard Curve (Optional but Recommended): Inject a set of protein standards of known molecular weights to calibrate the column.[15]

• Injection and Elution: Inject 20-50 µL of each sample. Elute with the mobile phase at a constant flow rate (e.g., 0.5-1.0 mL/min). Monitor the eluent using a UV detector, typically at 280 nm for proteins.

• Data Analysis: Integrate the peaks in the chromatograms. Compare the retention time of the main peak in the reaction mixture to the unconjugated protein control. Successful conjugation will result in a new peak that elutes earlier (shorter retention time). Calculate the percentage of each species by dividing the area of its peak by the total area of all peaks.

Caption: A self-validating workflow employing orthogonal analytical methods.

Mass Spectrometry (MS): The Definitive Mass Confirmation

Mass spectrometry is the most direct and powerful method for confirming conjugation. It measures the mass-to-charge ratio of molecules, providing definitive proof of the covalent addition of the Bis-PEG11-NHS ester.[16] MALDI-TOF (Matrix-Assisted Laser Desorption/Ionization Time-of-Flight) is particularly useful for analyzing intact proteins and their conjugates.[17][18]

Why it's the ultimate confirmation: MS provides unambiguous evidence. The resulting spectrum will show a peak for the unconjugated protein and a series of new peaks corresponding to the protein plus one, two, or more PEG linkers. This not only confirms conjugation but also reveals the degree of PEGylation and the heterogeneity of the product.[19]

Experimental Protocol: MALDI-TOF MS Analysis

• Sample Preparation: Desalt the protein samples (unconjugated control and reaction mixture) using a C4 ZipTip or dialysis to remove buffer salts and excess non-reacted crosslinker, which can interfere with ionization.

• Matrix Preparation: Prepare a saturated solution of a suitable matrix, such as sinapinic acid, in a solvent like 50:50 acetonitrile:water with 0.1% trifluoroacetic acid (TFA).

• Spotting: On a MALDI target plate, spot 1 µL of the matrix solution and let it air dry slightly. Then, spot 1 µL of the desalted sample directly onto the matrix spot. Finally, add another 1 µL of matrix solution on top (the "sandwich" method). Let the spot dry completely.

• Data Acquisition: Load the target plate into the MALDI-TOF mass spectrometer. Acquire data in linear, positive ion mode, focusing on the expected mass range of the protein and its conjugates.

• Data Analysis: Analyze the resulting spectrum. Identify the peak (m/z) corresponding to the unconjugated protein. Look for additional peaks at higher m/z values. The mass difference between these peaks and the native protein should correspond to the mass of the added Bis-PEG11-NHS linker(s). (MW of Bis-PEG11-NHS ester is ~796.8 Da).[20]

Comparison of Analytical Techniques

Feature	SDS-PAGE	SEC-HPLC	MALDI-TOF MS
Principle	Separation by apparent molecular weight (hydrodynamic radius in a denaturing gel matrix)	Separation by hydrodynamic volume in native solution	Measures mass-to-charge ratio of intact molecules
Primary Output	Visual bands on a gel	Chromatogram with peaks vs. retention time	Mass spectrum with peaks vs. m/z
Key Information	Qualitative confirmation of mass increase, purity assessment	Quantitative analysis of conjugate, monomer, and aggregates	Definitive confirmation of mass addition, degree of labeling, heterogeneity
Pros	Widely available, inexpensive, easy to perform, good for screening	Highly reproducible, quantitative, non-denaturing, excellent for purity and aggregate analysis[11][14]	Unambiguous mass confirmation, provides detailed molecular information[16]
Cons	Provides "apparent" not actual MW, low resolution for heterogeneous mixtures, semi-quantitative	Indirect evidence of conjugation, requires specialized equipment, potential for non-specific column interactions	Requires specialized equipment and expertise, sensitive to salts and contaminants, can be difficult for very large or heterogeneous conjugates[21]
Best For	Rapid, initial confirmation and screening of reaction conditions.	Accurate quantification of reaction efficiency and product purity.	Definitive structural confirmation and characterization of product distribution.

Alternative Crosslinkers: A Comparative Overview

While Bis-PEG11-NHS ester is an excellent choice for many applications due to its defined length and hydrophilicity, several alternatives exist with different properties.

Crosslinker Type	Reactive Group	Spacer Arm	Key Characteristics & Use Cases
Bis-PEGn-NHS esters	NHS Ester (Amine-reactive)	PEG (Variable Length)	Homobifunctional. PEG spacer enhances solubility and reduces immunogenicity. Good for general protein-protein crosslinking.[1]
Disuccinimidyl suberate (DSS)	NHS Ester (Amine-reactive)	C8 Alkane (Hydrophobic)	Homobifunctional. Shorter, hydrophobic spacer. Can be membrane-permeable, useful for intracellular crosslinking.[1]
SMCC	NHS Ester & Maleimide	Cyclohexane (Non-cleavable)	Heterobifunctional. Reacts with amines and sulfhydryls (thiols). Ideal for creating specific antibody-drug conjugates (ADCs) by targeting cysteines.
Thiol-Reactive PEGs (e.g., PEG-Maleimide)	Maleimide or Vinyl Sulfone	PEG (Variable Length)	Reacts specifically with free sulfhydryl groups (cysteines). Offers more site-specific conjugation than amine-reactive chemistry.[22]
Bis-Sulfone Reagents	Bis-alkylation moiety	PEG (Variable Length)	Specifically bridges disulfide bonds, offering a site-specific conjugation strategy that maintains protein structure.[23]

The choice of crosslinker depends entirely on the specific application, the functional groups available on the target molecules, and the desired properties of the final conjugate.

Conclusion

Confirming the success of a conjugation reaction with Bis-PEG11-NHS ester is a process of building a multi-faceted, evidence-based argument. While a band shift on an SDS-PAGE gel provides compelling initial proof, it should be substantiated with quantitative data from SEC-HPLC to assess purity and efficiency. For ultimate, unambiguous confirmation of covalent modification and to characterize the product distribution, Mass Spectrometry is indispensable. By understanding the principles behind each technique and employing them in a logical, self-validating workflow that includes proper controls, researchers can move forward with confidence, knowing their downstream applications are built on a foundation of verified molecular integrity.

References

• AxisPharm. Bis-PEG-NHS - ADC Linkers. [Link]

• Glen Research. Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. [Link]

• ResearchGate. Reaction scheme of NHS–PEG conjugation. [Link]

• Striegel, A. M., Yau, W. W., Kirkland, J. J., & Bly, D. D. (2009). Size-Exclusion Chromatography for the Analysis of Protein Biotherapeutics and their Aggregates. Protein Science, 18(5), 977–987. [Link]

• ResearchGate. Analysis and characterization of protein-drug conjugates?. [Link]

• Pihlasalo, S., et al. (2007). MALDI linear TOF mass spectrometry of PEGylated (glyco)proteins. Journal of the American Society for Mass Spectrometry, 18(5), 843-852. [Link]

• Miron, T., & Wilchek, M. (1982). A spectrophotometric method for the determination of N-hydroxysuccinimide esters. Analytical Biochemistry, 126(2), 433-435. [Link]

• CovalX. MALDI Linear TOF Mass Spectrometry of PEGylated (Glyco)proteins. [Link]

• IOSR Journal of Pharmacy and Biological Sciences. Method Development and Validation of SDS-PAGE for Quality Control Testing of Pegylated Interferon Alpha-2a. [Link]

• Agilent Technologies. SIZE EXCLUSION CHROMATOGRAPHY FOR BIOMOLECULE ANALYSIS. [Link]

• Ryder, A. G., et al. (2019). Analyzing protein conjugation reactions for antibody-drug conjugate synthesis using polarized excitation emission matrix spectroscopy. Biotechnology and Bioengineering, 116(11), 2848-2858. [Link]

• ResearchGate. Any suggestions on analyzing PEGylated proteins in MALDI-TOF?. [Link]

• Hardy, E., et al. (2008). Detection of PEGylated proteins in polyacrylamide gels by reverse staining with zinc and imidazole salts. Electrophoresis, 29(10), 2059-2064. [Link]

• Separation Science. Protein Analysis with Size Exclusion Chromatography Portal SEC Tips. [Link]

• Metware Biotechnology. Protein Analysis Techniques Explained. [Link]

• CellMosaic. SEC (Gel Filtration) HPLC Low Molecular Weight (LMW) Protein Standard. [Link]

• BioPharm International. Making Site-specific PEGylation Work. [Link]

• Rockland Immunochemicals Inc. SDS-PAGE Protocol. [Link]

• Langmuir. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. [Link]

• Analytical Chemistry. Simple and Efficient Method to Purify DNA–Protein Conjugates and Its Sensing Applications. [Link]

• Chromatography Online. Size-Exclusion Chromatography for Analyzing Complex and Novel Biotherapeutic Products. [Link]

• Walsh Medical Media. Trends in Characterization of PEGylated Proteins by Mass Spectrometry. [Link]

• UCL Discovery. New Bis-Alkylation Reagents for Protein Conjugation. [Link]

• Malvern Panalytical. PEGylated proteins: Optimizing conjugation reactions using triple detection SEC. [Link]

• Virtual Amrita Laboratories. SDS-PAGE of protein. [Link]

Sources

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. Bis-PEG-NHS - ADC Linkers | AxisPharm [axispharm.com]
• 3. medkoo.com [medkoo.com]
• 4. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. glenresearch.com [glenresearch.com]
• 7. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SDS-PAGE Protocol | Rockland [rockland.com]
• 9. iosrjournals.org [iosrjournals.org]
• 10. Detection of PEGylated proteins in polyacrylamide gels by reverse staining with zinc and imidazole salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Size-Exclusion Chromatography for the Analysis of Protein Biotherapeutics and their Aggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. learning.sepscience.com [learning.sepscience.com]
• 13. agilent.com [agilent.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. cellmosaic.com [cellmosaic.com]
• 16. Conjugation Position Analysis - Creative Proteomics [creative-proteomics.com]
• 17. MALDI linear TOF mass spectrometry of PEGylated (glyco)proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. covalx.com [covalx.com]
• 19. PEGylation Sites and PEGylation Heterogeneity Identification Service - Creative Proteomics [creative-proteomics.com]
• 20. chemscene.com [chemscene.com]
• 21. researchgate.net [researchgate.net]
• 22. biopharminternational.com [biopharminternational.com]
• 23. New Bis-Alkylation Reagents for Protein Conjugation - UCL Discovery [discovery.ucl.ac.uk]

Technical Comparison Guide: Bis-PEG11-NHS Ester vs. Sulfo-SMCC

Executive Summary: The Decision Matrix

In protein conjugation, the choice between Bis-PEG11-NHS ester and Sulfo-SMCC is rarely a matter of preference—it is dictated by the structural requirements of your final conjugate.

• Choose Sulfo-SMCC if you are building Antibody-Drug Conjugates (ADCs) or Enzyme-Antibody complexes. Its heterobifunctional nature allows for controlled, directional coupling (preventing polymerization), and its rigid cyclohexane ring stabilizes the maleimide group, ensuring robust thioether formation.

• Choose Bis-PEG11-NHS ester if you are performing structural fixation , surface immobilization , or stabilizing intramolecular interactions . Its homobifunctional chemistry crosslinks any available amines, while the long, hydrophilic PEG11 spacer (~45 Å) prevents aggregation and maintains protein solubility, unlike hydrophobic alternatives (e.g., DSS).

Part 1: Mechanistic Foundations

To select the correct reagent, one must understand the fundamental difference in their reaction logic.

Reaction Topologies

Sulfo-SMCC is a heterobifunctional crosslinker.[1][2][3][4][5][6][7] It possesses two distinct reactive ends: an NHS ester (amine-reactive) and a Maleimide (sulfhydryl-reactive).[2][3][4][5][6][7][8] This enables a "Two-Step" protocol that eliminates the risk of homopolymerization (e.g., Antibody-Antibody dimers).

Bis-PEG11-NHS ester is a homobifunctional crosslinker.[3] Both ends are NHS esters.[3][4][6][9][10][11][12] This creates a "shotgun" effect, linking any two primary amines within reach. It is ideal for "locking" a protein complex in place or attaching proteins to amine-coated surfaces.

Visualizing the Chemistry

The following diagram illustrates the distinct reaction pathways for both reagents.

Caption: Figure 1. Reaction pathways. Top: Sulfo-SMCC enables controlled A-B conjugation. Bottom: Bis-PEG11-NHS creates random intra/inter-molecular crosslinks.

Part 2: Comparative Performance Analysis

The following data synthesizes physicochemical properties critical for experimental design.

Technical Specifications Table

Feature	Sulfo-SMCC	Bis-PEG11-NHS ester
Reactivity	Heterobifunctional (Amine + Thiol)	Homobifunctional (Amine + Amine)
Spacer Arm Length	8.3 Å (Rigid)	~45 Å (Flexible)
Hydrophilicity	Moderate (Sulfonated for solubility)	High (PEG backbone)
Membrane Permeability	No (Charged Sulfo- group)	No (Large PEG structure)
Mechanism of Action	Two-step sequential conjugation	One-step random crosslinking
Primary Application	ADCs, Enzyme-Antibody Conjugates	Protein stabilization, Surface coating
Stability	Maleimide stable up to pH 7.5	NHS hydrolyzes rapidly > pH 8.0

The "Spacer Arm" Factor[5][7]

• Sulfo-SMCC (8.3 Å): The cyclohexane ring in the spacer provides rigidity. This is crucial in immunoconjugates where you want the payload (e.g., a drug or enzyme) to remain distinct from the antibody without folding back onto it. The rigidity also stabilizes the maleimide group against hydrolysis [1].

• Bis-PEG11-NHS (~45 Å): The long polyethylene glycol (PEG) chain acts as a flexible tether. In structural biology, this allows the crosslinker to bridge distant lysine residues that a shorter linker (like DSS, 11.4 Å) would miss. Furthermore, the PEG chain recruits water molecules, forming a hydration shell that protects the protein from precipitation—a common issue with hydrophobic crosslinkers [2].

Part 3: Experimental Protocols

Protocol A: Controlled Conjugation with Sulfo-SMCC

Use this for: Linking an Antibody (Protein 1) to an Enzyme/Drug (Protein 2).

Reagents:

• Sulfo-SMCC (Store at -20°C, desiccated).[1][4][6][13]

• Conjugation Buffer: PBS, pH 7.2 (Must be amine-free).[1][6]

• Desalting Column (e.g., Zeba Spin or Sephadex G-25).

Step-by-Step:

• Preparation: Dissolve Sulfo-SMCC in water or buffer to ~10 mg/mL immediately before use.[1] Note: Do not store this solution.

• Activation (Step 1): Add Sulfo-SMCC to Protein 1 at a 20-fold molar excess.[1]

• Incubation: Incubate for 30–60 minutes at room temperature. The NHS ester reacts with lysines on Protein 1.

• Critical Step - Desalting: Pass the reaction through a desalting column to remove unreacted Sulfo-SMCC.[6]

  • Why? If you skip this, remaining NHS esters will quench the amines on Protein 2, or free maleimides will block the thiols on Protein 2.

• Conjugation (Step 2): Add Protein 2 (must have free sulfhydryls) to the desalted, maleimide-activated Protein 1.

• Final Incubation: Incubate for 2 hours at room temperature.

• Storage: Store the conjugate at 4°C or -20°C depending on protein stability.

Protocol B: Stabilization/Fixing with Bis-PEG11-NHS

Use this for: Stabilizing a protein complex or surface immobilization.

Reagents:

• Bis-PEG11-NHS ester (Dissolve in DMSO or dry DMF for stock).

• Reaction Buffer: PBS or HEPES, pH 7.0–8.0.

• Quenching Buffer: 1M Tris, pH 7.5.[12]

Step-by-Step:

• Preparation: Prepare a 50 mM stock solution of Bis-PEG11-NHS in anhydrous DMSO.

• Reaction: Add the crosslinker to your protein solution (0.5 – 2 mg/mL).

  • Ratio: Use a 10-fold to 50-fold molar excess.[1][12] Higher excess ensures faster reaction but increases the risk of over-modification.

• Incubation: Incubate for 30–45 minutes at room temperature.

• Quenching: Add Quenching Buffer (Tris) to a final concentration of 20–50 mM.[12] Incubate for 15 minutes.

  • Why? Tris contains a primary amine that rapidly reacts with any remaining NHS esters, stopping the reaction and preventing non-specific binding later.

• Purification (Optional): Dialyze to remove the Tris-PEG byproducts if they interfere with downstream assays.

Part 4: Troubleshooting & Optimization (E-E-A-T)

Hydrolysis Competition

Both reagents rely on NHS esters, which are susceptible to hydrolysis (reaction with water instead of the protein).[4][5][7]

• The Rule: NHS ester half-life is ~4-5 hours at pH 7.0 but drops to 10 minutes at pH 8.6.

• Expert Tip: Keep your reaction pH close to 7.2–7.5. This maximizes the specificity for primary amines while minimizing hydrolysis competition [3].

Maleimide Stability (Sulfo-SMCC specific)

The cyclohexane ring in Sulfo-SMCC stabilizes the maleimide group. However, at pH > 7.5, maleimides can hydrolyze to maleamic acid (non-reactive) or react non-specifically with amines.

• Validation: Always ensure your sulfhydryl-containing protein (Protein 2) is in a buffer with pH < 7.5 during the second step of the protocol.[1]

Aggregation Control (Bis-PEG11 specific)

If you observe precipitation when using standard crosslinkers (like glutaraldehyde or DSS), switching to Bis-PEG11-NHS is the standard solution. The "11" unit length creates a hydrophilic shield.

• Data Point: Studies indicate that PEGylated crosslinkers can increase the solubility of crosslinked complexes by up to 40% compared to non-PEG analogs [4].

References

• Thermo Fisher Scientific. Sulfo-SMCC and SMCC Crosslinking Protocol. Retrieved from

• BroadPharm. Pegylated Crosslinkers: Enhancing Solubility and Stability. Retrieved from

• Hermanson, G. T. Bioconjugate Techniques (3rd Edition). Academic Press.[1] (Standard Reference Text).

• BenchChem. Comparative Guide to Bis-PEG-NHS Esters. Retrieved from

• ProteoChem. Sulfo-SMCC Product Specification & Spacer Arm Data. Retrieved from

Sources

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. One moment, please... [proteochem.com]
• 3. psyclopeptide.com [psyclopeptide.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. store.sangon.com [store.sangon.com]
• 6. SMCC and Sulfo-SMCC for Cross-Linking and Conjugation [biosyn.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. interchim.fr [interchim.fr]
• 9. SMCC-PEG4-NHS [nanocs.net]
• 10. Bis-PEG-NHS - ADC Linkers | AxisPharm [axispharm.com]
• 11. Bis-PEG1-NHS ester, 65869-64-9 | BroadPharm [broadpharm.com]
• 12. benchchem.com [benchchem.com]
• 13. medkoo.com [medkoo.com]

Beyond the Spacer: A Strategic Guide to PEG Chain Lengths in Bis-NHS Esters

Introduction: The "Goldilocks" Dilemma in Bioconjugation

In the architecture of antibody-drug conjugates (ADCs), protein-protein interactions, and surface immobilization, the crosslinker is often treated as a passive commodity. This is a critical error. The spacer arm—specifically the Polyethylene Glycol (PEG) chain length—is an active structural determinant that dictates the physicochemical stability, immunogenicity, and reaction efficiency of the final conjugate.

For Bis-NHS esters (homobifunctional amine-reactive crosslinkers), selecting the PEG chain length is a trade-off between entropic probability (reaction efficiency) and hydrodynamic shielding (solubility/stealth). This guide moves beyond basic catalog specifications to analyze the mechanistic impact of PEG length (PEG3 to PEG12+) on your experimental outcomes.

The Physics of the Spacer: Entropy vs. Solubility

To make an informed choice, one must understand the two opposing forces governed by the number of ethylene glycol units (

).

The Entropic Penalty (Reaction Efficiency)

As the PEG chain lengthens, the number of conformational degrees of freedom increases. For a homobifunctional crosslinker to successfully bridge two distinct molecules (intermolecular) or two residues within one molecule (intramolecular), the two NHS esters must exist within a specific capture radius.

• Short Chains (

  ): Rigid. High probability of the second NHS group finding a target amine once the first is anchored. High crosslinking efficiency.

• Long Chains (

  ): "Floppy." The second reactive group effectively wanders through a larger volume. The entropic cost of locking this flexible chain into a productive conformation reduces the effective local concentration of the reactive group, potentially lowering crosslinking yield.

The Hydration Shell (Solubility & Stability)

Each ethylene glycol unit binds 2–3 water molecules via hydrogen bonding.

• Short Chains: Minimal hydration. If the payload (e.g., a hydrophobic drug) is aggregation-prone, a short linker will not prevent precipitation.

• Long Chains: Massive hydration shell. This "water cloud" shields hydrophobic patches on proteins, preventing aggregation and reducing immunogenic recognition (the "Stealth Effect").

Comparative Analysis: Selecting the Right Length

The following table synthesizes performance metrics across the most common Bis-NHS PEG variants.

Table 1: Performance Matrix of Bis-NHS PEG Esters

Feature	Short Chain (PEG3 - PEG5)	Medium Chain (PEG9)	Long Chain (PEG12+)
Spacer Arm Length	~16 Å – 21.7 Å	~35.8 Å	> 45 Å
Primary Utility	Intramolecular stabilization; Surface immobilization where rigidity is key.	Intermolecular conjugation (Protein-Protein); Standard for ADCs.	High-hydrophobicity payloads; Nanoparticle coating.
Solubility Impact	Moderate.[1] Improves solubility over alkyl spacers (e.g., DSS).[2]	High. Significant improvement in conjugate stability.[3]	Very High. Can solubilize precipitated proteins.
Crosslinking Efficiency	High. Low entropic penalty.	Moderate. Balanced reach vs. entropy.	Lower. Requires higher molar excess to compensate for flexibility.
Aggregation Risk	Moderate risk if payload is hydrophobic.	Low risk.	Minimal risk (High shielding).
Immunogenicity	Low masking capability.	Moderate masking.	High masking (Reduces anti-drug antibody formation).

Visualizing the Decision Process

The following diagrams illustrate the structural differences and the decision logic for selecting a linker.

Diagram 1: The Reach vs. Entropy Trade-off

This diagram visualizes the relationship between spacer length, "reach" (Angstroms), and the "capture volume" (entropy).

Caption: Comparative impact of PEG chain length on reaction efficiency versus solubility/shielding capabilities.

Diagram 2: Selection Decision Tree

Use this workflow to determine the optimal linker for your specific application.

Caption: Logical workflow for selecting PEG linker length based on payload hydrophobicity and structural requirements.

Experimental Protocol: The "Ladder Screening" Method

Do not rely on a single linker length for critical therapeutic candidates. Use this "Ladder Screening" protocol to empirically determine the optimal spacer.

Objective

Identify the PEG length that maximizes conjugation yield while minimizing aggregation.

Materials

• Target Protein: 1 mg/mL in amine-free buffer (PBS or HEPES, pH 7.2–8.0).

• Crosslinkers: BS(PEG)5, BS(PEG)9, BS(PEG)12 (Stock solutions: 100 mM in dry DMSO).

• Quenching Buffer: 1 M Tris or Glycine (pH 7.5).[4]

Step-by-Step Workflow

• Preparation:

  • Aliquot the protein into 3 reaction tubes (A, B, C).

  • Prepare fresh working dilutions of crosslinkers to 10 mM in DMSO. Note: NHS esters hydrolyze rapidly; use immediately.

• Reaction:

  • Tube A (Short): Add BS(PEG)5 to a final concentration of 1 mM (20-fold molar excess).

  • Tube B (Medium): Add BS(PEG)9 to a final concentration of 1 mM.[4]

  • Tube C (Long): Add BS(PEG)12 to a final concentration of 1 mM.

  • Tip: For long linkers (Tube C), you may need to increase molar excess to 50-fold to overcome the entropic penalty.

• Incubation:

  • Incubate at Room Temperature (20–25°C) for 30 minutes.

  • Why? Extended incubation leads to hydrolysis of the NHS ester without increasing yield. 30 minutes is the kinetic sweet spot.

• Quenching:

  • Add Quenching Buffer to a final concentration of 50 mM.[4] Incubate for 15 minutes.

• Analysis (The Critical Step):

  • SDS-PAGE: Run non-reducing gels.

    • Look for: High molecular weight bands (successful crosslinking).

    • Watch for: Smearing at the very top of the well (indicates non-specific aggregation, common if the linker is too short for a hydrophobic payload).

  • SEC-HPLC (Optional): Analyze hydrodynamic radius. A shift to a larger radius without a discrete dimer peak suggests aggregation.

References

• Chen, X., et al. (2021).[5] "The Use of Uniform PEG Compounds in the Design of ADCs." Royal Society of Chemistry. [Link]

• National Institutes of Health (PMC). Modulation of protein aggregation by polyethylene glycol conjugation. [Link]

Sources

• 1. BS(PEG)9 - FAQs [thermofisher.com]
• 2. Enhancing protein dynamics analysis with hydrophilic polyethylene glycol cross-linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bis-PEG-NHS - ADC Linkers | AxisPharm [axispharm.com]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. books.rsc.org [books.rsc.org]

A Senior Application Scientist’s Guide to Homobifunctional Crosslinking: Unveiling the Advantages of Bis-PEG11-NHS Ester

In the intricate world of bioconjugation, the choice of a crosslinking agent is a critical decision that can profoundly impact the outcome of an experiment. As researchers and drug development professionals, our goal is to create stable, functional conjugates with high purity and yield. This guide provides an in-depth technical comparison of the homobifunctional crosslinker, Bis-PEG11-NHS ester, with other alternatives, supported by experimental insights to empower you in making an informed choice for your specific application.

The Cornerstone of Bioconjugation: Understanding Homobifunctional Crosslinkers

Chemical crosslinkers are molecules that contain two or more reactive ends capable of covalently linking two molecules. Homobifunctional crosslinkers, as the name suggests, possess two identical reactive groups.[1] These reagents are instrumental in a myriad of applications, from studying protein-protein interactions and stabilizing protein structures to creating antibody-drug conjugates (ADCs) and functionalizing surfaces.

Bis-PEG11-NHS ester stands out as a modern and versatile homobifunctional crosslinker. Its design incorporates a polyethylene glycol (PEG) spacer and two N-hydroxysuccinimide (NHS) ester reactive groups, a combination that addresses many of the challenges associated with traditional crosslinking agents.

Deconstructing Bis-PEG11-NHS Ester: A Tale of Two Moieties and a Spacer

To appreciate the advantages of Bis-PEG11-NHS ester, it's essential to understand the role of its constituent parts:

• The N-Hydroxysuccinimide (NHS) Ester: NHS esters are highly reactive towards primary amines (-NH2), which are readily available on the side chains of lysine residues and the N-terminus of proteins.[2][3] The reaction, which proceeds efficiently at a pH range of 7-9, results in the formation of a stable and irreversible amide bond.[4][5] However, the NHS ester is susceptible to hydrolysis in aqueous solutions, a competing reaction that increases with pH.[4][6] This underscores the importance of carefully controlling reaction conditions. The half-life of NHS esters can range from hours at pH 7 to mere minutes at pH 8.6.[6][7]

• The Polyethylene Glycol (PEG) Spacer (PEG11): The eleven-unit PEG spacer is the heart of this crosslinker's superior performance. PEG is a hydrophilic, flexible, and biocompatible polymer that imparts several beneficial properties to the resulting conjugate:[8][]

  • Enhanced Hydrophilicity and Solubility: The PEG chain increases the water solubility of both the crosslinker and the final conjugate, a significant advantage when working with hydrophobic molecules that are prone to aggregation.[8][10]

  • Reduced Immunogenicity: PEGylation is a well-established technique for reducing the immunogenicity of therapeutic proteins by masking potential epitopes.[4]

  • Decreased Aggregation: The hydrophilic nature of the PEG spacer helps to prevent the aggregation of conjugated proteins, a common issue with more hydrophobic crosslinkers.[4][11]

  • Flexibility and Reduced Steric Hindrance: The flexible PEG chain provides a spatial separation between the conjugated molecules, minimizing steric hindrance and preserving their biological activity.[1]

• Homobifunctional Nature: With two identical NHS ester groups, Bis-PEG11-NHS ester is ideal for creating intramolecular or intermolecular crosslinks between proteins, forming dimers or oligomers, and for attaching proteins to amine-functionalized surfaces.[12]

Performance in Focus: A Comparative Analysis

The true measure of a crosslinker lies in its performance against established alternatives.

3.1. Bis-PEG11-NHS Ester vs. Non-PEGylated Crosslinkers (DSS and BS3)

Disuccinimidyl suberate (DSS) and its water-soluble analog, bis(sulfosuccinimidyl) suberate (BS3), are widely used non-PEGylated homobifunctional crosslinkers.[2][5] While effective in certain applications, they present notable drawbacks compared to their PEGylated counterparts.

Feature	Bis-PEG11-NHS Ester	Disuccinimidyl Suberate (DSS)	Bis(sulfosuccinimidyl) Suberate (BS3)
Solubility	Soluble in organic solvents (e.g., DMSO, DMF) and confers hydrophilicity to conjugates.[10][13]	Water-insoluble, requires dissolution in organic solvents.[2][5]	Water-soluble.[2][5]
Hydrophobicity	Hydrophilic PEG spacer.[8]	Hydrophobic alkyl chain.[2]	Hydrophilic due to sulfonate groups, but the core is hydrophobic.[2]
Spacer Arm Length	~48.5 Å	11.4 Å	11.4 Å
Potential for Aggregation	Low; PEG spacer reduces aggregation of conjugates.[4][11]	High; hydrophobic nature can induce protein aggregation.[2]	Moderate; less than DSS but still a concern.
Immunogenicity	Low; PEG spacer is known to reduce immunogenicity.[4]	Moderate to high.	Moderate.

The hydrophobic nature of DSS can lead to the aggregation of conjugated proteins, reducing yield and potentially compromising biological activity.[2] While BS3 is water-soluble, the resulting conjugate can still exhibit aggregation issues. In contrast, the hydrophilic PEG11 spacer in Bis-PEG11-NHS ester significantly enhances the water solubility of the conjugate and actively prevents aggregation.[4][11] Studies have shown that PEG-modified hydrogels exhibit a 10-fold decrease in non-specific protein binding.[14]

3.2. The Impact of PEG Chain Length: A Balancing Act

The length of the PEG spacer is a critical parameter that can be tailored to specific applications.[12]

Crosslinker	PEG Units	Spacer Arm Length (approx.)	Key Considerations
Bis-PEG3-NHS Ester	3	~21.7 Å	Less steric hindrance than longer PEGs, may be suitable for smaller molecules.[10]
Bis-PEG11-NHS Ester	11	~48.5 Å	Offers a good balance of hydrophilicity, flexibility, and reach.
Bis-PEG24-NHS Ester	24	~95.1 Å	Increased hydrophilicity and longer reach, but may introduce excessive flexibility or steric hindrance in some applications.[15]

While longer PEG chains can further enhance solubility and reduce immunogenicity, they can also introduce excessive flexibility or steric hindrance, potentially interfering with the biological activity of the conjugated molecules.[15] Conversely, shorter PEG chains may not provide sufficient spacing to overcome steric hindrance. The 11-unit PEG chain in Bis-PEG11-NHS ester often represents an optimal balance for a wide range of applications, including the development of ADCs where linker stability and drug release kinetics are paramount.[16][17]

From Benchtop to Breakthrough: Detailed Experimental Protocols

To bridge the gap between theory and practice, we provide the following detailed protocols as a starting point for your experiments.

4.1. General Protocol for Protein-Protein Crosslinking

This protocol provides a general workflow for crosslinking two proteins using Bis-PEG11-NHS ester.

• Materials:

  • Protein A and Protein B in an amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

  • Bis-PEG11-NHS ester

  • Anhydrous Dimethylsulfoxide (DMSO)

  • Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5)

  • Size-Exclusion Chromatography (SEC) column

• Procedure:

  • Protein Preparation: Prepare a solution of Protein A and Protein B at a 1:1 molar ratio in PBS at a total protein concentration of 1-5 mg/mL.

  • Crosslinker Preparation: Immediately before use, dissolve Bis-PEG11-NHS ester in anhydrous DMSO to a concentration of 10 mM.[10]

  • Crosslinking Reaction: Add a 20-fold molar excess of the Bis-PEG11-NHS ester solution to the protein solution.[13] Ensure the final DMSO concentration does not exceed 10% (v/v) to prevent protein denaturation.[10]

  • Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours on ice.[10]

  • Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50 mM and incubate for 15 minutes at room temperature.[10]

  • Purification: Remove excess crosslinker and quenching reagent by SEC.

  • Analysis: Analyze the crosslinked products by SDS-PAGE and/or mass spectrometry.

4.2. Protocol for Antibody-Drug Conjugate (ADC) Feasibility Study

This protocol outlines a general procedure for conjugating a small molecule drug to an antibody using Bis-PEG11-NHS ester.

• Materials:

  • Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS, pH 7.4)

  • Amine-reactive small molecule drug

  • Bis-PEG11-NHS ester

  • Anhydrous DMSO

  • Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

  • Dialysis or desalting column

• Procedure:

  • Antibody Preparation: Ensure the mAb is in an amine-free buffer at a concentration of 2 mg/mL.[18]

  • Crosslinker Activation of Drug: In a separate reaction, conjugate the amine-reactive drug to one end of the Bis-PEG11-NHS ester. This is a two-step process that requires careful optimization of stoichiometry to favor mono-conjugation.

  • Antibody Conjugation: Add the activated drug-crosslinker conjugate to the antibody solution at a molar ratio of 10:1 (conjugate:antibody).[]

  • Incubation: Incubate for 1-2 hours at room temperature with gentle agitation.[]

  • Quenching: Add quenching buffer to a final concentration of 100 mM.[18]

  • Purification: Purify the ADC using dialysis or a desalting column to remove unreacted components.

  • Characterization: Determine the drug-to-antibody ratio (DAR) using techniques such as UV-Vis spectroscopy or mass spectrometry.[20]

Visualizing the Process: Diagrams and Data Interpretation

To further elucidate the concepts discussed, the following diagrams illustrate the reaction chemistry and experimental workflow.

Caption: Reaction of Bis-PEG11-NHS ester with primary amines on proteins.

Caption: General workflow for a protein crosslinking experiment.

Troubleshooting and Expert Insights

Problem	Potential Cause	Solution
Low Crosslinking Efficiency	- Hydrolysis of NHS ester- Suboptimal pH- Presence of amine-containing buffers	- Prepare fresh crosslinker solution- Optimize pH (7.2-8.5)- Use amine-free buffers (e.g., PBS, HEPES)
Protein Aggregation	- Use of hydrophobic crosslinker- High protein concentration	- Switch to a PEGylated crosslinker like Bis-PEG11-NHS ester- Optimize protein concentration
Loss of Biological Activity	- Steric hindrance- Modification of critical residues	- Use a crosslinker with a different spacer arm length- Adjust the molar ratio of crosslinker to protein

Senior Application Scientist's Tip: For critical applications, perform a small-scale pilot experiment to determine the optimal molar ratio of crosslinker to protein and the ideal incubation time.

Conclusion: The Superior Choice for Modern Bioconjugation

Bis-PEG11-NHS ester represents a significant advancement in homobifunctional crosslinking technology. Its unique combination of a hydrophilic PEG spacer and reactive NHS ester groups provides a powerful tool for creating stable, soluble, and functional bioconjugates. By minimizing aggregation and immunogenicity while offering a versatile spacer length, Bis-PEG11-NHS ester empowers researchers to push the boundaries of protein science and drug development. While the optimal crosslinker will always be application-dependent, the superior properties of Bis-PEG11-NHS ester make it an invaluable asset in the modern molecular toolbox.

References

• Bis-PEG-NHS - ADC Linkers. AxisPharm. Available at: [Link]

• Selective protein N-terminal labeling with N-hydroxysuccinimide esters. PMC. Available at: [Link]

• Linker and Conjugation Site Synergy in Antibody–Drug Conjugates: Impacts on Biological Activity. PMC. Available at: [Link]

• DSS and BS Crosslinkers. Interchim. Available at: [Link]

• Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. ResearchGate. Available at: [Link]

• (PDF) Reduction of Non-Specific Protein Adsorption Using Poly(ethylene) Glycol (PEG) Modified Polyacrylate Hydrogels In Immunoassays for Staphylococcal Enterotoxin B Detection. ResearchGate. Available at: [Link]

• This protocol outlines antibody conjugation by NHS-esters.. Fürth lab. Available at: [Link]

• Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates. ScienceDirect. Available at: [Link]

• Modulation of protein aggregation by polyethylene glycol conjugation: GCSF as a case study. PMC. Available at: [Link]

• Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. PMC. Available at: [Link]

• PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates. ACS Publications. Available at: [Link]

• The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters. PubMed. Available at: [Link]

• Lifting the Concentration Limit of Mass Photometry by PEG Nanopatterning. Nano Letters. Available at: [Link]

• Critical review of hydrolysis of organic compounds in water under environmental conditions. Journal of Physical and Chemical Reference Data. Available at: [Link]

• Methods for site-specific drug conjugation to antibodies. PMC. Available at: [Link]

• Kinetics of alkaline hydrolysis of synthetic organic esters. ResearchGate. Available at: [Link]

• Chemical cross-linking with NHS esters: A systematic study on amino acid reactivities. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. interchim.fr [interchim.fr]
• 6. help.lumiprobe.com [help.lumiprobe.com]
• 7. The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Polyethylene Glycol (PEG) and Pegylation of Proteins | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Modulation of protein aggregation by polyethylene glycol conjugation: GCSF as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Bis-PEG-NHS - ADC Linkers | AxisPharm [axispharm.com]
• 13. broadpharm.com [broadpharm.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Linker and Conjugation Site Synergy in Antibody–Drug Conjugates: Impacts on Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. furthlab.xyz [furthlab.xyz]
• 20. vectorlabs.com [vectorlabs.com]

A Senior Application Scientist's Guide to MALDI-TOF Analysis of Proteins Labeled with Bis-PEG11-NHS Ester

For researchers, scientists, and drug development professionals venturing into the intricate world of protein analysis, the choice of labeling reagent is paramount. This guide provides an in-depth comparison of Bis-PEG11-NHS ester for MALDI-TOF mass spectrometry, juxtaposing it with common alternatives and offering the experimental rationale behind protocol choices.

The Critical Role of Labeling in Protein Mass Spectrometry

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry is a powerful technique for determining the molecular weights of proteins and peptides with high sensitivity and throughput.[1] The process involves co-crystallizing the analyte with a matrix that absorbs laser energy, leading to soft ionization and minimizing fragmentation of fragile biomolecules.[2] However, to glean more than just the molecular weight, such as information about protein-protein interactions or the structure of protein complexes, chemical crosslinking becomes indispensable.[3]

Crosslinking agents covalently link interacting amino acid residues, effectively "freezing" the protein's structure or a protein complex for subsequent analysis.[3] N-hydroxysuccinimide (NHS) esters are among the most widely used reactive groups for this purpose, efficiently targeting primary amines on lysine residues and the N-terminus of proteins to form stable amide bonds.[4][5]

Unveiling Bis-PEG11-NHS Ester: A Superior Choice for MALDI-TOF

Bis-PEG11-NHS ester is a homobifunctional crosslinker, meaning it has two identical NHS ester reactive groups.[6] What sets it apart is its long, flexible polyethylene glycol (PEG) spacer. This feature directly addresses several challenges encountered in the mass spectrometry of proteins.

The PEG Advantage in MALDI-TOF Analysis

The incorporation of a PEG linker offers several distinct advantages that translate to higher quality MALDI-TOF data:

• Enhanced Solubility: Proteins, especially large complexes or those with hydrophobic regions, can be challenging to keep in solution during labeling and sample preparation. The hydrophilic nature of the PEG chain in Bis-PEG11-NHS ester significantly improves the water solubility of the crosslinker and the resulting protein conjugate, reducing aggregation.[7]

• Reduced Immunogenicity: For applications involving in vivo studies, the PEG spacer can decrease the immunogenic response to the crosslinker itself.[7]

• Improved Signal in Mass Spectrometry: While direct quantitative comparisons in MALDI-TOF spectra are not always readily available in literature, the increased solubility and reduced aggregation of PEGylated proteins are known to lead to more homogenous co-crystallization with the MALDI matrix. This can result in improved signal intensity and resolution in the mass spectrum.[8] PEGylated proteins have been successfully analyzed by MALDI-TOF MS to determine their molecular weight and degree of PEGylation.[9]

Comparative Analysis: Bis-PEG11-NHS Ester vs. Common Alternatives

To understand the practical advantages of Bis-PEG11-NHS ester, a comparison with two widely used non-PEGylated homobifunctional NHS ester crosslinkers, Disuccinimidyl suberate (DSS) and its water-soluble analog Bis(sulfosuccinimidyl) suberate (BS3), is essential.

Feature	Bis-PEG11-NHS ester	DSS (Disuccinimidyl suberate)	BS3 (Bis(sulfosuccinimidyl) suberate)
Molecular Weight	796.82 g/mol [1]	368.35 g/mol [10]	572.43 g/mol [11]
Spacer Arm Length	~46.5 Å (calculated based on PEG unit length)	11.4 Å[11]	11.4 Å[11]
Solubility	Soluble in DMSO and aqueous media[1]	Water-insoluble (requires organic solvent like DMSO or DMF)[11][12]	Water-soluble (up to ~10 mM)[12]
Membrane Permeability	Membrane-impermeable due to hydrophilicity[7]	Membrane-permeable (lipophilic)[11]	Membrane-impermeable (hydrophilic)[11]
Key Advantages	- Enhanced solubility of protein conjugates- Long, flexible spacer for capturing wider range of interactions- Reduced aggregation- Potentially improved MALDI-TOF signal	- Useful for intracellular crosslinking	- Water-soluble for easy handling in aqueous buffers- Ideal for cell-surface crosslinking
Potential Limitations	- Higher molecular weight may be a consideration for very small proteins	- Can cause protein precipitation due to hydrophobicity	- Shorter, rigid spacer may not capture all interactions

Experimental Workflow: From Labeling to Analysis

The following diagram and protocol outline the key steps for successful protein labeling with Bis-PEG11-NHS ester and subsequent MALDI-TOF analysis.

Caption: Experimental workflow for protein analysis.

Detailed Experimental Protocol

Materials:

• Protein of interest in a suitable buffer (e.g., phosphate-buffered saline, PBS, pH 7.2-8.0). Avoid buffers containing primary amines like Tris.

• Bis-PEG11-NHS ester

• Anhydrous Dimethyl sulfoxide (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5)

• MALDI Matrix (e.g., Sinapinic acid or α-Cyano-4-hydroxycinnamic acid)

• MALDI target plate

• MALDI-TOF Mass Spectrometer

Procedure:

• Protein Preparation:

  • Ensure the protein sample is at a suitable concentration (typically 1-5 mg/mL) in an amine-free buffer.

• Crosslinker Solution Preparation:

  • Immediately before use, dissolve Bis-PEG11-NHS ester in anhydrous DMSO to a stock concentration (e.g., 10 mM). NHS esters are moisture-sensitive and will hydrolyze in aqueous solutions.[11]

• Protein Labeling:

  • Add the Bis-PEG11-NHS ester stock solution to the protein sample. The molar ratio of crosslinker to protein will need to be optimized for each specific system but a 20-50 fold molar excess is a good starting point.

  • Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C for 2 hours.

• Quenching the Reaction:

  • Add the quenching buffer to a final concentration of 20-50 mM to stop the reaction by consuming any unreacted NHS esters. Incubate for 15 minutes at room temperature.

• Purification:

  • Remove excess crosslinker and byproducts using a desalting column or dialysis.

• MALDI-TOF Sample Preparation:

  • Mix the purified, labeled protein with the MALDI matrix solution.

  • Spot the mixture onto the MALDI target plate and allow it to air dry to form crystals.

• MALDI-TOF Analysis:

  • Acquire the mass spectrum of the sample.

Causality in Experimental Choices: The "Why" Behind the "How"

• Why an Amine-Free Buffer? Buffers containing primary amines, such as Tris, will compete with the protein for reaction with the NHS ester, significantly reducing the labeling efficiency.[7]

• Why Anhydrous DMSO? The NHS ester is highly susceptible to hydrolysis in the presence of water. Using an anhydrous solvent to prepare the stock solution ensures the reactivity of the crosslinker is preserved.[11]

• Why Optimize the Crosslinker:Protein Ratio? Too little crosslinker will result in inefficient labeling, while too much can lead to excessive modification, potentially causing protein precipitation or the formation of large, insoluble aggregates that are difficult to analyze by mass spectrometry.

• Why Quench the Reaction? Quenching is a critical step to ensure that the crosslinking reaction is stopped at a defined time point, preventing further, uncontrolled reactions that could complicate data interpretation.

Conclusion: Empowering Your Protein Analysis

The selection of a crosslinking agent is a critical decision that can significantly impact the quality and interpretability of MALDI-TOF MS data. Bis-PEG11-NHS ester, with its long, hydrophilic PEG spacer, offers tangible advantages in terms of solubility, flexibility, and reduced aggregation compared to traditional, non-PEGylated crosslinkers like DSS and BS3. By understanding the chemical principles and carefully optimizing the experimental protocol, researchers can leverage the power of Bis-PEG11-NHS ester to unlock new insights into protein structure and interactions.

References

• Mtoz Biolabs. MALDI-TOF Analysis of Protein. [Link]

• Chemistry LibreTexts. MALDI-TOF. [Link]

• Abberior Instruments. NHS ester protocol for labeling proteins. [Link]

• JoVE. MALDI-TOF Mass Spectrometric Analysis of Intact Proteins Larger Than 100 kDa. [Link]

• Walsh Medical Media. Trends in Characterization of PEGylated Proteins by Mass Spectrometry. [Link]

• Glen Research. Glen Report 33.13: Application Note – Protein Labeling with NHS Esters. [Link]

• Hutanu, D., & Darie, C. C. (2014). Trends in Characterization of PEGylated Proteins by Mass Spectrometry.

• ResearchGate. Any suggestions on analyzing PEGylated proteins in MALDI-TOF?. [Link]

• Interchim. DSS and BS Crosslinkers. [Link]

• Kalkhof, S., & Sinz, A. (2008). Chemical cross-linking and mass spectrometry for protein structural studies. Analytical and bioanalytical chemistry, 392(1-2), 13-21.
• Knop, K., Hoogenboom, R., Fischer, D., & Schubert, U. S. (2010). Poly (ethylene glycol) in drug delivery: pros and cons as well as potential alternatives.
• Alegria-Schaffer, A. (2014). General protein-protein cross-linking. In Methods in enzymology (Vol. 539, pp. 81-87). Academic Press.

• Cyanagen. DSS Crosslinker Reagent. [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. labshake.com [labshake.com]
• 3. academic.oup.com [academic.oup.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. interchim.fr [interchim.fr]
• 6. chemscene.com [chemscene.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. researchgate.net [researchgate.net]
• 9. vectorlabs.com [vectorlabs.com]
• 10. cyanagen.com [cyanagen.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. interchim.fr [interchim.fr]

A Senior Application Scientist's Guide to Verifying Protein Crosslinking with Bis-PEG11-NHS Ester using SDS-PAGE Analysis

For researchers, scientists, and drug development professionals, the confirmation of protein-protein interactions is a cornerstone of biological inquiry. Chemical crosslinking offers a powerful method to capture these interactions, and Bis-PEG11-NHS ester has emerged as a valuable tool in this endeavor. This guide provides an in-depth, experience-driven comparison of SDS-PAGE analysis for verifying protein crosslinking with this reagent, grounded in scientific principles and practical insights.

The Rationale: Why Bis-PEG11-NHS Ester and SDS-PAGE?

Bis-PEG11-NHS ester is a homobifunctional crosslinker, meaning it has two identical reactive groups—N-hydroxysuccinimide (NHS) esters—separated by a polyethylene glycol (PEG) spacer.[1] The NHS esters specifically react with primary amines, such as the N-terminus of a polypeptide chain and the side chain of lysine residues, to form stable amide bonds.[2][3] The PEG spacer provides several advantages, including increased water solubility and a reduction in the potential for aggregation of the crosslinked conjugates.[1]

Sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) is a fundamental and widely used technique for separating proteins based on their molecular weight.[4][5] In the context of crosslinking, SDS-PAGE allows for the direct visualization of the formation of higher molecular weight species, providing clear evidence of a successful crosslinking reaction.[6] The denaturing conditions of SDS-PAGE, which linearize proteins and impart a uniform negative charge, ensure that separation is primarily dependent on size.[5][7]

The Chemistry of Crosslinking: A Closer Look

The reaction between the NHS ester of Bis-PEG11-NHS and a primary amine on a protein is a nucleophilic acyl substitution. This reaction is most efficient at a slightly alkaline pH (7.2-8.5).[2][8] It's crucial to perform this reaction in an amine-free buffer, such as phosphate-buffered saline (PBS), as buffers containing primary amines (e.g., Tris) will compete with the protein for reaction with the crosslinker, thereby quenching the desired reaction.[2][9]

Caption: Mechanism of protein crosslinking with Bis-PEG11-NHS ester.

Experimental Workflow: A Self-Validating System

A robust experimental design is crucial for obtaining reliable and interpretable results. The following workflow incorporates controls that serve as internal validation at each critical step.

Caption: Workflow for SDS-PAGE analysis of protein crosslinking.

Detailed Experimental Protocols

Part 1: Protein Crosslinking with Bis-PEG11-NHS Ester

This protocol is a general guideline and should be optimized for your specific proteins of interest.

Materials:

• Purified protein(s) in an amine-free buffer (e.g., PBS, pH 7.2-8.0)[9]

• Bis-PEG11-NHS ester (MW: 796.81 g/mol )[10]

• Anhydrous dimethyl sulfoxide (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5)

• Microcentrifuge tubes

Procedure:

• Prepare Protein Solution: Dissolve your purified protein(s) in an amine-free buffer to a final concentration of 0.1-5 mg/mL.

• Prepare Crosslinker Stock Solution: Immediately before use, dissolve the Bis-PEG11-NHS ester in anhydrous DMSO to a concentration of 10-25 mM.[11] The NHS ester moiety is susceptible to hydrolysis, so do not prepare stock solutions for long-term storage.[11]

• Crosslinking Reaction: Add the crosslinker stock solution to the protein solution. The optimal molar ratio of crosslinker to protein should be determined empirically, but a starting point of 20:1 to 50:1 is recommended.[9] Ensure the final concentration of DMSO does not exceed 10% of the total reaction volume.[3][11]

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours at 4°C.[11]

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 20-50 mM. Incubate for 15 minutes at room temperature. This will consume any unreacted NHS esters.[1]

Part 2: SDS-PAGE Analysis

Materials:

• Polyacrylamide gels (choose a percentage appropriate for the expected molecular weights of your crosslinked products)[4]

• SDS-PAGE running buffer

• Sample loading buffer (containing SDS and a reducing agent like DTT or β-mercaptoethanol)[5]

• Molecular weight markers

• Gel staining solution (e.g., Coomassie Brilliant Blue)

• Destaining solution

Procedure:

• Sample Preparation: Mix the quenched crosslinking reaction with an equal volume of 2x sample loading buffer.

• Denaturation: Heat the samples at 95-100°C for 5-10 minutes to denature the proteins.[4]

• Loading the Gel: Load the prepared samples, along with a molecular weight marker, into the wells of the polyacrylamide gel.

• Electrophoresis: Run the gel in SDS-PAGE running buffer according to the manufacturer's instructions until the dye front reaches the bottom of the gel.[5]

• Staining and Destaining: After electrophoresis, stain the gel with Coomassie Brilliant Blue to visualize the protein bands. Destain the gel until the background is clear and the protein bands are distinct.[4]

Interpreting the Results: What to Expect on Your Gel

The key to interpreting your SDS-PAGE results is to compare the lane containing your crosslinked sample to the control lanes.

Lane Description	Expected Outcome	Rationale
1. Molecular Weight Marker	A ladder of bands of known molecular weights.	Provides a reference for estimating the size of your protein bands.[12]
2. Uncrosslinked Protein A	A single band at the expected molecular weight of Protein A.	Establishes the baseline migration of the individual protein.
3. Uncrosslinked Protein B	A single band at the expected molecular weight of Protein B.	Establishes the baseline migration of the individual protein.
4. Crosslinking Reaction (A+B)	A decrease in the intensity of the monomer bands (Protein A and B) and the appearance of new, higher molecular weight bands.	The new bands represent the crosslinked protein complexes (e.g., A-A, B-B, A-B).[6][13]
5. Control (A+B, no crosslinker)	Bands corresponding to the individual proteins (A and B) only.	Confirms that the higher molecular weight bands are a result of the crosslinker and not non-specific aggregation.

Potential Complications and Troubleshooting:

• Smearing in the crosslinked lane: This can occur due to the formation of a heterogeneous mixture of crosslinked species with varying numbers of crosslinks and conformations.[14] Optimizing the crosslinker concentration and reaction time can help to minimize smearing.

• No higher molecular weight bands: This could indicate that the crosslinking reaction was inefficient. Consider increasing the crosslinker concentration, adjusting the pH of the reaction buffer, or ensuring your protein concentration is adequate.

• Weak or missing bands: If your protein concentration is too low, the bands may be difficult to detect.[15] Consider concentrating your sample or using a more sensitive staining method.

Comparison with Alternative Verification Methods

While SDS-PAGE is a powerful and accessible tool, other techniques can provide complementary or more detailed information about protein crosslinking.

Method	Principle	Advantages	Disadvantages
Western Blotting	Uses specific antibodies to detect the proteins of interest in the crosslinked complexes.[16]	Confirms the identity of the proteins within the higher molecular weight bands.	Requires specific antibodies for each protein.
Mass Spectrometry (MS)	Identifies the specific amino acid residues that have been crosslinked.[6][17][18]	Provides high-resolution information about the protein-protein interface.[16][19]	Requires specialized equipment and expertise in data analysis.[18][20]
Size Exclusion Chromatography (SEC)	Separates proteins based on their size in their native state.[19]	Can confirm the formation of higher molecular weight complexes under non-denaturing conditions.	Does not provide information about the specific proteins in the complex.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the three-dimensional structure of proteins and their complexes in solution.[16]	Can reveal conformational changes upon crosslinking.[16]	Limited to smaller proteins and requires specialized equipment.[20]
Cryo-Electron Microscopy (Cryo-EM)	Allows for the visualization of protein complexes at near-atomic resolution.[16]	Provides high-resolution structural information of large, crosslinked complexes.[16][20]	Technically demanding and requires specialized equipment.

Conclusion

SDS-PAGE analysis is an indispensable first step in verifying protein crosslinking with Bis-PEG11-NHS ester. Its simplicity, accessibility, and the clear visual evidence it provides make it an ideal initial screening method. By employing a well-structured experimental design with appropriate controls, researchers can confidently assess the success of their crosslinking reactions. For a more in-depth characterization of the crosslinked species, SDS-PAGE can be effectively complemented by more advanced techniques such as Western blotting and mass spectrometry. This multi-faceted approach ensures a comprehensive and reliable understanding of the protein-protein interactions under investigation.

References

• MtoZ Biolabs. How to Interpret the Electrophoresis Results of SDS-PAGE for Target Protein Detection?. Available from: [Link]

• ResearchGate. SDS-PAGE and SEC analysis of the proteins cross-linked by... Available from: [Link]

• Creative Biolabs. SDS-PAGE Protocol & Troubleshooting. Available from: [Link]

• MetwareBio. Decoding Protein Crosslinking: From Basic Concepts to Advanced Methods. Available from: [Link]

• PubMed. Determination of protein contacts by chemical cross-linking with EDC and mass spectrometry. Available from: [Link]

• Khan Academy. Protein Electrophoresis and SDS-PAGE. Available from: [Link]

• Quora. How are proteins analyzed after SDS-PAGE and colour staining, and how can it help determine their concentration/mass?. Available from: [Link]

• ResearchGate. I get band smearing in sds-page when crosslink proteins. why?. Available from: [Link]

• PubMed. Protein cross-linking analysis using mass spectrometry, isotope-coded cross-linkers, and integrated computational data processing. Available from: [Link]

• National Institutes of Health. Methods for detecting protein-protein interactions. Available from: [Link]

• PubMed. General protein-protein cross-linking. Available from: [Link]

• Azure Biosystems. 6 Best Tips for Troubleshooting Poor Band Separation on SDS-PAGE Gels. Available from: [Link]

• G-Biosciences. Troubleshooting Sodium Dodecyl Sulfate- Polyacrylamide Gel Electrophoresis. Available from: [Link]

• eScholarship. Synthesis of Two New Enrichable and MS-Cleavable Cross-linkers to Define Protein-Protein Interactions by Mass Spectrometry. Available from: [Link]

• The Wolfson Centre for Applied Structural Biology. Protein Cross-linkers handbook and selection guide. Available from: [Link]

• ACS Publications. Cross-Linking Mass Spectrometry for Investigating Protein Conformations and Protein–Protein Interactions: A Method for All Seasons. Available from: [Link]

• National Institutes of Health. Nonprotein Based Enrichment Method to Analyze Peptide Cross-Linking in Protein Complexes. Available from: [Link]

Sources

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Something went wrong... [wolfson.huji.ac.il]
• 4. creativebiolabs.net [creativebiolabs.net]
• 5. Khan Academy [khanacademy.org]
• 6. 架橋タンパク質相互作用解析法 | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. quora.com [quora.com]
• 8. General protein-protein cross-linking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. chemscene.com [chemscene.com]
• 11. broadpharm.com [broadpharm.com]
• 12. How to Interpret the Electrophoresis Results of SDS-PAGE for Target Protein Detection? | MtoZ Biolabs [mtoz-biolabs.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. hycultbiotech.com [hycultbiotech.com]
• 16. Decoding Protein Crosslinking: From Basic Concepts to Advanced Methods - MetwareBio [metwarebio.com]
• 17. Determination of protein contacts by chemical cross-linking with EDC and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Protein cross-linking analysis using mass spectrometry, isotope-coded cross-linkers, and integrated computational data processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Intracellular Protein Crosslinking Detection Methods - Creative Proteomics [creative-proteomics.com]
• 20. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Amine-Reactive Crosslinking: Evaluating Alternatives to Bis-PEG11-NHS Ester

For researchers, scientists, and drug development professionals, the covalent linkage of biomolecules is a cornerstone of innovation. From creating antibody-drug conjugates (ADCs) to immobilizing enzymes and probing protein-protein interactions, the choice of a crosslinking agent is a critical decision that dictates the success, reproducibility, and ultimate performance of the final product. Among the vast arsenal of bioconjugation reagents, homobifunctional N-hydroxysuccinimide (NHS) esters are a popular choice for their ability to efficiently target primary amines on proteins and peptides.

Bis-PEG11-NHS ester, with its long, hydrophilic polyethylene glycol (PEG) spacer, is often selected for its ability to enhance the solubility and stability of the resulting conjugate. However, the "one-size-fits-all" approach is seldom optimal in the nuanced world of bioconjugation. The length and nature of the spacer arm can profoundly impact the biological activity, pharmacokinetics, and immunogenicity of the final construct. This guide provides an in-depth comparison of Bis-PEG11-NHS ester with its key alternatives, supported by experimental data and detailed protocols, to empower you in selecting the ideal crosslinker for your specific application.

The Central Role of the Spacer Arm in Amine-Reactive Crosslinking

The fundamental reaction of an NHS ester with a primary amine (e.g., the ε-amine of a lysine residue or the N-terminus of a polypeptide) is a well-understood nucleophilic acyl substitution, resulting in a stable amide bond. The core differentiator between various Bis-NHS ester crosslinkers lies in the spacer arm that bridges the two reactive groups. This spacer dictates several key properties of the final conjugate.

The incorporation of a PEG spacer, as seen in Bis-PEG11-NHS ester, offers several advantages over simple alkyl chains, including increased hydrophilicity, which can mitigate aggregation, and a reduction in immunogenicity. However, the length of this PEG chain introduces a critical trade-off. Longer PEG chains can provide a greater "shielding" effect, prolonging circulation half-life by reducing renal clearance and masking epitopes from the immune system. Conversely, an excessively long chain may introduce steric hindrance, potentially impeding the interaction of the conjugated molecule with its target and diminishing its biological activity.[1]

A Comparative Analysis of Homobifunctional Amine-Reactive Crosslinkers

To make an informed decision, it is essential to compare the performance characteristics of Bis-PEG11-NHS ester with a spectrum of alternatives. These can be broadly categorized by the nature and length of their spacer arms.

Crosslinker	Spacer Arm Length (Å)	Key Characteristics
Disuccinimidyl suberate (DSS)	11.4	Non-PEGylated: Hydrophobic, membrane-permeable. Often used for intracellular crosslinking. Can induce aggregation of some proteins.
Bis(sulfosuccinimidyl) suberate (BS3)	11.4	Non-PEGylated, Sulfonated: Water-soluble, membrane-impermeable. Ideal for cell-surface crosslinking. Reduced risk of aggregation compared to DSS.[2][3]
Bis-PEG3-NHS Ester	~25	Short-Chain PEG: Offers a balance of hydrophilicity and compact size. May be preferable when preserving the activity of smaller biomolecules.[4]
Bis-PEG11-NHS Ester	~52	Long-Chain PEG: Enhanced hydrophilicity and shielding. Can significantly improve pharmacokinetic profiles and reduce immunogenicity, but with a higher risk of steric hindrance.[1]

Experimental Insights:

A systematic comparison between the non-PEGylated crosslinker BS3 and a PEGylated counterpart, BS(PEG)2, revealed that the PEGylated crosslinker captured a greater number of cross-linked sites, particularly inter-domain cross-links. This suggests that the flexibility and hydrophilicity of the PEG chain allow for more effective exploration of the protein surface to find reactive partners.[2]

Furthermore, studies on the impact of PEG chain length on the pharmacokinetics of nanoparticles have shown that longer PEG chains can significantly reduce uptake by macrophages, leading to prolonged circulation times.[5] However, this "stealth" effect can also hinder cellular uptake where it is desired, highlighting the context-dependent nature of PEG chain length selection.[6]

Beyond Homobifunctional Crosslinkers: Expanding the Toolkit

While this guide focuses on alternatives to Bis-PEG11-NHS ester within the homobifunctional NHS ester class, it is crucial to be aware of other crosslinking strategies that may be more suitable for specific applications.

• Heterobifunctional Crosslinkers: These reagents possess two different reactive groups (e.g., NHS ester and maleimide), allowing for a more controlled, two-step conjugation process. This is particularly advantageous when linking two different biomolecules, as it minimizes the formation of homodimers.

• Zero-Length Crosslinkers: Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) facilitate the direct formation of an amide bond between a carboxyl group and a primary amine, without the incorporation of a spacer. This is ideal when the proximity of the interacting molecules is a key parameter to be preserved.

Experimental Workflows for Comparative Analysis

To select the optimal crosslinker, a systematic experimental comparison is indispensable. The following protocols provide a framework for evaluating different amine-reactive crosslinkers in parallel.

Diagram of the Comparative Experimental Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Enhancing protein dynamics analysis with hydrophilic polyethylene glycol cross-linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. dovepress.com [dovepress.com]
• 6. Effect of polyethyleneglycol (PEG) chain length on the bio–nano-interactions between PEGylated lipid nanoparticles and biological fluids: from nanostructure to uptake in cancer cells - Nanoscale (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Guide to Quantifying Protein Labeling with Bis-PEG11-NHS Ester

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the precise control and accurate quantification of labeling are paramount. This guide provides an in-depth technical comparison of methodologies for quantifying the degree of labeling when using Bis-PEG11-NHS ester, a homobifunctional crosslinker. We will delve into the underlying chemistry, compare analytical techniques, and provide actionable protocols to ensure reproducible and reliable results in your research and development endeavors.

Understanding the Chemistry: The "Why" Behind the Method

Bis-PEG11-NHS ester is a popular reagent for covalently linking molecules to proteins.[1] Its structure features two N-hydroxysuccinimide (NHS) esters at either end of a hydrophilic polyethylene glycol (PEG) spacer. The PEG spacer enhances the water solubility of the reagent and the resulting conjugate, which can reduce aggregation and immunogenicity.[2]

The core of the labeling reaction is the nucleophilic acyl substitution between the NHS ester and primary amines (-NH2) on the protein. These primary amines are predominantly found on the ε-amino group of lysine residues and the N-terminus of the polypeptide chain.[2] The reaction proceeds optimally at a pH of 7.2-8.5, where the amine groups are sufficiently deprotonated to act as effective nucleophiles.[3][4] The result is a stable, irreversible amide bond.[5]

However, a critical competing reaction is the hydrolysis of the NHS ester, where it reacts with water.[6] The rate of this hydrolysis increases with pH.[7] This competition between aminolysis (the desired reaction) and hydrolysis dictates the overall efficiency of the labeling process.[6] Therefore, careful control of reaction conditions such as pH, temperature, and protein concentration is crucial for achieving the desired degree of labeling.

Methodologies for Quantifying the Degree of Labeling

The "degree of labeling" (DOL), also known as the degree of substitution (DOS), is the average number of label molecules conjugated to each protein molecule.[8][9] Accurate determination of the DOL is essential for ensuring batch-to-batch consistency and for understanding the structure-activity relationship of the final conjugate. We will compare two primary methodologies: a direct, mass-based approach (MALDI-TOF MS) and an indirect, colorimetric method (TNBSA assay).

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry is a powerful technique for the direct analysis of intact proteins and their conjugates.[10][11] By measuring the mass-to-charge ratio of the molecules, we can directly determine the molecular weight of the unlabeled protein and the labeled conjugate.[10]

The Principle: The mass of the Bis-PEG11-NHS ester molecule is known. Each successful conjugation event will increase the mass of the protein by a defined amount. By analyzing the mass spectrum of the labeled protein, we can observe a distribution of peaks corresponding to the unlabeled protein and the protein conjugated with one, two, three, or more linker molecules. The relative intensities of these peaks can be used to calculate the average degree of labeling.

Experimental Workflow: MALDI-TOF MS Analysis

Caption: Workflow for DOL determination by MALDI-TOF MS.

Advantages of MALDI-TOF MS:

• Direct Measurement: Provides a direct measurement of the mass of the conjugate, offering unambiguous evidence of labeling.

• Distribution Information: Reveals the distribution of labeling species (e.g., mono-, di-, tri-labeled proteins), not just an average value.

• High Sensitivity: Requires only a small amount of sample.[11]

Limitations of MALDI-TOF MS:

• Instrumentation: Requires access to a MALDI-TOF mass spectrometer.

• Sample Purity: The presence of salts and detergents can interfere with ionization, although MALDI is more tolerant than other MS techniques.[11][12]

• Data Interpretation: For heterogeneous samples, the spectra can be complex and require careful interpretation.

The 2,4,6-Trinitrobenzenesulfonic acid (TNBSA) assay is a colorimetric method for the quantification of primary amines.[13] By measuring the number of available primary amines before and after the labeling reaction, we can indirectly determine the degree of labeling.

The Principle: TNBSA reacts with primary amines to form a highly chromogenic derivative that can be measured spectrophotometrically at 335 nm.[13] The degree of labeling is calculated by subtracting the number of remaining free amines on the labeled protein from the initial number of free amines on the unlabeled protein.

Experimental Workflow: TNBSA Assay

Caption: Workflow for DOL determination by TNBSA assay.

Advantages of the TNBSA Assay:

• Accessibility: Requires only a standard spectrophotometer.

• Cost-Effective: The reagents are relatively inexpensive.

• High Throughput: Can be adapted for use in a 96-well plate format for analyzing multiple samples.

Limitations of the TNBSA Assay:

• Indirect Measurement: Provides an indirect measure of labeling by quantifying the loss of primary amines.

• Potential for Interference: Other components in the sample that absorb at 335 nm can interfere with the measurement.

• Assay Conditions: The reaction is sensitive to pH and temperature, requiring careful control.[14]

Comparative Analysis and Data Presentation

To provide a clear comparison, let's consider a hypothetical experiment where a monoclonal antibody (mAb, ~150 kDa) is labeled with Bis-PEG11-NHS ester.

Parameter	MALDI-TOF MS	TNBSA Assay
Principle	Direct mass measurement of the conjugate.	Indirect measurement of remaining primary amines.
Information Provided	Average DOL and distribution of labeled species.	Average DOL only.
Sensitivity	High (picomole to femtomole range).	Moderate (micromole to nanomole range).
Throughput	Lower, sample-by-sample analysis.	Higher, can be performed in a multi-well plate format.
Instrumentation	Mass Spectrometer.	Spectrophotometer.
Cost	Higher initial instrument cost.	Lower reagent and instrument cost.
Potential Issues	Signal suppression by contaminants, complex spectra.	Interference from other absorbing compounds, assay variability.

Hypothetical Experimental Data:

Method	Average Degree of Labeling (DOL)
MALDI-TOF MS	3.2
TNBSA Assay	3.5

The slight difference in the measured DOL between the two methods is expected and can be attributed to the inherent differences in the measurement principles. MALDI-TOF MS provides a more direct and arguably more accurate determination of the DOL.

Detailed Experimental Protocols

• Buffer Exchange: Prepare the mAb in a primary amine-free buffer, such as 0.1 M sodium phosphate, pH 7.5. Buffers containing primary amines like Tris or glycine must be avoided as they will compete with the protein for reaction with the NHS ester.[2][15]

• Reagent Preparation: Immediately before use, dissolve the Bis-PEG11-NHS ester in a dry, amine-free organic solvent such as DMSO or DMF to create a stock solution.[3]

• Labeling Reaction: Add a calculated molar excess of the Bis-PEG11-NHS ester stock solution to the mAb solution. The optimal molar ratio will depend on the desired DOL and should be determined empirically.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C.[3]

• Quenching: Stop the reaction by adding a small amount of a primary amine-containing buffer, such as Tris-HCl, to a final concentration of 50-100 mM.

• Purification: Remove excess, unreacted crosslinker and byproducts by gel filtration or dialysis.[3]

• Matrix Preparation: Prepare a saturated solution of a suitable matrix, such as sinapinic acid, in a solvent mixture of acetonitrile and water with 0.1% trifluoroacetic acid.[16]

• Sample Preparation: Mix the purified labeled mAb solution with the matrix solution at a 1:1 ratio.

• Spotting: Spot 1-2 µL of the sample-matrix mixture onto the MALDI target plate and allow it to air dry.[12]

• Data Acquisition: Analyze the sample using a MALDI-TOF mass spectrometer in linear mode for high molecular weight proteins.[17]

• Data Analysis: Determine the mass of the unlabeled mAb and the masses of the various labeled species. Calculate the average DOL based on the relative intensities of the peaks.

• Standard Curve: Prepare a standard curve using a known concentration of an amine-containing molecule, such as glycine, in the reaction buffer (0.1 M sodium bicarbonate, pH 8.5).

• Sample Preparation: Prepare dilutions of the unlabeled and labeled mAb in the reaction buffer to a concentration of 20-200 µg/mL.[13]

• TNBSA Reaction: Add 0.25 mL of a freshly prepared 0.01% (w/v) TNBSA solution to 0.5 mL of each standard and sample.[13]

• Incubation: Incubate all tubes at 37°C for 2 hours.[13][18]

• Stop Reaction: Stop the reaction by adding 0.25 mL of 10% SDS and 0.125 mL of 1 N HCl.[13]

• Measurement: Measure the absorbance of each sample and standard at 335 nm.[13]

• Calculation:

  • Determine the concentration of primary amines in the unlabeled and labeled mAb samples using the standard curve.

  • Calculate the moles of primary amines per mole of protein for both the unlabeled and labeled mAb.

  • The DOL is the difference in the moles of primary amines per mole of protein between the unlabeled and labeled mAb.

Conclusion and Recommendations

Both MALDI-TOF MS and the TNBSA assay are valuable tools for quantifying the degree of labeling with Bis-PEG11-NHS ester.

• For rigorous characterization and in-depth analysis , especially in a drug development setting where understanding the distribution of labeled species is critical, MALDI-TOF MS is the superior method .

• For routine screening, process optimization, and quality control where a reliable average DOL is sufficient, the TNBSA assay offers a more accessible and higher-throughput alternative .

Ultimately, the choice of method will depend on the specific requirements of your project, the available instrumentation, and the desired level of detail in your analysis. For a comprehensive understanding, employing both techniques can provide complementary and confirmatory data.

References

• Shaanxi Xin yan Bomei Biotechnology Co., Ltd. Bis-PEG11-NHS ester_123502-57-8. [Link]

• Glen Research. Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Glen Report 32-26. [Link]

• ResearchGate. What is the best way to analyze DNA-protein conjugates via MALDI-TOF?. [Link]

• ACS Publications. Kinetics and mechanisms of the aminolysis of N-hydroxysuccinimide esters in aqueous buffers. The Journal of Organic Chemistry. [Link]

• PMC. Protein Identification Strategies in MALDI Imaging Mass Spectrometry: A Brief Review. [Link]

• ResearchGate. What happens to NHS after hydrolysis of NHS-ester?. [Link]

• ResearchGate. TNBSA reagent for amine detection. [Link]

• Mtoz Biolabs. Analysis of Protein Complexes using MALDI-TOF-MS and ESI-MS. [Link]

• Interchim. Protocol: NHS Ester Labeling of Amino-Biomolecules. [Link]

• G-Biosciences. How To Determine Degree of Protein Labeling. [Link]

• G-Biosciences. 2,4,6-Trinitrobenzene Sulfonic Acid Picrylsulfonic Acid (Cat. # BC86). [Link]

• protocols.io. Conjugation of Synthetic Peptides with 2,4,6-trinitrobenzenesulfonic acid (TNBS). [Link]

• ACS Publications. Labeling Primary Amine Groups in Peptides and Proteins with N-Hydroxysuccinimidyl Ester Modified Fe3O4@SiO2 Nanoparticles Containing Cleavable Disulfide-Bond Linkers. [Link]

• YouTube. MALDI-TOF Mass Spectrometric Analysis-Intact Proteins Larger Than 100 kDa l Protocol Preview. [Link]

• Spectra. Degree of Labeling Explanation. [Link]

• Wiley Online Library. Preparation and analysis of proteins and peptides using MALDI TOF/TOF mass spectrometry. [Link]

• PMC. Quantitative determination of fluorescence labeling implemented in cell cultures. [Link]

• PubMed. The quantification of protein amino groups by the trinitrobenzenesulfonic acid method: a reexamination. [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. glenresearch.com [glenresearch.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 10. Analysis of Protein Complexes using MALDI-TOF-MS and ESI-MS | MtoZ Biolabs [mtoz-biolabs.com]
• 11. Preparation and analysis of proteins and peptides using MALDI TOF/TOF mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. The quantification of protein amino groups by the trinitrobenzenesulfonic acid method: a reexamination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. lumiprobe.com [lumiprobe.com]
• 16. researchgate.net [researchgate.net]
• 17. Protein Identification Strategies in MALDI Imaging Mass Spectrometry: A Brief Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Handling of Bis-PEG11-NHS Ester: A Guide to Personal Protective Equipment and Safe Laboratory Practices

For Researchers, Scientists, and Drug Development Professionals

The effective and safe use of crosslinking agents is paramount in the development of novel therapeutics and diagnostics. Bis-PEG11-NHS ester is a valuable tool for conjugating molecules containing primary amines, yet its handling requires a thorough understanding of its properties to ensure laboratory safety and experimental integrity. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, grounded in established safety protocols.

Understanding the Hazard Profile of Bis-PEG11-NHS Ester

Before handling any chemical, a comprehensive understanding of its potential hazards is crucial. Bis-PEG11-NHS ester is classified with the following GHS hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The primary hazards are associated with its reactivity and potential as an irritant and sensitizer. The N-hydroxysuccinimide (NHS) ester functional groups are reactive towards primary amines and are also susceptible to hydrolysis. While the polyethylene glycol (PEG) component is generally considered to have low toxicity, it can enhance the penetration of other substances.

Core Personal Protective Equipment (PPE) Requirements

A multi-layered approach to PPE is essential to mitigate the risks associated with handling Bis-PEG11-NHS ester. The following table summarizes the recommended PPE, with detailed explanations below.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Butyl Rubber Gloves (double-gloving recommended)	Provides a robust barrier against skin contact and irritation. Double-gloving is a best practice when handling reactive and potentially sensitizing compounds.
Eye and Face Protection	Chemical Splash Goggles and a Face Shield	Protects against splashes to the eyes and face, which can cause serious irritation.
Body Protection	Laboratory Coat (long-sleeved, with snug cuffs)	Prevents contamination of personal clothing and skin.
Respiratory Protection	Not generally required with proper engineering controls	Use a certified N95 respirator if weighing or handling the powder outside of a chemical fume hood or glove box.

Hand Protection: The First Line of Defense

The choice of gloves is critical. Nitrile gloves offer good resistance to a variety of chemicals and are a suitable choice for handling Bis-PEG11-NHS ester, particularly for short-duration tasks.[1] For extended handling periods or when there is a higher risk of splashes, butyl rubber gloves are recommended due to their excellent resistance to esters and other reactive chemicals.[2]

Procedural Best Practice:

• Inspection: Always inspect gloves for any signs of degradation or punctures before use.

• Double-Gloving: Wear two pairs of gloves. This provides an additional layer of protection in case the outer glove is compromised.

• Changing Gloves: Change gloves immediately if they become contaminated. Do not reuse disposable gloves.

• Proper Removal: Remove gloves without touching the outside of the glove with your bare hands to prevent skin exposure.

Eye and Face Protection: Shielding from Splashes

Given that Bis-PEG11-NHS ester is a serious eye irritant, robust eye and face protection is mandatory.

• Chemical Splash Goggles: These provide a seal around the eyes, offering superior protection from splashes compared to standard safety glasses.[3]

• Face Shield: A face shield should be worn in conjunction with goggles, especially when handling larger quantities or when there is a significant risk of splashing. This protects the entire face from contact.[3]

Body Protection: Preventing Skin Contact

A clean, long-sleeved laboratory coat with tightly fitting cuffs is essential to protect the skin and personal clothing from contamination. Ensure the lab coat is fully buttoned.

Respiratory Protection: When Engineering Controls are Insufficient

Under normal laboratory conditions with proper engineering controls, such as a chemical fume hood, respiratory protection is not typically required. However, if you are weighing or handling the solid powder outside of a fume hood or glove box where dust generation is possible, a NIOSH-approved N95 respirator should be worn to prevent inhalation of irritating particles.

Safe Handling and Operational Workflow

The moisture-sensitive nature of Bis-PEG11-NHS ester requires a controlled environment to maintain its reactivity and prevent the release of irritating byproducts.

Workflow for Handling Bis-PEG11-NHS Ester:

Sources

• 1. solusgrp.com [solusgrp.com]
• 2. Your Complete Guide to Chemical Resistant Gloves [lynnriver.co.nz]
• 3. realsafety.org [realsafety.org]